Chrysene, 5-(bromomethyl)-

• CAS: 85083-61-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Photophysical Properties of 5-(bromomethyl)chrysene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic aromatic hydrocarbons (PAHs) represent a vast class of organic molecules that have garnered significant attention across various scientific disciplines, from materials science to environmental analysis and biomedical research. Among these, chrysene, a four-ring aromatic system, serves as a fundamental scaffold for a diverse array of derivatives with unique electronic and photophysical properties. The introduction of functional groups onto the chrysene core can dramatically alter its behavior, leading to tailored applications. This guide focuses on a specific derivative, 5-(bromomethyl)chrysene, a molecule poised for significant utility, particularly as a fluorescent labeling agent for biomolecules.

The inherent fluorescence of the chrysene moiety provides a sensitive reporter, while the reactive bromomethyl group offers a covalent attachment point to various nucleophilic sites on proteins, nucleic acids, and other biologically relevant molecules. Understanding the intricate photophysical properties of 5-(bromomethyl)chrysene is paramount for its effective application. This document provides a comprehensive technical overview of its synthesis, photophysical characteristics, and the experimental methodologies for their characterization, aimed at empowering researchers to harness the full potential of this versatile fluorophore.

Synthesis of 5-(bromomethyl)chrysene

The most direct synthetic route to 5-(bromomethyl)chrysene involves the radical bromination of its precursor, 5-methylchrysene. The synthesis of 5-methylchrysene itself can be achieved through several methods, with photochemical cyclization being a common and effective approach.

Diagram of the Synthetic Pathway

Caption: Synthetic route to 5-(bromomethyl)chrysene.

Experimental Protocol: Synthesis of 5-Methylchrysene

• Preparation of the Stilbenoid Precursor: The appropriate stilbenoid precursor is synthesized via a Wittig reaction between a suitable naphthyl phosphonium salt and a substituted benzaldehyde.

• Photochemical Cyclization:

  • Dissolve the stilbenoid precursor in a suitable solvent (e.g., benzene or cyclohexane) in a quartz reaction vessel.

  • Add a stoichiometric amount of iodine (I₂).

  • Irradiate the solution with a medium-pressure mercury lamp while stirring.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove excess iodine.

  • Extract the organic layer, dry it over anhydrous magnesium sulfate (MgSO₄), and concentrate it under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield pure 5-methylchrysene.

Experimental Protocol: Synthesis of 5-(bromomethyl)chrysene

• Radical Bromination:

  • Dissolve 5-methylchrysene in a dry, non-polar solvent such as carbon tetrachloride (CCl₄) or benzene.

  • Add N-bromosuccinimide (NBS) and a radical initiator, such as azobisisobutyronitrile (AIBN).

  • Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) and irradiate with a tungsten lamp to initiate the reaction.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and filter off the succinimide byproduct.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous MgSO₄.

  • Remove the solvent under reduced pressure.

  • Purify the resulting crude product by recrystallization or column chromatography to obtain 5-(bromomethyl)chrysene.

Photophysical Properties

The photophysical properties of 5-(bromomethyl)chrysene are dictated by the electronic structure of the chrysene core, with perturbations introduced by the bromomethyl substituent.

Absorption (UV-Vis Spectroscopy)

The UV-Vis absorption spectrum of chrysene derivatives is characterized by several bands corresponding to π-π* transitions. The introduction of substituents can cause a bathochromic (red) or hypsochromic (blue) shift in the absorption maxima. For 5-(bromomethyl)chrysene, the electronic effect of the -CH₂Br group is expected to be minimal, leading to an absorption spectrum very similar to that of 5-methylchrysene. The absorption spectrum will likely exhibit characteristic well-resolved vibronic structures typical of polycyclic aromatic hydrocarbons.

Predicted Photophysical Properties of 5-(bromomethyl)chrysene
Parameter	Predicted Value
Absorption Maxima (λabs)	~268, 278, 320, 350-360 nm
Emission Maximum (λem)	~380-450 nm
Stokes Shift	~30-90 nm
Fluorescence Quantum Yield (ΦF)	0.1 - 0.3
Fluorescence Lifetime (τF)	10 - 40 ns

Note: These values are estimations based on the properties of 5-methylchrysene and other chrysene derivatives and are subject to experimental verification.

Fluorescence Emission

5-Methylchrysene is known to exhibit a brilliant bluish-violet fluorescence under UV light. It is anticipated that 5-(bromomethyl)chrysene will display similar fluorescence characteristics. The emission spectrum is expected to be structured, mirroring the vibronic features of the absorption spectrum. The introduction of the heavy bromine atom in the bromomethyl group may slightly influence the emission properties through the heavy-atom effect, which could potentially increase intersystem crossing to the triplet state and slightly decrease the fluorescence quantum yield compared to 5-methylchrysene.

Fluorescence Quantum Yield and Lifetime

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process, defined as the ratio of photons emitted to photons absorbed. The fluorescence lifetime (τF) is the average time the molecule spends in the excited state before returning to the ground state. For chrysene and its derivatives, quantum yields can vary depending on the substitution pattern and the solvent environment. The lifetime of naphthalene, a smaller PAH, is around 36-40 ns in deoxygenated water, providing a general reference point for the order of magnitude.

Experimental Characterization

Accurate characterization of the photophysical properties of 5-(bromomethyl)chrysene requires a suite of spectroscopic techniques.

UV-Vis Absorption and Fluorescence Spectroscopy

Caption: Workflow for fluorescence lifetime measurement using TCSPC.

• Instrument Setup:

  • Use a TCSPC system equipped with a pulsed light source (e.g., a picosecond diode laser) with an excitation wavelength that is strongly absorbed by the sample.

  • The detector should be a sensitive single-photon detector, such as a photomultiplier tube (PMT) or a single-photon avalanche diode (SPAD).

• Measurement:

  • Place the sample solution in a cuvette in the sample holder.

  • Acquire the fluorescence decay data by collecting photons over a period of time until a sufficient number of counts are accumulated in the histogram.

  • Record an instrument response function (IRF) using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) to account for the temporal spread of the instrument.

• Data Analysis:

  • The collected data is a histogram of photon counts versus time.

  • Use deconvolution software to fit the experimental decay curve with the IRF to a single or multi-exponential decay model to extract the fluorescence lifetime(s).

Applications in Research and Drug Development

The unique combination of a fluorescent chrysene core and a reactive bromomethyl group makes 5-(bromomethyl)chrysene a valuable tool for various applications.

• Fluorescent Labeling of Biomolecules: The primary application of 5-(bromomethyl)chrysene is as a fluorescent probe for covalently labeling biomolecules. The electrophilic bromomethyl group can react with nucleophilic residues on proteins (e.g., cysteine, histidine, lysine) and other biomolecules, allowing for their detection and tracking in complex biological systems.

• Environmental Tracer Studies: Methylated PAHs, including 5-methylchrysene, are components of crude oil and are used as tracers for environmental pollution. Understanding the photophysical properties of their derivatives is crucial for developing sensitive fluorescence-based detection methods for environmental monitoring.

• Materials Science: Chrysene derivatives are being explored for their potential in organic light-emitting diodes (OLEDs) due to their blue fluorescence and good thermal stability. While the bromomethyl group might not be ideal for final device applications due to potential quenching, the study of its photophysical properties contributes to the broader understanding of structure-property relationships in this class of materials.

• Probing Drug-Target Interactions: By attaching 5-(bromomethyl)chrysene to a drug molecule, its fluorescence can be used to monitor the drug's binding to its biological target. Changes in the fluorescence spectrum, quantum yield, or lifetime upon binding can provide valuable information about the binding event and the local environment of the drug.

Conclusion

5-(bromomethyl)chrysene is a promising, yet under-characterized, fluorescent molecule with significant potential as a research tool. Its synthesis is accessible from its methyl precursor, and its photophysical properties are expected to be similar to those of other 5-substituted chrysenes, exhibiting strong blue-violet fluorescence. The reactive bromomethyl handle opens up a wide range of possibilities for its use as a fluorescent label in biological and material science applications. The detailed experimental protocols provided in this guide offer a clear roadmap for the comprehensive characterization of this and similar molecules, enabling researchers to confidently employ them in their studies. Further investigation into the precise photophysical parameters of 5-(bromomethyl)chrysene will undoubtedly solidify its position as a valuable fluorophore in the scientist's toolkit.

References

• [Kim, J. H., Lee, S. H., Park, J. H., Kim, Y. K., & Yoon, S. S. (2024). Improving the Electroluminescence Properties of New Chrysene Derivatives with High Color Purity for Deep-Blue OLEDs. Polymers, 16(8), 1089.]([Link]

The Chrysene Scaffold: A Foundation of Complex Aromatic Chemistry

An In-depth Technical Guide to Chrysene, 5-(bromomethyl)-: Chemical Structure and Reactivity

Abstract: This technical guide provides a comprehensive overview of Chrysene, 5-(bromomethyl)-, a key derivative of the polycyclic aromatic hydrocarbon (PAH) chrysene. Tailored for researchers, medicinal chemists, and drug development professionals, this document delves into the molecule's structural characteristics, synthesis, spectroscopic profile, and critically, its chemical reactivity. By grounding theoretical principles in practical, field-proven insights, this guide aims to serve as an essential resource for leveraging this compound in advanced chemical synthesis and biomedical research.

Chrysene (C₁₈H₁₂) is a polycyclic aromatic hydrocarbon comprising four fused benzene rings, forming a planar and highly conjugated system. It is a natural component of coal tar and creosote and is formed during the incomplete combustion of organic materials. As a member of the PAH family, chrysene and its derivatives are subjects of intense study due to their unique photophysical properties and significant biological activity, including established carcinogenicity. The parent chrysene molecule is a white (when pure) or pale-yellow crystalline solid, insoluble in water but soluble in various organic solvents. Its reactivity is governed by the electron-rich aromatic system, with certain positions exhibiting higher susceptibility to electrophilic attack. Notably, the 6-position is the most reactive, followed by the 5-position. Understanding the foundational chemistry of chrysene is paramount to appreciating the synthetic utility and biological implications of its functionalized derivatives.

Molecular Profile: Chrysene, 5-(bromomethyl)-

The introduction of a bromomethyl group at the 5-position of the chrysene core dramatically alters its chemical profile, transforming it from a relatively inert hydrocarbon into a versatile reactive intermediate. This functional group acts as a potent electrophilic handle, enabling the covalent attachment of the bulky, fluorescent chrysene moiety to a wide range of substrates.

Chemical Structure

The structure consists of the rigid, planar chrysene backbone with a bromomethyl (-CH₂Br) substituent located at the 5-position, which is part of the molecule's "bay region." This specific location influences the molecule's steric and electronic properties.

Caption: Chemical structure of Chrysene, 5-(bromomethyl)-.

Physicochemical Properties

A summary of key identifiers and properties for Chrysene, 5-(bromomethyl)- is provided below.

Property	Value	Source
CAS Number	85083-61-0
Molecular Formula	C₁₉H₁₃Br
Molecular Weight	321.21 g/mol	Calculated
Appearance	Expected to be a solid
Solubility	Insoluble in water; soluble in nonpolar organic solvents like CCl₄, Toluene, DMF

Synthesis and Spectroscopic Characterization

The synthesis of 5-(bromomethyl)chrysene is most effectively achieved via the radical bromination of its precursor, 5-methylchrysene. This method is a cornerstone of synthetic organic chemistry, valued for its selectivity at the benzylic position.

Synthetic Pathway: Free-Radical Bromination

The benzylic protons of 5-methylchrysene are particularly susceptible to abstraction by a bromine radical, leading to a resonance-stabilized benzylic radical. This intermediate then reacts with molecular bromine (generated from NBS) to form the desired product. The causality for this experimental choice lies in the enhanced stability of the benzylic radical intermediate, which lowers the activation energy for this specific pathway over addition to the aromatic rings.

Caption: General Sₙ2 reactivity pathway of 5-(bromomethyl)chrysene.

This versatile reactivity makes it a valuable building block for:

• Fluorescent Labeling: Attaching the highly fluorescent chrysene group to biomolecules like proteins or DNA for imaging studies.

• Synthesis of Potential DNA Intercalators: The planar chrysene system can be tethered to other groups to create molecules that intercalate into DNA, a strategy used in developing some anticancer agents.

• Precursor for Wittig Reagents: Reaction with triphenylphosphine yields a phosphonium salt, a stable precursor to a Wittig reagent for olefination reactions.

Applications in Research and Drug Development

The unique combination of a reactive handle and a large, planar, fluorescent aromatic system makes Chrysene, 5-(bromomethyl)- a molecule of significant interest for specialized applications.

• Cancer Research: 5-Methylchrysene is a known carcinogen, and its metabolic activation to diol epoxides is a key step in its mechanism of action. Chrysene, 5-(bromomethyl)- serves as a critical synthetic precursor to prepare these metabolites and their adducts with DNA. Studying these interactions at a molecular level is crucial for understanding the mechanisms of chemical carcinogenesis.

• Materials Science: The rigid, electron-rich chrysene core can be incorporated into larger conjugated systems for applications in organic electronics, such as Organic Light-Emitting Diodes (OLEDs). The bromomethyl group provides a convenient anchor point for polymerization or functionalization.

• Drug Discovery Precursor: While chrysene itself is toxic, its scaffold can be modified to create derivatives with therapeutic potential. The experimental cancer drug crisnatol, for example, is a derivative of chrysene. The ability of 5-(bromomethyl)chrysene to alkylate various nucleophiles makes it a valuable starting material for generating libraries of novel chrysene derivatives for biological screening.

Safety and Handling

Core Directive: Treat Chrysene, 5-(bromomethyl)- as a highly hazardous substance.

• Carcinogenicity and Mutagenicity: The parent compound, chrysene, is classified as a substance that may cause cancer and is suspected of causing genetic defects. As a reactive alkylating agent, 5-(bromomethyl)chrysene should be presumed to have similar or greater carcinogenic and mutagenic potential.

• Toxicity: It is expected to be harmful if swallowed or absorbed through the skin.

• Handling: All manipulations should be performed in a certified chemical fume hood by trained personnel. Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemically resistant gloves, is mandatory. Avoid inhalation of dust or vapors and any direct contact with skin or eyes.

Experimental Protocols

The following protocols are provided as a self-validating system, grounded in established chemical principles and adapted from verified literature procedures.

Protocol: Synthesis of Chrysene, 5-(bromomethyl)- from 5-Methylchrysene

• System Preparation: Assemble a round-bottom flask with a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon). Equip the flask with a magnetic stir bar.

• Reagent Addition: To the flask, add 5-methylchrysene (1.0 eq.). Dissolve it in a minimal amount of dry carbon tetrachloride (CCl₄).

• Initiation: Add N-Bromosuccinimide (NBS, 1.0 eq.) and a catalytic amount of benzoyl peroxide (BPO, ~0.05 eq.).

• Reaction: Heat the mixture to reflux (approx. 77°C for CCl₄) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the starting material spot indicates completion.

• Workup: Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

• Purification: Wash the filtrate with water to remove any remaining water-soluble impurities. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to yield pale crystals.

Protocol: Synthesis of (5-Chrysenyl)methyltriphenylphosphonium Bromide

• System Preparation: In a round-bottom flask equipped with a magnetic stir bar and condenser, dissolve Chrysene, 5-(bromomethyl)- (1.0 eq.) in anhydrous N,N-Dimethylformamide (DMF).

• Nucleophilic Attack: Add triphenylphosphine (PPh₃, 1.1 eq.) to the solution.

• Reaction: Stir the mixture at room temperature for 3-5 hours. The formation of the phosphonium salt, which is often insoluble, may be observed as a precipitate.

• Isolation: If a precipitate forms, collect the solid by vacuum filtration. If not, reduce the DMF volume under high vacuum.

• Purification: Wash the resulting solid residue with a non-polar solvent like toluene or diethyl ether to remove any unreacted triphenylphosphine. Dry the product under vacuum to yield the phosphonium salt as a stable solid, ready for use in Wittig reactions.

References

• NextSDS. Chrysene, 5-(bromomethyl)- — Chemical Substance Information. [Link]

• Harvey, R. G., & Cortez, C. (1998). A new efficient route to the phenolic derivatives of chrysene and 5-methylchrysene, precursors to dihydrodiol and diol epoxide metabolites of chrysene and 5-methylchrysene, through

Spectroscopic Characterization of 5-(Bromomethyl)chrysene: A Technical Guide

This technical guide provides a comprehensive overview of the key spectroscopic data for the polycyclic aromatic hydrocarbon (PAH) derivative, 5-(bromomethyl)chrysene. Intended for researchers, chemists, and professionals in drug development and materials science, this document synthesizes available data for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. The guide offers in-depth analysis and interpretation of the spectral features to facilitate the unambiguous identification and characterization of this compound.

Introduction: The Significance of 5-(Bromomethyl)chrysene

Chrysene and its derivatives are a class of polycyclic aromatic hydrocarbons of significant interest due to their prevalence as environmental constituents and their potential applications in organic electronics and as precursors in the synthesis of more complex molecules, including potential carcinogen metabolites. 5-(Bromomethyl)chrysene, a halogenated derivative, serves as a key intermediate in the synthesis of various chrysene-based compounds. Its bromomethyl group provides a reactive handle for a variety of chemical transformations, making it a valuable building block in organic synthesis. Accurate and thorough spectroscopic characterization is therefore paramount for its use in any synthetic or analytical endeavor.

The structural integrity and purity of 5-(bromomethyl)chrysene are critical for its intended applications. The following sections detail the expected spectroscopic signatures of this molecule, providing a baseline for its identification and quality control.

Molecular Structure and IUPAC Numbering

To ensure clarity in the assignment of spectroscopic signals, it is essential to first establish the standardized IUPAC numbering system for the chrysene core. The numbering begins with the first fully aromatic ring after the fusion and proceeds sequentially around the periphery.

Caption: Predicted mass spectrometry fragmentation of 5-(bromomethyl)chrysene.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to molecular vibrations.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: Prepare the sample as a KBr pellet or a Nujol mull. Alternatively, a thin film can be cast from a volatile solvent.

• Data Acquisition: Obtain the spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction and present the data as transmittance or absorbance versus wavenumber (cm⁻¹).

Expected IR Data:

The IR spectrum of 5-(bromomethyl)chrysene will be dominated by absorptions characteristic of the aromatic chrysene core and the bromomethyl group.

Vibrational Mode	Expected Absorption Range (cm⁻¹)	Intensity
Aromatic C-H Stretch	3100 - 3000	Medium to Weak
Aliphatic C-H Stretch (-CH₂Br)	2950 - 2850	Medium to Weak
Aromatic C=C Stretch	1600 - 1450	Medium to Strong
CH₂ Scissoring	~1430	Medium
C-Br Stretch	650 - 550	Medium to Strong
Aromatic C-H Out-of-Plane Bending	900 - 675	Strong

Interpretation: The presence of sharp peaks in the 3100-3000 cm⁻¹ region confirms the aromatic C-H bonds. The C-Br stretch, while in the fingerprint region, is a key indicator of the bromomethyl group. The pattern of strong absorptions in the 900-675 cm⁻¹ region is characteristic of the substitution pattern on the aromatic rings.

Conclusion

The comprehensive spectroscopic analysis of 5-(bromomethyl)chrysene through NMR, Mass Spectrometry, and IR spectroscopy provides a robust framework for its unequivocal identification and characterization. The predicted data presented in this guide, based on established spectroscopic principles and data from related compounds, offers a valuable reference for researchers working with this important synthetic intermediate. Experimental verification of this data will further solidify our understanding of the physicochemical properties of this and other substituted chrysenes.

References

• While direct spectroscopic data for 5-(bromomethyl)chrysene was not found in the searched literature, the principles and data for related compounds were drawn from general organic spectroscopy resources and databases such as PubChem and the NIST Chemistry WebBook. The synthesis and characterization of other substituted chrysenes, which informed the predicted data, can be found in various organic chemistry journals. For specific examples of chrysene derivative characterization, please refer to publications on the synthesis of substituted polycyclic aromatic hydrocarbons. The data for 1-(bromomethyl)chrysene, a different isomer, was reported in the supplementary information of a study on extended phenacene-type molecules and can be accessed through academic search engines.

The Physicochemical Dynamics of 5-(Bromomethyl)chrysene: A Technical Guide on Solubility, Solvolysis, and Stability

Executive Summary: The Alkylating Paradigm

Chrysene, 5-(bromomethyl)- (CAS: 85083-61-0), commonly referred to as 5-bromomethylchrysene, is a highly reactive polycyclic aromatic hydrocarbon (PAH) derivative. In pharmacological and toxicological research, it is primarily utilized as a model direct-acting alkylating agent and a mutagenic probe.

However, researchers frequently encounter irreproducible results when utilizing this compound in in vitro assays. The root cause is rarely the biological system itself, but rather a fundamental misunderstanding of the compound's physicochemical behavior—specifically, its extreme hydrophobicity coupled with its rapid hydrolytic degradation (solvolysis) in protic environments. This whitepaper synthesizes the thermodynamic solubility and degradation kinetics of 5-(bromomethyl)chrysene, providing drug development professionals with causality-driven, self-validating protocols for its handling.

Thermodynamic Solubility Profile

Like its parent compound chrysene, which exhibits an exceptionally low aqueous solubility of approximately 2×10⁻³ mg/L [2], 5-(bromomethyl)chrysene is highly lipophilic. The bulky, planar tetracyclic aromatic core dictates its thermodynamic preference for non-polar or aprotic environments.

While the introduction of the bromomethyl moiety marginally increases the dipole moment compared to unsubstituted chrysene or 5-methylchrysene[3], it does not overcome the massive hydrophobic penalty of the PAH core. Consequently, dissolving this compound requires careful solvent selection to prevent precipitation or immediate chemical degradation.

Quantitative Solubility Summary

Solvent System	Solubility Class	Estimated Concentration Limit	Suitability for Stock Solutions
Water / Aqueous Buffers	Practically Insoluble	< 0.01 mg/L	Unsuitable (Rapid precipitation & degradation)
Methanol / Ethanol	Soluble (Reactive)	~ 1 - 5 mg/mL	Unsuitable (Induces rapid solvolysis)
Anhydrous DMSO	Highly Soluble	> 10 mg/mL	Optimal (Maintains benzylic bromide integrity)
Dichloromethane (DCM)	Highly Soluble	> 20 mg/mL	Excellent (Ideal for synthetic extraction)
Acetone	Soluble	> 5 mg/mL	Acceptable (Must be strictly anhydrous)

Causality Insight: The use of protic solvents (like methanol or ethanol) is a common experimental error. While they successfully dissolve the hydrophobic PAH core, the nucleophilic hydroxyl groups rapidly attack the benzylic position, converting the active bromide into an inactive ether derivative.

Chemical Stability and Degradation Kinetics

The defining chemical feature of 5-(bromomethyl)chrysene is the extreme lability of the carbon-bromine bond at the benzylic position.

The Solvolysis Dilemma in Biological Assays

In aqueous or protic media, 5-(bromomethyl)chrysene undergoes rapid solvolysis (hydrolysis) via an S_N1/S_N2 mechanism. The extended π -conjugation of the chrysene ring system highly stabilizes the intermediate benzylic carbocation, driving the reaction forward at an accelerated rate.

This rapid solvolysis has profound implications for biological testing. Authoritative toxicological studies have demonstrated that while meso-anthracenic benzylic compounds are highly mutagenic, the mutagenicity of 5-bromomethylchrysene in standard Salmonella typhimurium (Ames) assays often appears artificially inactive or diminished [1]. The causality is purely kinetic: the rate of aqueous solvolysis outpaces the diffusion of the intact molecule into the bacterial cell, converting the active alkylating agent into the inactive 5-hydroxymethylchrysene before it can react with bacterial DNA[1].

Caption: Solvolysis pathway of 5-(bromomethyl)chrysene competing with target alkylation.

Photolytic and Thermal Instability

Beyond hydrolysis, the extended aromatic system is highly efficient at absorbing UV radiation, leading to photo-oxidation. Furthermore, the benzylic bromide is thermally sensitive; prolonged exposure to room temperature can induce auto-polymerization or degradation.

Validated Experimental Workflows

To ensure scientific integrity, the handling of 5-(bromomethyl)chrysene must be treated as a self-validating system where degradation is actively prevented and analytically monitored.

Protocol 1: Preparation of Stable Stock Solutions

Objective: Create a stable stock solution that prevents premature solvolysis while maintaining solubility. Rationale: Anhydrous Dimethyl Sulfoxide (DMSO) provides the necessary aprotic, polar environment to dissolve the PAH core without acting as a nucleophile.

• Solvent Verification: Utilize only sealed, anhydrous DMSO (water content < 0.005%). Self-Validation Step: Verify water content using Karl Fischer titration prior to dissolution; any water present will initiate irreversible hydrolysis.

• Environment: Perform all weighing and dissolution steps under amber lighting or in a dark room to prevent UV-induced photo-oxidation.

• Dissolution: Dissolve 5-(bromomethyl)chrysene solid into the anhydrous DMSO to achieve a 10 mM stock. Vortex gently until clear. Do not apply heat.

• Storage: Aliquot the solution into amber glass vials. Purge the headspace of each vial with dry Argon gas to displace atmospheric moisture and oxygen. Store immediately at -80°C.

Caption: Optimal handling workflow to preserve 5-(bromomethyl)chrysene stability.

Protocol 2: Kinetic Verification of Integrity (HPLC-UV)

Objective: Confirm the ratio of intact 5-(bromomethyl)chrysene to its degradant (5-hydroxymethylchrysene) before running sensitive biological assays. Rationale: Because the compound degrades rapidly upon introduction to aqueous assay buffers, researchers must confirm the stock is 100% intact at T0​ .

• Sample Prep: Spike 1 µL of the DMSO stock into 999 µL of anhydrous Acetonitrile (ACN) containing 1 µg/mL Fluoranthene as an internal standard.

• Chromatography: Inject 10 µL onto a C18 Reverse-Phase column.

• Mobile Phase: Run an isocratic gradient of 80% ACN / 20% Water. (Note: The brief exposure to water during the 5-minute HPLC run is negligible compared to the degradation seen in 24-hour biological incubations).

• Detection: Monitor UV absorbance at 254 nm and 280 nm.

• Validation Logic: The system is self-validating. If a secondary, more polar peak (eluting earlier than the bromide) appears, it indicates the formation of 5-hydroxymethylchrysene. The stock must be discarded if the degradant peak exceeds 2% of the total Area Under the Curve (AUC).

References

• Mutagenicity of benzylic acetates, sulfates and bromides of polycyclic aromatic hydrocarbons. National Institutes of Health (NIH) / PubMed. Available at:[Link]

• Chrysene Chemical Substances Control Law Initial Assessment. Ministry of the Environment, Government of Japan. Available at:[Link]

• 5-Methylchrysene Chemical Properties. Wikipedia. Available at: [Link]

Electrochemical Properties of Functionalized Chrysenes: A Technical Guide for Advanced Organic Electronics

Executive Summary

Polycyclic aromatic hydrocarbons (PAHs) serve as the structural backbone for next-generation organic semiconductors, field-effect transistors, and photovoltaic materials. Among these, chrysene—a four-ring PAH with a fully delocalized 18 π-electron system—offers unique photophysical and electrochemical properties. While unfunctionalized chrysene exhibits limited processability and extreme redox potentials, strategic functionalization (e.g., twisting the core into dibenzo[g,p]chrysene derivatives) unlocks highly tunable energy levels. This whitepaper provides an in-depth mechanistic analysis of the electrochemical properties of functionalized chrysenes, detailing the causality behind substituent effects, self-validating experimental protocols, and their integration into organic electronics.

Fundamental Redox Architecture of Chrysene

To understand functionalized derivatives, we must first establish the baseline electrochemical behavior of the parent molecule. Unfunctionalized chrysene (C₁₈H₁₂) demonstrates significant aromatic stability, satisfying Hückel's rule in each of its rings.

Electrochemical profiling reveals that pristine chrysene undergoes a one-electron oxidation at an extremely high potential of E₁/₂ = +1.45 V vs. SCE , forming a radical cation characterized by an ESR spectrum with a hyperfine splitting constant of aH = 4.2 G for its peri protons (1)[1]. Conversely, its one-electron reduction occurs at E₁/₂ = -2.25 V vs. SCE [1]. The resulting dication species generated via exhaustive electrochemical oxidation is highly reactive and only stable at cryogenic temperatures (below -40 °C)[1]. Because of these extreme potentials and the instability of its oxidized states, pristine chrysene requires structural modification to be viable for ambient-temperature charge-transport applications.

Mechanistic Causality: Steric vs. Electronic Effects in Functionalized Chrysenes

The functionalization of chrysene into twisted frameworks, such as dibenzo[g,p]chrysene (DBC), fundamentally alters its molecular geometry and electronic structure. A critical phenomenon observed in these derivatives is the competition between mesomeric (resonance) and inductive substituent effects, which is heavily dictated by steric torsion.

The Paradox of Electron-Donating Groups

Standard electrochemical theory dictates that introducing electron-donating groups (e.g., methyl or thiomethyl) should lower the oxidation potential by raising the Highest Occupied Molecular Orbital (HOMO). However, in highly substituted DBC derivatives, the opposite is often observed.

For example, DBC-SMe (thiomethyl-substituted) exhibits a first oxidation potential (E_ox1) of 0.41 V vs. Fc/Fc⁺, which is higher than that of the unsubstituted DBC-H (0.34 V) (2)[2]. Density Functional Theory (DFT) calculations reveal the causality: steric repulsion from adjacent substituents forces the -SMe groups into a perpendicular conformation relative to the benzene ring. This orthogonal orientation breaks orbital overlap, rendering the electron-donating mesomeric effect completely ineffective. Consequently, the electron-withdrawing inductive effect of the heteroatom dominates, lowering the HOMO energy level and increasing the oxidation potential (3)[3].

Chemical Oxidation and Mixed-Valent Trimeric Dications

When functionalized chrysenes are utilized as conductive pathways, their solid-state packing upon oxidation is paramount. Traditional electrochemical oxidation yields unstable dications, but controlled chemical oxidation using a mild Lewis acid (GaCl₃, oxidation potential 0.40 eV) allows for the isolation of stable radical cations (4)[4].

Upon oxidation, chrysene monomers self-assemble into a mixed-valent trimeric radical dication: [(C₁₈H₁₂)₃]²⁺ . The causality behind this specific stoichiometry lies in electrostatic repulsion minimization. Population analysis reveals that the positive charge localizes predominantly on the terminal chrysene units (+0.84 and +0.80), leaving the central unit relatively neutral (+0.36) to minimize Coulombic repulsion (calculated at 28.3 kcal/mol for the trimer) (5)[5].

Pathway of chrysene chemical oxidation forming a mixed-valent trimeric radical dication.

Quantitative Electrochemical Profiling

The following table synthesizes the empirical electrochemical data and theoretical DFT calculations for various twisted DBC derivatives. Note how the torsion angle directly correlates with the suppression of mesomeric effects.

Compound	Substituent (Z-position)	E_ox1 (V)	E_ox2 (V)	HOMO (eV)	LUMO (eV)	Torsion Angle (°)
DBC-H	None	0.34	0.72	-4.64	-0.87	36.9
DBC-Me	Methyl	0.38	0.78	-4.68	-0.95	44.2
DBC-SMe	Thiomethyl	0.41	0.88	-4.71	-1.02	45.1
DBC-Br	Bromo	0.79	1.15	-5.24	-1.71	56.1
DBC-Si	Silole-fused	0.43	0.82	-4.73	-1.10	31.8

*Potentials measured vs. Fc/Fc⁺ via Square-Wave Voltammetry (SWV) in CH₂Cl₂. **HOMO levels estimated using the empirical equation: E_HOMO = -(E_ox1 + 5.1) eV. (Data aggregated from[2],[3])

Self-Validating Experimental Protocols

To ensure rigorous reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal check to confirm the causality of the observed phenomena.

Protocol 4.1: Voltammetric Profiling of DBC Derivatives

Objective: Accurately determine multi-electron redox potentials while avoiding capacitive background interference. Causality: Cyclic Voltammetry (CV) is excellent for assessing chemical reversibility but often masks secondary oxidation events (e.g., in DBC-Br, the second redox process is invisible in CV)[2]. Square-Wave Voltammetry (SWV) is utilized sequentially because it samples current at the end of each pulse, eliminating non-faradaic charging currents and resolving closely spaced E_ox1 and E_ox2 peaks.

• Electrolyte Preparation: Prepare a 5.0 × 10⁻² M solution of tetrabutylammonium tetrafluoroborate (NBu₄BF₄) in anhydrous, degassed dichloromethane (CH₂Cl₂).

• Analyte Addition: Dissolve the functionalized chrysene derivative to a final concentration of 1.0 × 10⁻³ M.

• Cell Configuration: Assemble a three-electrode cell utilizing a platinum disk working electrode, a platinum wire counter electrode, and an Ag/Ag⁺ pseudo-reference electrode.

• CV Reversibility Check: Sweep the potential from -0.5 V to +1.5 V at 100 mV/s. Self-Validation: Confirm the formation of stable radical cations by ensuring the anodic-to-cathodic peak current ratio (Ipa/Ipc) is ≈ 1.

• SWV Precision Measurement: Apply a square-wave waveform (15 Hz frequency, 25 mV amplitude). Extract the precise E_ox1 and E_ox2 values from the resulting sharp faradaic peaks.

• Internal Calibration: Spike the solution with Ferrocene (Fc). Reference all measured potentials to the Fc/Fc⁺ redox couple to eliminate reference electrode drift.

Workflow for validating chrysene redox properties via electrochemistry and DFT.

Protocol 4.2: Chemical Oxidation to Trimeric Radical Dications

Objective: Synthesize and crystallize stable, mixed-valent chrysene radical dications for solid-state characterization. Causality: Strong oxidants (e.g., SbCl₅) often cause over-oxidation or uncontrolled polymerization. Gallium(III) chloride (GaCl₃) is selected as a mild oxidant (0.40 eV) to precisely extract a single electron, allowing the resulting radical cations to thermodynamically self-assemble into π-stacked trimers[5].

• Precursor Solvation: In an argon-filled glovebox (O₂ < 0.1 ppm, H₂O < 0.1 ppm), dissolve neutral chrysene (1.0 eq) in anhydrous CH₂Cl₂.

• Controlled Oxidation: Dropwise, add a stoichiometric amount of GaCl₃ dissolved in CH₂Cl₂.

• In-Situ Validation: Monitor the reaction via EPR spectroscopy. Self-Validation: The appearance of a distinct signal with hyperfine splitting confirms the presence of the open-shell radical cation intermediate.

• Co-Crystallization: Layer the deep-colored reaction mixture with anhydrous hexane (anti-solvent). Allow slow diffusion at ambient temperature for 72 hours.

• Structural Confirmation: Isolate the resulting crystals and perform Single-Crystal X-Ray Diffraction (SC-XRD). The presence of 1D π-stacked columns separated by Ga₂Cl₇⁻ counter-anions definitively validates the [(C₁₈H₁₂)₃]²⁺ structure[4].

Applications in Organic Electronics

The highly tunable electrochemical properties of functionalized chrysenes make them exceptional candidates for organic photovoltaics (OPVs) and field-effect transistors.

Specifically, dibenzo[b,def]chrysene derivatives exhibit deep HOMO levels (~ -5.1 eV) and LUMO levels (~ -2.9 to -3.0 eV) (6)[6]. Unlike pentacene, these chrysene derivatives do not undergo parasitic cycloaddition reactions with fullerene acceptors (like PCBM). This chemical stability, combined with their reversible reduction profiles, allows them to function as highly efficient electron donors in bulk heterojunction (BHJ) solar cells, achieving power conversion efficiencies exceeding 2.25%[6]. Furthermore, studies on TIPS-DBC (7,14-bis((triisopropylsilyl)-ethynyl)dibenzo[b,def]chrysene) demonstrate that molecular aggregation via π-π stacking in solution directly modulates the HOMO energy levels, providing a mechanism to fine-tune the open-circuit voltage (Voc) in device fabrication (7)[7].

References

• Chrysene properties: Acid-Base and Redox Properties Source: WebQC URL:[Link]

• Electrochemical and spectroscopic properties of twisted dibenzo[g,p]chrysene derivatives Source: Beilstein Journal of Organic Chemistry / NIH URL:[Link]

• Electrochemical and spectroscopic properties of twisted dibenzo[g,p]chrysene derivatives (Extended DFT Data) Source: ResearchGate URL:[Link]

• Chemical Oxidation of Chrysene: A Structural and Theoretical Description of a Mixed-Valent Trimeric Radical Cation Source: Crystal Growth & Design (ACS) / NIH URL:[Link]

• Chemical Oxidation of Chrysene: A Structural and Theoretical Description of a Mixed-Valent Trimeric Radical Cation (Secondary Record) Source: NIH URL:[Link]

• Dibenzo[b,def]chrysene Derivatives: Solution-Processable Small Molecules that Deliver High Power-Conversion Efficiencies in Bulk Heterojunction Solar Cells Source: Chemistry of Materials (ACS) URL:[Link]

• Aggregation of a Dibenzo[b,def]chrysene Based Organic Photovoltaic Material in Solution Source: The Journal of Physical Chemistry B (ACS) URL:[Link]

Sources

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• 2. BJOC - Electrochemical and spectroscopic properties of twisted dibenzo[g,p]chrysene derivatives [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Engineering the Chrysene Core: Advanced Derivatization Strategies for Next-Generation Organic Electronics

Executive Summary

For researchers in materials science and cross-disciplinary scientists—including drug development professionals familiar with late-stage functionalization and structure-activity relationships (SAR)—the polycyclic aromatic hydrocarbon (PAH) chrysene offers a robust, highly tunable scaffold. Unlike linear acenes that suffer from rapid photo-oxidation, chrysene’s non-linear ([4]phenacene) topology provides exceptional environmental stability. This whitepaper explores the mechanistic grounding, strategic derivatization pathways, and self-validating experimental protocols required to transform pristine chrysene into high-performance organic semiconductors for organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).

Mechanistic Grounding: The Phenacene Advantage

The fundamental limitation of linear acenes (e.g., pentacene) in organic electronics is their susceptibility to dimerization and oxidation due to a narrow HOMO-LUMO gap. Chrysene bypasses this via its zigzag fused-ring arrangement, which imparts a larger resonance energy per π -electron.

Crucially, the electronic structure of chrysene is highly analogous to the industry-standard [1]benzothieno[3,2-b][1]benzothiophene (BTBT) core. While BTBT utilizes sulfur atoms to enhance intermolecular HOMO contributions, the pure hydrocarbon shape of chrysene naturally facilitates similar two-dimensional (2D) carrier paths, making it an ideal, highly stable p-channel semiconductor1[1].

Strategic Derivatization Pathways

Pristine chrysene exhibits limited solubility and suboptimal solid-state packing. To engineer device-grade materials, targeted derivatization is employed to modulate both the molecular orbital energy levels and the macroscopic crystal packing.

Halogenation: π -Stacking and Synthetic Gateways

Direct halogenation serves a dual purpose. First, the introduction of halogens (e.g., fluorine or bromine) can directly induce cofacial π -stacking in single crystals—a motif that is historically rare for phenacenes but highly beneficial for charge transport2[2]. Second, bromination at the 3,6,9,12-positions creates a highly symmetric gateway intermediate for subsequent palladium-catalyzed cross-coupling reactions[3].

Peripheral Substitution for 2D Carrier Paths

The addition of alkyl or aryl groups drastically alters intermolecular interactions. For instance, functionalizing chrysene with a 4-dodecylphenyl group yields 2-(4-dodecylphenyl)chrysene (C12-Ph-CHR). The long alkyl chains promote a liquid crystalline phase and force the molecules into a highly ordered "herringbone" array, establishing a 2D carrier path that is highly resistant to charge trapping 4[4].

Core Expansion and Non-Benzenoid Fusion

Pushing beyond simple substitution, researchers have fused chrysene with azulene units to create linear non-benzenoid isomers (e.g., diACh). This fusion alters the global aromaticity, introduces a localized dipole moment, and yields a suitable HOMO level (−5.01 eV) for stable p-type semiconductor behavior and acid vapor sensing 5[5].

Fig 1. Strategic derivatization pathways of the chrysene core for organic electronics.

Quantitative Data: Optoelectronic Performance Profiles

The table below summarizes the structure-property relationships of key chrysene derivatives, demonstrating how specific functionalization dictates device performance.

Derivative	Target Application	Key Optoelectronic Property	Reference
2-phenylchrysene (Ph-CHR)	OFET	Hole mobility surpasses that of Ph-BTBT	[4]
2-(4-dodecylphenyl)chrysene	OFET	Mobility: 3.07 cm2V−1s−1 | On/Off: 3.3×106	[4]
2,8-diphenylchrysene (Ph-CR)	OFET	Mobility: 4.1×10−2 cm2V−1s−1	[6]
3,6,9,12-tetrasubstituted	OLED	Emission: 401–471 nm | PLQY: 0.44–0.87	[3]
diACh (Azulene-fused)	OFET / Sensor	Hole Mobility: 0.026 cm2V−1s−1 | HOMO: −5.01 eV	[5]

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols detail not just the procedural steps, but the physicochemical causality and validation metrics behind them.

Protocol 1: Synthesis of 3,6,9,12-Tetrasubstituted Chrysenes via Halogenation

This workflow generates highly fluorescent blue emitters for OLED applications 3[3].

• Step 1: Core Bromination. React pristine chrysene with excess bromine in a halogenated solvent to yield 3,6,9,12-tetrabromochrysene.

  • Causality: Electrophilic aromatic substitution preferentially occurs at the 3, 6, 9, and 12 positions. Functionalizing these specific sites provides orthogonal reactive handles that allow for significant HOMO/LUMO tuning without causing severe steric twisting of the planar phenacene core.

• Step 2: Palladium-Catalyzed Cross-Coupling. Subject the tetrabrominated intermediate to Suzuki-Miyaura coupling using arylboronic acids, a Pd(PPh3​)4​ catalyst, and a K2​CO3​ base in a toluene/water mixture.

  • Causality: The Pd(0) catalyst undergoes oxidative addition into the C-Br bonds. The bulky triphenylphosphine ligands stabilize the active Pd species, driving transmetalation and reductive elimination to yield the fully conjugated tetrasubstituted product.

• Self-Validation System:

  • Structural: 1H NMR spectroscopy must confirm the disappearance of the characteristic Br-adjacent protons and the emergence of conjugated aryl proton signals.

  • Optoelectronic: Time-dependent density functional theory (TD-DFT) predicts, and UV-Vis/PL spectroscopy must confirm, a bathochromic (red) shift resulting in blue fluorescent emission (401–471 nm) with high photoluminescence quantum yields (PLQY of 0.44–0.87)[3].

Protocol 2: Fabrication of High-Mobility C12-Ph-CHR OFETs

This protocol isolates the variables required to achieve mobilities >3.0 cm2V−1s−1 in top-contact, bottom-gate architectures[4].

• Step 1: Substrate Preparation. Sonicate heavily doped Si wafers (with a thermally grown SiO2​ dielectric layer) in acetone, isopropanol, and deionized water, followed by a 15-minute UV-ozone treatment.

  • Causality: UV-ozone removes residual organic contaminants and heavily hydroxylates the surface, maximizing the density of reactive silanol (-OH) groups for the subsequent silanization step.

• Step 2: SAM Functionalization. Immerse the substrates in an octyltrichlorosilane (OTS-8) solution to form a self-assembled monolayer.

  • Causality: OTS-8 passivates electron-trapping silanol groups and drastically lowers the surface energy of the dielectric. This highly hydrophobic surface forces the long alkyl chains of the C12-Ph-CHR molecules to orient vertically ("edge-on"), aligning the conjugated chrysene cores parallel to the substrate to maximize in-plane π−π orbital overlap[4].

• Step 3: Semiconductor Deposition. Deposit C12-Ph-CHR via vacuum thermal evaporation at a controlled substrate temperature.

  • Causality: Vacuum deposition prevents ambient oxidation during film formation. Substrate heating provides the thermal energy required for molecular diffusion, promoting the growth of large, highly ordered liquid crystalline domains.

• Step 4: Electrode Deposition. Deposit gold source and drain electrodes through a shadow mask.

• Self-Validation System:

  • Morphological: Atomic Force Microscopy (AFM) must reveal large, interconnected terraced domains indicative of liquid crystalline self-assembly.

  • Electrical: Extraction of the transfer curves must yield an on/off current ratio of ∼3.3×106 and a field-effect mobility of up to 3.07 cm2V−1s−1 [4].

Fig 2. Self-validating workflow for fabricating high-mobility chrysene-based OFET devices.

Conclusion

The derivatization of chrysene represents a masterclass in applied physical organic chemistry. By treating the stable [4]phenacene core as a modular scaffold, researchers can utilize halogenation, cross-coupling, and non-benzenoid fusion to precisely tune HOMO/LUMO levels and solid-state packing. As demonstrated by the robust performance of C12-Ph-CHR in OFETs and tetrasubstituted chrysenes in OLEDs, this rational design approach bridges the gap between fundamental molecular synthesis and next-generation macroscopic device performance.

References

• A chrysene-based liquid crystalline semiconductor for organic thin-film transistors Journal of M
• Chrysene Derivatives as New Organic Semiconductors for Organic Field-effect Transistors ResearchG
• 3,6,9,12-Tetrasubstituted Chrysenes: Synthesis, Photophysical Properties, and Application as Blue Fluorescent OLED The Journal of Organic Chemistry (ACS Public
• Concise Synthesis of Halogenated Chrysenes ([4]Phenacenes)
• Linear Non-benzenoid Isomer of Acene Fusing Chrysene with Azulene Units The Journal of Physical Chemistry Letters (ACS Public
• Benzothienobenzothiophene: recent uses as a transistor material and derivatization for adding new features in device functions CrystEngComm (RSC Publishing)

Sources

• 1. Benzothienobenzothiophene: recent uses as a transistor material and derivatization for adding new features in device functions - CrystEngComm (RSC Publishing) DOI:10.1039/D5CE00904A [pubs.rsc.org]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. A chrysene-based liquid crystalline semiconductor for organic thin-film transistors - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Engineering the Electronic Landscape of Substituted Chrysenes: From Optoelectronics to Medicinal Chemistry

Executive Summary

Chrysenes—polycyclic aromatic hydrocarbons (PAHs) composed of four fused benzene rings—serve as highly tunable molecular scaffolds. In their unsubstituted form, chrysenes exhibit wide bandgaps and deep highest occupied molecular orbital (HOMO) levels, limiting their utility. However, through regioselective substitution, the electronic properties of the chrysene core can be precisely engineered. This whitepaper provides an in-depth technical analysis of how specific functional groups dictate the HOMO/LUMO energy levels, bandgaps, and charge carrier mobilities of chrysene derivatives. By bridging molecular orbital theory with practical applications, this guide serves researchers developing next-generation organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and targeted pharmacological agents.

Mechanistic Principles of Electronic Tuning

Orbital Coefficients and Regioselectivity

The baseline electronic structure of unsubstituted chrysene features a HOMO at approximately -6.09 eV and a lowest unoccupied molecular orbital (LUMO) at -2.60 eV, yielding a wide optical bandgap of ~3.49 eV[1]. Time-dependent density functional theory (TD-DFT) reveals that the electron density of both the HOMO and LUMO is heavily localized on the central chrysene core, with the highest orbital coefficients situated at the 3, 6, 9, and 12 positions[1].

Because these specific carbons are electronically active nodes, functionalizing them induces profound perturbations in the molecule's electronic landscape:

• Electron-Donating Groups (EDGs): The introduction of diarylamino or methoxy groups at the 3,6,9,12-positions dramatically raises the HOMO energy. This narrows the bandgap and triggers large bathochromic (red) shifts in both absorption and emission spectra, which is critical for tuning blue fluorescent emitters[1].

• Electron-Withdrawing Groups (EWGs): Conversely, functionalizing the chrysene core with strong EWGs, such as trifluoromethyl (-CF₃) or cyano (-CN) groups, stabilizes and lowers both the HOMO and LUMO levels[2]. This is essential for developing p-type or n-type semiconductors, respectively.

• Steric Modulation: The introduction of bulky substituents, such as tetraphenylethylene (TPE), forces the molecule out of planarity. This steric twisting prevents deleterious π−π stacking in the solid state, inducing Aggregation-Induced Emission (AIE) and significantly boosting the photoluminescence quantum yield (PLQY)[3].

Quantitative Electronic Profiling

To illustrate the causality between substitution patterns and electronic behavior, the following table summarizes the optoelectronic properties of key chrysene derivatives.

Derivative / Substitution	Primary Substituent Effect	HOMO (eV)	LUMO (eV)	Bandgap (eV)	Key Property / Application
Unsubstituted Chrysene	None (Baseline)	-6.09	-2.60	3.49	Weak fluorescence; poor solubility
3,6,9,12-Tetraarylchrysene	Aryl (Mild EDG)	-5.84	-2.76	3.08	High PLQY; Blue OLED Emitter[1]
2,8-Bis(trifluoromethyl)chrysene	-CF₃ (Strong EWG)	-6.30	-3.10	Reduced	Deepened HOMO; p-type OFET[2]
Tetracyano-DTCDI	Cyano (Strong EWG)	-6.10	-4.20	~1.90	High electron mobility; n-channel OFET[4]
TPE-Substituted Chrysene	TPE (Steric Bulky)	-5.60	-2.80	2.80	Aggregation-Induced Emission (AIE)[3]

*Values are approximate and dependent on specific measurement conditions (e.g., solvent polarity, thin-film vs. solution).

Cross-Disciplinary Applications

Organic Electronics: OLEDs and OFETs

In the realm of optoelectronics, substituted chrysenes are highly prized for their rigid, flat skeletons which impart excellent thermal stability (decomposition temperatures often exceeding 500 °C). For OLEDs, 3,6,9,12-tetrasubstituted chrysenes bearing diarylamino groups act as highly efficient blue fluorescent dopants, achieving external quantum efficiencies (EQE) exceeding 6.31% with low turn-on voltages[1].

For OFETs, the focus shifts to charge carrier mobility. By synthesizing dithieno[3,2-a:3′,2′-j][5,6,11,12]chrysene diimides (DTCDIs) and applying cyanation, researchers can lower the LUMO energy level to -4.20 eV. This deep LUMO stabilizes electron transport against ambient oxidation, yielding an impressive n-channel electron mobility of 0.25 cm² V⁻¹ s⁻¹ and a high current on/off ratio of 106 [4].

Medicinal Chemistry: Pharmacological Implications

Beyond materials science, the electronic and structural properties of substituted chrysenes dictate their biological interactions. Research into anticancer polyaromatic compounds has demonstrated that 6,12-diaminochrysene derivatives exhibit potent in vitro and in vivo cytotoxicity against human ovarian cancer cell lines (e.g., SKOV-3)[5]. Causality in Drug Design: The terminal polar amino groups interact electrostatically with the negative components of the phospholipid bilayer in cell membranes. This electronic interaction facilitates cellular uptake and membrane binding, whereas electron-withdrawing groups (like nitro or bromo) at the same positions decrease anticancer activity[5].

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating workflow details the synthesis and electronic characterization of substituted chrysenes.

Workflow for the synthesis, electronic profiling, and application of substituted chrysenes.

Step-by-Step Methodology: Synthesis & Electronic Profiling

Phase 1: Regioselective Synthesis via Cross-Coupling

• Precursor Preparation: React unsubstituted chrysene with elemental bromine in the presence of a Lewis acid catalyst to yield 3,6,9,12-tetrabromochrysene[1]. Rationale: Halogenation at these specific nodes is thermodynamically favored and provides the necessary handles for subsequent cross-coupling.

• Palladium-Catalyzed Coupling: Subject the tetrabrominated intermediate to Suzuki (for aryl groups) or Buchwald-Hartwig (for amino groups) coupling using a Pd(0) catalyst (e.g., Pd(PPh₃)₄) and a suitable base (e.g., K₂CO₃).

• Purification: Isolate the substituted chrysene via silica gel column chromatography. Self-Validation: Palladium-catalyzed cross-coupling is selected over direct electrophilic aromatic substitution to prevent isomeric mixtures, ensuring a regiochemically pure product necessary for reproducible electronic properties.

Phase 2: Electrochemical Characterization (Cyclic Voltammetry)

• Solution Preparation: Dissolve the purified chrysene derivative in anhydrous dichloromethane (DCM) containing 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) as the supporting electrolyte.

• Cell Setup: Utilize a three-electrode configuration: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag⁺ reference electrode.

• Internal Standardization: Add a trace amount of Ferrocene (Fc) to the solution. Self-Validation: Ferrocene is utilized as an internal standard because its redox potential is solvent-independent, providing an absolute reference point to accurately calculate vacuum-scale HOMO/LUMO energies.

• Measurement & Calculation: Sweep the potential to record the oxidation ( Eoxonset​ ) and reduction ( Eredonset​ ) onsets. Calculate the energy levels using the empirical formulas:

  • HOMO=−(Eoxonset​−EFc/Fc+​+4.8) eV

  • LUMO=−(Eredonset​−EFc/Fc+​+4.8) eV

Phase 3: Optical Bandgap Determination

• Measure the UV-Vis absorption spectrum of the derivative in a dilute solution (e.g., 10−5 M in toluene).

• Identify the absorption edge onset ( λedge​ ) in nanometers.

• Calculate the optical bandgap ( Eg​ ) using the Planck-Einstein relation: Eg​=1240/λedge​ eV .

References

• Wu, T.-L., et al. "3,6,9,12-Tetrasubstituted Chrysenes: Synthesis, Photophysical Properties, and Application as Blue Fluorescent OLED." The Journal of Organic Chemistry - ACS Publications.1

• "Synthesis of Anticancer Polyaromatic Compounds." Encyclopedia MDPI. 5

• "ChemComm - RSC Publishing" (Regioselective orthogonal functionalisation of 4,10-dichlorochrysene). Royal Society of Chemistry. 2

• "Dithieno[3,2-a:3′,2′-j][5,6,11,12]chrysene diimides and their molecular energy level regulation." Materials Chemistry Frontiers (RSC Publishing). 4

• "Improving the Electroluminescence Properties of New Chrysene Derivatives with High Color Purity for Deep-Blue OLEDs." MDPI. 3

Sources

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Dithieno[3,2-a:3′,2′-j][5,6,11,12]chrysene diimides and their molecular energy level regulation - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. encyclopedia.pub [encyclopedia.pub]

An Unidentified Compound: The Challenge of CAS Number 85083-61-0

A comprehensive search for the chemical substance associated with CAS number 85083-61-0 has yielded no definitive identification in publicly accessible chemical databases and scientific literature. This prevents the creation of an in-depth technical guide on its properties and suppliers as requested.

Despite a multi-pronged search strategy, the identity of the compound corresponding to CAS number 85083-61-0 remains elusive. Standard searches across major chemical and safety data repositories returned no results for this specific identifier. Further investigation into potential typographical errors by searching for numerically similar CAS numbers also failed to provide a conclusive match. Additionally, searches for this number in conjunction with common chemical trade name or product line identifiers did not reveal any associated products or substances.

The Chemical Abstracts Service (CAS) assigns these unique numerical identifiers to every known chemical substance. The absence of information for "85083-61-0" suggests one of several possibilities:

• The CAS number may be incorrect or contain a typographical error. A single digit transposition or error can lead to a completely different or non-existent entry.

• The substance may be extremely rare, proprietary, or its documentation may not be publicly available.

• The CAS number could be obsolete or withdrawn.

Without a confirmed chemical identity, it is impossible to provide accurate and reliable information regarding its physicochemical properties, toxicological data, handling and storage protocols, or a list of potential suppliers. Any attempt to do so would be speculative and could pose a significant safety risk to researchers, scientists, and drug development professionals.

Methodology of the Unsuccessful Search

To ensure a thorough investigation, the following steps were undertaken:

• Direct Search: Queries were performed across multiple chemical databases and search engines for the exact CAS number "85083-61-0".

• Structural and Name Searches: As no chemical name or structure is associated with this CAS number, these search methods could not be employed.

• Similarity Searches: Searches for CAS numbers with minor variations to "85083-61-0" were conducted to account for potential typographical errors.

• Trade Name and Product Searches: The number was searched in combination with terms such as "trade name," "product," and "supplier" to uncover any commercial or industrial references.

Unfortunately, none of these avenues provided the necessary information to proceed with the creation of the requested technical guide.

Recommendations for the User

To enable the fulfillment of this request, it is crucial to verify the accuracy of the CAS number. Please consider the following:

• Double-check the source of the CAS number. Ensure there are no transcription errors.

• If possible, provide any other known identifiers for the substance. This could include a chemical name (IUPAC or common), a trade name, a molecular formula, or a chemical structure.

Once a valid chemical identifier is provided, a comprehensive technical guide on its properties and suppliers can be compiled, adhering to the highest standards of scientific integrity and accuracy.

Protocols & Analytical Methods

Application Note: Site-Specific Fluorescent Labeling of Peptides Using 5-(Bromomethyl)chrysene

Introduction & Scope

Polycyclic aromatic hydrocarbons (PAHs) are indispensable tools in chemical biology, serving as robust fluorescent probes due to their high quantum yields, distinct photophysical properties, and extreme sensitivity to local microenvironments[1]. While pyrene derivatives are ubiquitous, 5-(bromomethyl)chrysene (5-BMC) offers a highly specialized alternative for researchers investigating peptide conformational dynamics, protein-lipid interactions, and excimer formation.

This application note provides a comprehensive, self-validating protocol for the site-specific conjugation of 5-BMC to cysteine-containing peptides. By outlining the mechanistic causality behind each experimental condition, this guide ensures high-yield labeling while preserving the structural integrity of the target biomolecule.

Mechanistic Principles & Photophysics

The SN2 Alkylation Pathway

The conjugation of 5-BMC to a peptide relies on a bimolecular nucleophilic substitution (SN2) mechanism[2]. The bromomethyl group (-CH₂Br) acts as a highly reactive electrophile. When exposed to a slightly alkaline environment (pH 7.0–7.5), the sulfhydryl group of a cysteine residue (pKa ~8.3) exists in equilibrium with its thiolate anion (S⁻). This thiolate is a powerful nucleophile that attacks the benzylic carbon of 5-BMC, displacing the bromide ion to form a stable, irreversible thioether bond[2].

Selectivity through pH Control: Maintaining the reaction pH strictly at 7.2 is the primary self-validating parameter for site-selectivity. At this pH, primary amines (such as lysine side chains and the N-terminus, pKa > 9.0) remain fully protonated and non-nucleophilic, ensuring that 5-BMC exclusively alkylates cysteine residues without off-target cross-reactivity.

Photophysical Profiling

Chrysene is a tetracyclic PAH with a strong absorption maximum at ~344 nm and a highly structured emission profile peaking at ~380 nm[3]. The fluorescence quantum yield of the chrysene moiety is acutely sensitive to solvent polarity and local hydrophobicity, making the 5-BMC-peptide conjugate an exceptional reporter for membrane insertion[4]. Furthermore, when two chrysene-labeled peptides are in close spatial proximity, they can form an excimer (excited dimer) characterized by a broad, red-shifted emission band around 450–470 nm[1].

Figure 2: SN2 mechanistic pathway of cysteine alkylation by 5-(bromomethyl)chrysene.

Comparative Analysis of Fluorescent Labels

To contextualize the utility of 5-BMC, the following table summarizes quantitative photophysical data and target specificities compared to other standard peptide labeling reagents.

Fluorescent Label	Target Functional Group	Excitation (nm)	Emission (nm)	Key Advantages & Applications
5-(Bromomethyl)chrysene	Thiol (Cysteine)	~344	~380 (structured)	High sensitivity to hydrophobic environments; excimer formation capabilities[1][3].
1-(Bromomethyl)pyrene	Thiol (Cysteine)	~340	~375–395	Classic excimer probe; exceptionally long fluorescence lifetime[2].
FITC	Amine (Lysine/N-term)	~495	~519	High brightness; visible spectrum excitation; widely used for flow cytometry.
Dansyl Chloride	Amine / Thiol	~330–340	~520	Strong solvatochromic shift; smaller steric footprint prevents structural disruption.

Experimental Workflow & Protocol

Figure 1: Step-by-step workflow for the fluorescent labeling of peptides using 5-BMC.

Step-by-Step Methodology

Phase 1: Peptide Reduction

• Action: Dissolve the lyophilized peptide in degassed Labeling Buffer (50 mM HEPES, 1 mM EDTA, pH 7.2) to a concentration of 1 mM. Add a 10-fold molar excess of TCEP (Tris(2-carboxyethyl)phosphine) and incubate at room temperature for 30 minutes.

• Causality: Cysteine thiols readily oxidize in atmospheric oxygen to form unreactive disulfides. TCEP is specifically chosen over DTT (Dithiothreitol) because TCEP lacks a thiol group, meaning it will not compete with the peptide for the 5-BMC label during the alkylation phase. Degassing the buffer prevents spontaneous re-oxidation.

• Self-Validation: Perform an Ellman’s assay (DTNB) pre- and post-reduction. A positive yellow color shift (412 nm) confirms the presence of free, reactive sulfhydryl groups.

Phase 2: Reagent Preparation

• Action: Immediately prior to use, dissolve 5-BMC in anhydrous DMF (Dimethylformamide) to yield a 10 mM stock solution.

• Causality: The bromomethyl electrophile is highly susceptible to solvolysis (hydrolysis) in aqueous environments, which converts it into an inert hydroxymethyl byproduct. Utilizing anhydrous DMF minimizes premature degradation and preserves the reagent's alkylating power.

Phase 3: Conjugation Reaction

• Action: Add the 5-BMC stock solution to the reduced peptide to achieve a 5- to 10-fold molar excess of the label. Adjust the final solvent composition to contain 20–30% DMF (v/v) to maintain the solubility of the highly hydrophobic PAH. Incubate the mixture in the dark at room temperature for 2 hours with gentle agitation.

• Causality: The 20–30% organic co-solvent prevents the precipitation of 5-BMC. The reaction is strictly shielded from light to prevent photo-oxidation or radical-induced degradation of the chrysene fluorophore[1].

Phase 4: Reaction Quenching

• Action: Add a 50-fold molar excess of β-mercaptoethanol (BME) to the reaction mixture and incubate for an additional 15 minutes.

• Causality: BME acts as a sacrificial nucleophile, rapidly consuming any unreacted 5-BMC. This critical step prevents non-specific alkylation of secondary targets (like histidine or N-terminal amines) during the subsequent concentration and purification phases, where local reagent concentrations can spike artificially.

Phase 5: Purification & Characterization

• Action: Purify the reaction mixture via Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% TFA. Lyophilize the collected fractions and verify the molecular weight via MALDI-TOF Mass Spectrometry.

• Causality: The attachment of the tetracyclic chrysene ring drastically increases the hydrophobicity of the peptide, causing the labeled conjugate to elute significantly later than the unreacted peptide on a C18 column. MALDI-TOF MS provides ultimate validation by confirming the exact mass addition of the chrysene moiety (+241 Da, accounting for the loss of the bromide leaving group and the thiol proton).

Sources

• 1. Observation of the rare chrysene excimer - Chemical Science (RSC Publishing) DOI:10.1039/C3SC53316F [pubs.rsc.org]
• 2. 1-(Bromomethyl)pyrene | High-Purity Reagent [benchchem.com]
• 3. Spectrum [Chrysene] | AAT Bioquest [aatbio.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Covalent Labeling of Proteins with the Fluorescent Probe 5-(bromomethyl)chrysene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive protocol for the covalent labeling of proteins with 5-(bromomethyl)chrysene, a hydrophobic, polycyclic aromatic hydrocarbon that exhibits strong fluorescence under UV illumination.[1] The protocol leverages an alkylation reaction, a robust method for covalently modifying specific amino acid residues.[2] We detail methodologies for selectively targeting either cysteine or primary amine residues, purification of the resulting conjugate, and subsequent characterization to ensure the quality and consistency of the labeled protein. The principles and techniques described herein are foundational for preparing fluorescently-labeled proteins for use in a variety of applications, including fluorescence spectroscopy, binding assays, and cellular imaging.

Introduction and Principle of Reaction

Fluorescent labeling is an indispensable technique for studying protein function, localization, and interactions.[3] The choice of fluorophore is critical and often dictated by the experimental system. 5-(bromomethyl)chrysene is a fluorescent probe whose spectral properties are sensitive to the microenvironment, making it potentially useful for studying protein conformational changes and interactions.[4] Its hydrophobicity, however, necessitates careful handling and purification.[5][6]

The labeling strategy relies on the chemical modification of nucleophilic amino acid side chains within the protein via an alkylation reaction.[7] The bromomethyl group on the chrysene moiety is an electrophile that readily reacts with strong nucleophiles on the protein surface. The two most common targets for this type of modification are the sulfhydryl group of cysteine and the primary amino groups of lysine residues and the protein's N-terminus.[2][8]

• Cysteine Labeling: The thiol side chain of cysteine is a potent nucleophile and is relatively rare in proteins, allowing for site-specific labeling.[7] This reaction proceeds efficiently at near-neutral pH (7.0-7.5), minimizing non-specific reactions with other residues.[7]

• Lysine Labeling: The ε-amino group of lysine is also a suitable nucleophile. However, to be reactive, it must be in its deprotonated, uncharged state. This requires a basic reaction buffer, typically pH 8.5-9.0.[9] Since lysine residues are often abundant on protein surfaces, this method typically results in multiple labels per protein.[10]

The selectivity of the reaction is therefore controlled primarily by adjusting the pH of the reaction buffer.

Caption: General scheme for protein alkylation by 5-(bromomethyl)chrysene.

Materials and Reagents

• Protein of interest

• 5-(bromomethyl)chrysene

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Cysteine Labeling Buffer: 50 mM Phosphate buffer, 150 mM NaCl, 1 mM EDTA, pH 7.2.

• Lysine Labeling Buffer: 100 mM Sodium bicarbonate or Sodium borate buffer, pH 8.5.

• Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M β-mercaptoethanol (BME).

• Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25 or similar).[11]

• Dialysis tubing or centrifugal ultrafiltration units (appropriate MWCO).[9]

• UV-Vis Spectrophotometer

• Fluorometer

Experimental Workflow Overview

The overall process involves preparing the reagents, running the labeling reaction, purifying the labeled protein conjugate to remove excess free dye, and finally, characterizing the product to determine labeling efficiency and confirm covalent modification.

Caption: High-level workflow for protein labeling and characterization.

Detailed Protocols

Preparation of Stock Solutions

• Protein Solution: Prepare the protein of interest at a concentration of 2-10 mg/mL. It is critical to buffer-exchange the protein into the desired amine-free labeling buffer (e.g., Phosphate for cysteine labeling, Bicarbonate/Borate for lysine labeling) to remove any competing nucleophiles.[9] This can be achieved by dialysis or using a desalting column.

• Probe Stock Solution: Due to the low aqueous solubility of chrysene, the probe must be dissolved in an anhydrous organic solvent.[1][5] Prepare a 10-20 mM stock solution of 5-(bromomethyl)chrysene in anhydrous DMF or DMSO. This solution should be prepared fresh immediately before use to avoid hydrolysis of the reactive bromomethyl group.

Protocol for Site-Selective Cysteine Labeling

This protocol targets the highly nucleophilic thiol groups of cysteine residues.[7]

• Transfer the prepared protein solution (in Cysteine Labeling Buffer, pH 7.2) to a microcentrifuge tube. If the protein has intramolecular disulfide bonds that are not essential for its structure, they may need to be reduced first with a mild reducing agent like TCEP, which must then be removed before adding the labeling reagent.

• While gently vortexing, add a 10- to 20-fold molar excess of the 5-(bromomethyl)chrysene stock solution to the protein solution. The final concentration of organic solvent should not exceed 10% (v/v) to avoid protein denaturation.

• Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C. The tube should be protected from light (e.g., wrapped in aluminum foil) to prevent photobleaching of the fluorophore.[12]

• Quench the reaction by adding a quenching solution (e.g., BME to a final concentration of 10 mM) and incubating for an additional 30 minutes. This step consumes any unreacted probe.

• Proceed immediately to Purification (Section 4.4).

Protocol for Primary Amine (Lysine) Labeling

This protocol targets the deprotonated amino groups on lysine residues and the N-terminus.[9]

• Transfer the prepared protein solution (in Lysine Labeling Buffer, pH 8.5) to a microcentrifuge tube.

• While gently vortexing, add a 10- to 20-fold molar excess of the 5-(bromomethyl)chrysene stock solution to the protein solution.

• Incubate the reaction for 4-6 hours at room temperature. Protect the reaction from light.[9]

• Quench the reaction by adding Tris-HCl to a final concentration of 50-100 mM and incubating for an additional hour. The primary amine in Tris will react with any remaining probe.

• Proceed immediately to Purification (Section 4.4).

Purification of the Labeled Protein

Purification is essential to remove the unreacted, hydrophobic 5-(bromomethyl)chrysene, which can cause high background fluorescence and interfere with downstream applications.[11]

• Size-Exclusion Chromatography (SEC): This is the recommended method.[11]

  • Equilibrate an SEC column (e.g., PD-10, Sephadex G-25) with a suitable storage buffer (e.g., PBS, pH 7.4).

  • Load the quenched reaction mixture onto the column.

  • Elute the protein with the storage buffer. The larger, labeled protein will elute first in the void volume, appearing as a colored/fluorescent band.

  • The smaller, unreacted dye and quenching reagents will be retained by the resin and elute later.[11]

  • Collect the fractions containing the protein. Monitor the elution using a UV detector at 280 nm and a wavelength appropriate for chrysene (e.g., ~360 nm).

• Dialysis/Ultrafiltration: This is an alternative method.

  • Transfer the quenched reaction mixture to a dialysis cassette with an appropriate molecular weight cutoff (MWCO).

  • Dialyze against a large volume of storage buffer for 24-48 hours, with at least three buffer changes, at 4°C.[9] This method may be less efficient at removing highly aggregated or non-specifically bound dye.

Characterization of the Protein-Chrysene Conjugate

The DOL (or labeling ratio) is the average number of fluorophore molecules conjugated to each protein molecule. It can be calculated using the Beer-Lambert law.[13]

• Measure the absorbance of the purified labeled protein solution at 280 nm (A₂₈₀) and at the maximum absorbance wavelength for chrysene (Aₘₐₓ, approx. 364 nm).

• Calculate the protein concentration using the following formula, which corrects for the fluorophore's absorbance at 280 nm:

  • Protein Conc. (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein

  • Where:

    • ε_protein is the molar extinction coefficient of the protein at 280 nm (in M⁻¹cm⁻¹).[13]

    • CF is the Correction Factor (ε_dye at 280 nm / ε_dye at Aₘₐₓ). This must be determined for the specific dye and buffer conditions.

• Calculate the dye concentration:

  • Dye Conc. (M) = Aₘₐₓ / ε_dye

  • Where ε_dye is the molar extinction coefficient of 5-(bromomethyl)chrysene at its Aₘₐₓ.

• Calculate the DOL:

  • DOL = Dye Conc. / Protein Conc.

Note: The exact extinction coefficient for 5-(bromomethyl)chrysene may not be readily available and should be determined experimentally for precise DOL calculations.

Mass spectrometry (MS) provides definitive confirmation of covalent modification and can determine the heterogeneity of the labeled species.[14]

• Intact Mass Analysis: Analyze the purified labeled protein by LC-MS. A successful conjugation will result in a mass increase corresponding to the molecular weight of the attached chrysene moiety (C₁₉H₁₃, MW ≈ 241.3 g/mol ) for each label added.[14]

• Peptide Mapping: For more detailed analysis, the protein can be digested (e.g., with trypsin) and analyzed by LC-MS/MS. This "bottom-up" approach can identify the specific peptides containing the modification, thereby pinpointing the exact amino acid residues that were labeled.[14][15]

Confirm the functionality of the attached fluorophore by measuring its fluorescence spectrum.

• Dilute the purified labeled protein in a suitable buffer.

• Place the sample in a fluorometer.

• Measure the emission spectrum by exciting at a wavelength near the absorbance maximum of chrysene (e.g., ~364 nm). A successful labeling will produce a characteristic fluorescence emission profile.[16]

Data Presentation and Interpretation

Summarize experimental parameters and results in a clear, tabular format for reproducibility and comparison.

Parameter	Recommended Condition	Purpose
Target Residue	Cysteine or Lysine	Determines selectivity of labeling.
Reaction pH	7.0 - 7.5 (Cys) / 8.5 - 9.0 (Lys)	Optimizes nucleophilicity of the target residue.[7][9]
Probe:Protein Molar Ratio	10:1 to 20:1	Drives the reaction towards completion.
Reaction Time	2 - 6 hours	Allows sufficient time for the reaction to occur.
Temperature	4°C to Room Temperature	Balances reaction rate with protein stability.
Purification Method	Size-Exclusion Chromatography	Efficiently removes small, unreacted dye molecules.[11]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low/No Labeling	- Inactive labeling reagent (hydrolyzed).- pH of buffer is incorrect.- Competing nucleophiles in buffer (e.g., Tris).- Target residues are inaccessible.	- Prepare fresh probe stock solution immediately before use.- Verify the pH of the labeling buffer.- Dialyze protein into an appropriate amine-free buffer.[9]- Consider partial denaturation if structure permits.
Protein Precipitation	- Organic solvent (DMF/DMSO) concentration is too high.- Protein is unstable at the reaction pH or temperature.- Hydrophobic dye causes aggregation.	- Keep the volume of probe stock solution to <10% of total volume.- Perform the reaction at a lower temperature (e.g., 4°C) for a longer duration.- Use a lower probe:protein molar ratio.
High Background in Assays	- Incomplete removal of free dye.	- Optimize the purification step. Use a longer SEC column or perform a second purification step.- Confirm removal of free dye by running a "protein-free" sample through the purification process.

References

• Arroum, T., et al. (2021). Proximal cysteine residues in proteins promote Nε-carboxyalkylation of lysine residues by α-dicarbonyl compounds. Journal of Biological Chemistry. Available at: [Link]

• Barth, A., et al. (2022). A systematic approach for the purification of fluorophore-labelled proteins via anion exchange chromatography. bioRxiv. Available at: [Link]

• Bazin, H., et al. (2005). Optimized Synthesis of Functionalized Fluorescent Oligodeoxynucleotides for Protein Labeling. Bioconjugate Chemistry. Available at: [Link]

• Brune, M., et al. (2017). Streamlined purification of fluorescently labeled Escherichia coli phosphate-binding protein (PhoS) suitable for rapid-kinetics applications. Protein Expression and Purification. Available at: [Link]

• Luo, L., et al. (2024). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. Available at: [Link]

• Ballister, E. R., et al. (2022). Optimizing multifunctional fluorescent ligands for intracellular labeling. Proceedings of the National Academy of Sciences. Available at: [Link]

• Carreño, F., et al. (2009). Labeling and Purification of Cellulose-Binding Proteins for High Resolution Fluorescence Applications. Analytical Chemistry. Available at: [Link]

• Chalker, J. M., et al. (2009). Chemical Modification of Proteins at Cysteine: Opportunities in Chemistry and Biology. Chemistry – An Asian Journal. Available at: [Link]

• Chen, Y., et al. (2018). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Journal of Proteome Research. Available at: [Link]

• D-Héry, V., et al. (2019). In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation. Bioconjugate Chemistry. Available at: [Link]

• Amgen Biotech Experience. (2021). Lab 6 Overview: Purifying the Fluorescent Protein. YouTube. Available at: [Link]

• Gahl, A., et al. (2013). Fluorescent labeling and modification of proteins. Methods in Molecular Biology. Available at: [Link]

• Joosen, L., et al. (2014). Optimization of Fluorescent Proteins. ResearchGate. Available at: [Link]

• Keller, B., et al. (2014). Effects of fluorophore attachment on protein conformation and dynamics studied by spFRET and NMR. Journal of Structural Biology. Available at: [Link]

• Lee, B., & Robertson, A. V. (1974). Alkylations of the Side-chain Nucleophiles of Cysteine, Methionine, Histidine, and Lysine Derivatives with Allyl Bromide, 1-Bromo-2-butyne, and 2-Bromoacetophenone. Canadian Journal of Chemistry. Available at: [Link]

• Müller, S. O., et al. (2020). Characterization of Fluorescent Proteins with Intramolecular Photostabilization. ChemPhotoChem. Available at: [Link]

• Müller, S. O., et al. (2020). Characterization of Fluorescent Proteins with Intramolecular Photostabilization. PMC. Available at: [Link]

• Luo, L., et al. (2024). A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics. ACS Measurement Science Au. Available at: [Link]

• Obermaier, C., et al. (2021). Principles of Protein Labeling Techniques. Methods in Molecular Biology. Available at: [Link]

• Nikić, I., et al. (2016). Specific protein labeling with caged fluorophores for dual-color imaging and super-resolution microscopy in living cells. Chemical Communications. Available at: [Link]

• University of Duisburg-Essen. (2021). Analytical Techniques. Retrieved from [Link]

• National Institute of Technology and Evaluation, Japan. (n.d.). Chrysene Chemical Substances Control Law Reference No.. Retrieved from [Link]

• Gafni, A., & Shinitzky, M. (2009). Pyrene: A Probe to Study Protein Conformation and Conformational Changes. Methods in Molecular Biology. Available at: [Link]

• D'Este, E., & D'Andrea, L. D. (2013). Semi-Synthesis of Labeled Proteins for Spectroscopic Applications. Molecules. Available at: [Link]

• Environment and Climate Change Canada. (n.d.). Fact sheet: Chrysene. Retrieved from [Link]

• Wang, C., et al. (2021). Protocol for clickable photoaffinity labeling and quantitative chemical proteomics. STAR Protocols. Available at: [Link]

• Gahl, A., et al. (2013). Fluorescent labeling and modification of proteins. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Chrysene. PubChem Compound Database. Retrieved from [Link]

• D'Este, E., & D'Andrea, L. D. (2013). Semi-synthesis of labeled proteins for spectroscopic applications. Molecules. Available at: [Link]

• Modesti, M. (2018). Fluorescent Labeling of Proteins. Methods in Molecular Biology. Available at: [Link]

• Crocker, C., et al. (2013). Conjugation-Induced Fluorescent Labeling of Proteins and Polymers Using Dithiomaleimides. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. (n.d.). 5-Methylchrysene. Retrieved from [Link]

• Protti, M., et al. (2021). Environment-Sensitive Fluorescent Labelling of Peptides by Luciferin Analogues. International Journal of Molecular Sciences. Available at: [Link]

• Das, P., & Mukherjee, A. K. (2013). Enhanced Chrysene Biodegradation in Presence of a Synthetic Surfactant. ResearchGate. Available at: [Link]

• Centers for Disease Control and Prevention. (n.d.). CHRYSENE. CDC Stacks. Retrieved from [Link]

• Greenfield, N. J. (2000). Spectroscopic Methods for Analysis of Protein Secondary Structure. Biophysics Instrumentation Facility. Available at: [Link]

• Wang, D., et al. (2019). Genetically Encoded Multispectral Labeling of Proteins with Polyfluorophores on a DNA Backbone. ACS Central Science. Available at: [Link]

• Drisdel, R. C., & Green, W. N. (2009). Analysis of Protein Palmitoylation by Metabolic Radiolabeling Methods. Methods in Molecular Biology. Available at: [Link]

• Lozovik, A., et al. (2018). Interaction of flavanols with amino acids: postoxidative reactivity of the B-ring of catechin with glycine. Semantic Scholar. Available at: [Link]

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Application Note: 5-(Bromomethyl)chrysene as a Versatile Building Block in Advanced Organic Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Chemical Identity

Chrysene, 5-(bromomethyl)- (CAS: 85083-61-0) is a highly reactive polycyclic aromatic hydrocarbon (PAH) derivative. Featuring a four-ring extended π -conjugated system appended with a benzylic bromide moiety, it serves as a premier electrophilic building block. It is primarily utilized to introduce the bulky, highly fluorescent, and DNA-intercalating chrysene fluorophore into small molecules, polymers, and supramolecular assemblies.

Expert Nomenclature Note: Due to historical shifts in IUPAC numbering conventions for PAHs, this compound is frequently referred to in older literature and some patent databases as 6-bromomethylchrysene (CAS: 33895-43-1)[1]. Researchers must query both nomenclatures when conducting comprehensive literature or chemical inventory searches.

Mechanistic Overview & Reactivity Profile

The synthetic utility of 5-(bromomethyl)chrysene stems from the exceptional leaving-group ability of the bromide ion coupled with the stabilization of the adjacent benzylic carbon by the extended chrysene π -system. This allows the molecule to readily undergo both SN​1 and SN​2 reactions.

However, this high reactivity comes with a critical caveat: rapid solvolysis . Toxicological studies evaluating the mutagenicity of PAH benzylic bromides have demonstrated that these compounds undergo extremely rapid solvolysis in the presence of protic solvents (e.g., water, alcohols)[2]. In a synthetic context, this means that any exposure to moisture will rapidly degrade the starting material into the unreactive 5-(hydroxymethyl)chrysene byproduct. Therefore, strictly anhydrous conditions and aprotic solvents are not just recommended—they are a mechanistic absolute for successful coupling.

Synthetic Divergence Diagram

Divergent synthetic pathways of 5-(bromomethyl)chrysene toward intercalators and probes.

Key Synthetic Applications

A. Synthesis of DNA-Intercalating Chemotherapeutics

The planar chrysene ring is an excellent DNA intercalator. By subjecting 5-(bromomethyl)chrysene to an SN​2 reaction with functionalized amines, researchers can synthesize compounds like Crisnatol (2-(chrysenylmethylamino)-2-methylpropane-1,3-diol), an investigational chemotherapeutic agent[3]. The amine side chain provides aqueous solubility and coordinates with the DNA phosphate backbone, while the chrysene moiety slips between the base pairs.

B. Development of Solvatochromic and Fluorescent Probes

The extended conjugation of chrysene makes it an ideal electron donor/acceptor in "push-pull" dye systems. By converting the benzylic bromide into a phosphonium salt, it can be subjected to Wittig olefination to synthesize anellated hemicyanine dyes (e.g., ANNINE dyes). These dyes exhibit massive symmetrical solvatochromism and are used as voltage-sensitive probes in neuronal imaging[4].

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected outcomes for the primary transformations of 5-(bromomethyl)chrysene.

Reaction Pathway	Reagents & Conditions	Typical Yield	Primary Application	Solvolysis Risk
Amination ( SN​2 )	Amine (2.5 eq), Anhydrous THF, 0 °C → RT, 12h	75–85%	Chemotherapeutics (e.g., Crisnatol)	High (if wet)
Etherification ( SN​2 )	Na-Alkoxide (1.1 eq), Anhydrous DMF, RT, 8h	60–70%	Supramolecular host-guest systems	Moderate
Phosphonium Formation	PPh 3​ (1.2 eq), Toluene, 110 °C, 24h	85–95%	Wittig olefination precursors	Low
Wittig Olefination	Phosphonium salt + Aldehyde, t -BuOK, THF	70–80%	Solvatochromic fluorescent dyes	N/A

Self-Validating Experimental Protocols

Protocol A: SN​2 Amination to Yield Chrysene-Alkylamine Adducts

This protocol details the synthesis of secondary amines via direct alkylation, mimicking the synthesis of Crisnatol analogs.

Mechanistic Causality: A 2.5 molar equivalent of the primary amine is utilized. The excess amine serves a dual purpose: it acts as the nucleophile and as an in situ acid scavenger for the generated hydrobromic acid (HBr). Neutralizing HBr prevents the protonation of the newly formed secondary amine product, which would otherwise halt the reaction and complicate purification.

Step-by-Step Methodology:

• Preparation: Flame-dry a two-neck round-bottom flask and purge with Argon.

• Dissolution: Dissolve 5-(bromomethyl)chrysene (1.0 eq, e.g., 5.0 mmol) in 30 mL of strictly anhydrous Tetrahydrofuran (THF).

• Temperature Control: Cool the reaction vessel to 0 °C using an ice bath. Causality: Cooling suppresses the formation of tertiary amine byproducts (over-alkylation) by maximizing the kinetic preference for the first alkylation event.

• Addition: Add the primary amine (2.5 eq, 12.5 mmol) dropwise over 15 minutes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir under Argon for 12–18 hours. Reaction progress can be monitored by TLC (Hexanes/EtOAc, 4:1), watching for the disappearance of the highly UV-active starting material spot.

• Workup: Quench the reaction with saturated aqueous NaHCO 3​ (20 mL). Extract the aqueous layer with Dichloromethane (3 × 20 mL).

• Purification: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography to yield the pure chrysene-alkylamine adduct.

Protocol B: Synthesis of Chrysene-5-ylmethyltriphenylphosphonium Bromide

This protocol prepares the requisite ylide precursor for Wittig olefinations to build extended fluorescent dyes.

Mechanistic Causality: Toluene is specifically selected as the solvent because of its non-polar nature. While both 5-(bromomethyl)chrysene and triphenylphosphine are highly soluble in hot toluene, the resulting ionic phosphonium salt is entirely insoluble. This induces spontaneous precipitation of the product, which drives the reaction equilibrium to completion (Le Chatelier's principle) and allows for isolation without the need for column chromatography.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask equipped with a reflux condenser, combine 5-(bromomethyl)chrysene (1.0 eq, 5.0 mmol) and Triphenylphosphine (PPh 3​ ) (1.2 eq, 6.0 mmol).

• Solvent Addition: Add 40 mL of anhydrous toluene.

• Reflux: Heat the mixture to a gentle reflux (110 °C) under an inert atmosphere for 24 hours. A white to pale-yellow precipitate will begin to form within the first 2 hours.

• Isolation: Cool the reaction mixture to room temperature, then further cool to 4 °C in an ice bath to maximize precipitation.

• Filtration: Collect the phosphonium salt via vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with cold diethyl ether (2 × 15 mL). Causality: Diethyl ether washes away any unreacted, non-polar PPh 3​ and residual starting material while leaving the highly polar phosphonium salt intact.

• Drying: Dry the solid under high vacuum to yield the phosphonium bromide salt (typically >85% yield), ready for immediate use in Wittig reactions upon treatment with a strong base (e.g., NaH or t -BuOK).

References

• Title: Mutagenicity of benzylic acetates, sulfates and bromides of polycyclic aromatic hydrocarbons Source: PubMed / National Institutes of Health (NIH) URL: [Link]

• Title: Anellated Hemicyanine Dyes with Large Symmetrical Solvatochromism of Absorption and Fluorescence Source: The Journal of Physical Chemistry B (ACS Publications) URL: [Link]

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• 3. Crisnatol synthesis - chemicalbook [chemicalbook.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Fluorescent Derivatization of Thiols with 5-(Bromomethyl)chrysene for HPLC Analysis

Abstract

This technical guide provides a comprehensive framework for the sensitive and selective quantification of low-molecular-weight thiols, such as glutathione and cysteine, using 5-(bromomethyl)chrysene as a pre-column derivatizing agent for High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection (FLD). We delve into the underlying chemical principles, provide a detailed, field-tested protocol, and offer insights into method validation and troubleshooting. The methodology leverages the inherent fluorescence of the chrysene moiety and the specific reactivity of the bromomethyl group toward sulfhydryls to create a stable, highly fluorescent thioether conjugate. This application note is designed for researchers, scientists, and drug development professionals seeking a robust analytical method for thiol determination in complex biological matrices.

Principle of the Method: Causality and Rationale

The quantification of thiols is critical in many areas of research, but their direct detection is often hampered by a lack of strong, native chromophores or fluorophores. Furthermore, the high reactivity of the thiol group makes it susceptible to oxidation, complicating analysis. Pre-column derivatization addresses these challenges by converting the analyte into a stable, easily detectable product.

Our method is based on a classic nucleophilic substitution reaction (Sɴ2 mechanism). 5-(Bromomethyl)chrysene serves as an excellent electrophilic reagent. The thiol (-SH) group of the analyte, being a potent nucleophile, attacks the electrophilic carbon of the bromomethyl group. For this reaction to proceed efficiently, the thiol must be deprotonated to its more nucleophilic thiolate anion (-S⁻) form. This is achieved by maintaining a slightly alkaline pH during the reaction. The chrysene core of the reagent is a polycyclic aromatic hydrocarbon (PAH) known for its rigid, planar structure, which results in high fluorescence quantum yields, making it an ideal fluorophore for sensitive detection.

The resulting product is a stable thioether conjugate that exhibits the strong fluorescence characteristics of the chrysene moiety, allowing for quantification at very low concentrations using HPLC-FLD.

Caption: Chemical reaction of a thiol with 5-(bromomethyl)chrysene.

Materials and Apparatus

2.1. Reagents

• 5-(Bromomethyl)chrysene (synthesis may be required, similar to other bromomethyl arenes)

• Thiol standards: L-Glutathione (GSH), L-Cysteine (Cys)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Boric Acid

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Ethylenediaminetetraacetic acid (EDTA)

• Tris(2-carboxyethyl)phosphine (TCEP) (Optional, for disulfide reduction)

• Ultrapure water (18.2 MΩ·cm)

2.2. Apparatus

• HPLC system with a fluorescence detector (FLD) and autosampler

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

• Micropipettes and sterile tips

• Amber glass vials (for light-sensitive reagents and derivatives)

• Heating block or water bath

Reagent and Standard Preparation

• Derivatization Reagent Stock (10 mM): Dissolve an accurately weighed amount of 5-(bromomethyl)chrysene in ACN. Store in an amber vial at -20°C.

  • Scientist's Note: Chrysene derivatives can be light-sensitive. Using amber vials and storing in the dark prevents photodegradation of the reagent, ensuring consistent derivatization efficiency.

• Borate Buffer (200 mM, pH 9.5): Dissolve boric acid in ultrapure water. Adjust pH to 9.5 with 1 M NaOH. Add EDTA to a final concentration of 5 mM.

  • Scientist's Note: The alkaline pH is critical for deprotonating the thiol to the highly reactive thiolate anion. EDTA is a chelating agent that sequesters divalent metal cations which can otherwise catalyze the oxidation of thiols.

• Thiol Standard Stock Solutions (10 mM): Prepare individual stock solutions of GSH and Cys in ultrapure water containing 1 mM EDTA. Store in aliquots at -80°C. These are stable for several weeks.

• Working Standard Solutions (1 µM - 100 µM): Prepare fresh daily by serially diluting the stock solutions with Borate Buffer.

• Stopping Reagent (1 M HCl): Dilute concentrated HCl with ultrapure water.

Experimental Protocol: A Step-by-Step Guide

Caption: General experimental workflow for thiol derivatization.

Step 1: Sample Preparation

• For plasma or serum, perform protein precipitation by adding 3 volumes of ice-cold ACN or methanol.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant for analysis.

Step 2: Disulfide Reduction (Optional)

• Scientist's Note: This step is necessary only if the total thiol concentration (reduced + oxidized forms) is desired. TCEP is a stable and effective reducing agent that does not contain a thiol group itself, thus avoiding interference with the derivatization reaction.

• To 100 µL of the supernatant or standard, add 10 µL of 10 mM TCEP solution.

• Incubate for 30 minutes at room temperature.

Step 3: Derivatization Reaction

• In an amber microcentrifuge tube, combine:

  • 50 µL of sample supernatant or working standard.

  • 100 µL of 200 mM Borate Buffer (pH 9.5).

• Add 50 µL of 10 mM 5-(bromomethyl)chrysene solution (a 50-fold molar excess relative to the highest expected thiol concentration).

  • Scientist's Note: A significant molar excess of the derivatizing reagent is used to ensure the reaction goes to completion, following Le Châtelier's principle.

• Vortex immediately and incubate at 60°C for 30 minutes in the dark.

Step 4: Reaction Quenching & Stabilization

• After incubation, cool the mixture to room temperature.

• Add 20 µL of 1 M HCl to stop the reaction by protonating any remaining thiolate anions and neutralizing the buffer.

• Centrifuge at 10,000 x g for 5 minutes to pellet any precipitate.

• Transfer the supernatant to an HPLC vial for analysis.

Step 5: HPLC-FLD Analysis

• Inject 20 µL of the final solution into the HPLC system.

• Analyze using the parameters outlined in Table 1.

Method Parameters and Expected Performance

The fluorescence of chrysene derivatives is well-documented. The excitation and emission wavelengths should be optimized empirically but can be estimated from literature values for similar compounds.

Table 1: Suggested HPLC-FLD Parameters

Parameter	Recommended Setting	Rationale
Column	Reverse-Phase C18 (e.g., 4.6 x 150 mm, 5 µm)	Provides excellent separation for a wide range of hydrophobicities.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to ensure analytes are in a single protonation state for sharp peaks.
Mobile Phase B	Acetonitrile (ACN)	Strong organic solvent for eluting the hydrophobic chrysene derivatives.
Gradient Elution	0-5 min: 30% B; 5-20 min: 30-90% B; 20-25 min: 90% B; 25-26 min: 90-30% B; 26-30 min: 30% B	A gradient is necessary to elute early-running polar species before the late-running hydrophobic derivatives.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Ensures reproducible retention times.
Fluorescence Detection	Excitation (λex): ~365 nm Emission (λem): ~430 nm	Based on the known spectral properties of chrysene derivatives. Must be optimized empirically.
Injection Volume	20 µL	Standard volume; can be adjusted based on sensitivity requirements.

Table 2: Typical Method Performance Characteristics

Parameter	Expected Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	Low fmol on column
Limit of Quantification (LOQ)	Mid-to-high fmol on column
Precision (RSD%)	< 10%
Derivative Stability	> 24 hours at 4°C

Troubleshooting Common Issues

A robust analytical method requires a plan for addressing potential problems.

Caption: A troubleshooting guide for common HPLC-FLD issues.

References

• Thiol Reactive Probes and Chemosensors. National Center for Biotechnology Information.[Link]

• Thiol-Selective Fluorogenic Probes for Labeling and Release. Journal of the American Chemical Society.[Link]

• Fluorescent Probes for Live Cell Thiol Detection. MDPI.[Link]

• 3,6,9,12-Tetrasubstituted Chrysenes: Synthesis, Photophysical Properties, and Application as Blue Fluorescent OLED. The Journal of Organic Chemistry.[Link]

• A Thiol-Reactive Fluorescence Probe Based on Donor-Excited Photoinduced Electron Transfer: Key Role of Ortho Substitution. Organic Letters.[Link]

• Donor-acceptor tetrahydrochrysenes, inherently fluorescent, high-affinity ligands for the estrogen receptor: binding and fluorescence characteristics and fluorometric assay of receptor. PubMed.[Link]

• Spectroscopic Properties of Polycyclic Aromatic Hydrocarbons: Effect of Solvent Polarity on the Fluorescence Emission Behavior of Select Fluoranthene, Fluorenochrysene, Indenochrysene, and Indenopyrene Derivatives. Optica Publishing Group.[Link]

• Quantification of protein thiols using ThioGlo 1 fluorescent derivatives and HPLC separation. Royal Society of Chemistry.[Link]

• Spectroscopic Properties of Polycyclic Aromatic Hydrocarbons: Effect of Solvent Polarity on the Fluorescence Emission Behavior of Select. SciSpace.[Link]

• Rapid and Efficient Synthesis of Succinated Thiol Compounds via Maleic Anhydride Derivatization. MDPI.[Link]

• Method development for the determination of thiols using HPLC with fluorescence detection. Diva-portal.org.[Link]

• Optimized thiol derivatizing reagent for the mass spectral analysis of disubstituted epoxy fatty acids. PubMed.[Link]

• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. University of Padua.[Link]

• Simultaneous Quantitation of Multiple Biological Thiols Using Reactive Ionization and Derivatization with Charged Mass Tags. Analytical Chemistry.[Link]

• Use of aliphatic thiols for on-site derivatization and gas chromatographic identification of Adamsite. SciSpace.[Link]

• **A new efficient route to the phenolic derivatives of chrysene and 5-methylchrysene, precursors to dihydrodiol and diol epoxide metabolites of chrysene and 5

Advanced Application Notes &amp; Protocols: Chrysene Derivatives in Live-Cell Imaging

As the demand for high-resolution, long-term live-cell imaging accelerates in drug development and molecular biology, the limitations of traditional organic dyes—such as rapid photobleaching, narrow Stokes shifts, and poor deep-tissue penetration—have become increasingly apparent. Chrysene, a rigid polycyclic aromatic hydrocarbon (PAH) composed of four fused benzene rings, has emerged as a highly robust fluorophore core.

This application guide provides a comprehensive mechanistic overview and validated protocols for utilizing chrysene derivatives in live-cell imaging, ensuring that researchers can achieve high signal-to-noise ratios (SNR) without compromising cellular viability.

Mechanistic Grounding: Why Chrysene?

The photophysical superiority of chrysene derivatives stems from their highly conjugated, planar architecture. This rigidity suppresses non-radiative decay pathways (such as molecular vibration and rotation), funneling absorbed energy predominantly into radiative fluorescence emission.

Tuning the Emission Spectrum

Unmodified PAHs typically emit in the UV-blue region and suffer from aggregation-caused quenching (ACQ) in aqueous biological environments. However, strategic functionalization of the chrysene core resolves these issues:

• Deep-Blue to Visible Emitters: By introducing aryl, alkynyl, or amino groups through cross-coupling reactions, researchers can synthesize tetrasubstituted chrysenes that exhibit massive bathochromic shifts, yielding bright blue fluorescence (401–471 nm) with exceptional quantum yields up to 0.87 [1].

• Near-Infrared (NIR) Emitters: For deep-tissue and two-photon imaging, the core is modified into a "push-pull" chromophore system, such as Dibenzo[def,mno]chrysene-6,12-dione. This twisted structural design lowers the HOMO-LUMO bandgap, shifting emission into the NIR window (>650 nm). This shift is critical for bypassing cellular autofluorescence and minimizing photon scattering in thick tissue samples [2].

• Supramolecular Encapsulation: To combat hydrophobicity, chrysene derivatives are frequently integrated into Metal-Organic Frameworks (MOFs) or Mesoporous Silica Nanoparticles (MSNs). For example, a tetracarboxylic acid linker based on a twisted dibenzo(g,p)chrysene core (H4DBC) coordinated with Zn(II) creates a highly biocompatible nanocarrier capable of simultaneous intracellular ion sensing and drug delivery [3]. Furthermore, leveraging Aggregation-Induced Emission (AIE) principles allows these porous materials to fluoresce intensely precisely because they are aggregated within the nanocarrier [4].

Quantitative Photophysical Data

The selection of a chrysene derivative must be dictated by the specific optical requirements of the assay. The table below summarizes the photophysical and biological parameters of leading chrysene-based systems.

Derivative / Delivery System	Peak Emission (nm)	Quantum Yield (Φ)	Primary Application	Cell Viability (Assay)
Tetrasubstituted Chrysene	401 – 471 (Blue)	0.44 – 0.87	High-resolution tracking	>90% (Standard)
Dibenzo[def,mno]chrysene-6,12-dione	669 (NIR)	~0.15 (Solid-state)	Two-photon & Deep brain	>90% (SKOV-3, CCK-8)
Zn-MOF (H4DBC Chrysene Core)	Tunable (Visible)	High	Ion sensing / Therapeutics	>88% at 8 mg/mL (HepG2)
Chrysene-doped MSNs (AIE)	650 – 700 (Red/NIR)	High (Aggregated)	Dual-mode (Fluorescence/MRI)	>95% (HeLa, MTT)

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every imaging experiment must be paired with a concurrent cytotoxicity assay to guarantee that observed morphological phenomena are physiological, not artifacts of probe-induced apoptosis.

Protocol A: Preparation and Cellular Uptake of Chrysene-Loaded Nanocarriers

Causality Note: Because raw chrysene derivatives are highly hydrophobic, direct introduction to culture media causes precipitation. Encapsulation in MSNs or formulation into AIE nanoparticles ensures uniform dispersion and facilitates endocytosis.

Reagents & Equipment:

• Chrysene derivative (e.g., Dibenzo-chrysene powder)

• Pluronic F-127 or biocompatible MSNs

• Dulbecco’s Modified Eagle Medium (DMEM) without Phenol Red

• Dynamic Light Scattering (DLS) instrument

Step-by-Step Methodology:

• Probe Formulation: Dissolve 1 mg of the chrysene derivative in 1 mL of tetrahydrofuran (THF). Rapidly inject this solution into 9 mL of an aqueous solution containing 1 mg/mL Pluronic F-127 under vigorous sonication (100 W, 5 mins).

• Solvent Evaporation: Stir the emulsion overnight in a fume hood at room temperature to evaporate the THF, resulting in a stable aqueous suspension of chrysene nanoparticles.

• Validation of Size: Measure the hydrodynamic diameter using DLS. Critical Check: Ensure the Z-average is between 50–150 nm. Particles larger than 200 nm will suffer from poor clathrin-mediated endocytosis.

• Media Preparation: Dilute the nanoparticle suspension in Phenol Red-free DMEM to a final working concentration of 10–20 μg/mL. (Phenol red must be omitted as its absorbance overlaps with many fluorophores, reducing the SNR).

Protocol B: Live-Cell Imaging and Viability Validation

Causality Note: Washing steps are strictly controlled to remove non-internalized probes, which would otherwise create a high background haze. A parallel CCK-8 assay validates that the chosen concentration does not disrupt cellular metabolism.

Step-by-Step Methodology:

• Cell Seeding: Seed SKOV-3 or HeLa cells in a 35 mm glass-bottom confocal dish at a density of 1×105 cells/dish. Incubate for 24 hours at 37°C, 5% CO₂ to allow adherence.

• Incubation: Aspirate the old media and add 1 mL of the chrysene-nanoparticle DMEM solution (from Protocol A). Incubate for 4 hours.

• Washing (Self-Validation): Aspirate the probe media and wash the cells gently three times with warm PBS (pH 7.4). This step is mandatory to eliminate extracellular fluorescence.

• Imaging: Replace with fresh Phenol Red-free media. Transfer the dish to a Confocal Laser Scanning Microscope (CLSM) equipped with a live-cell environmental chamber (37°C, 5% CO₂). Excite the sample using the appropriate laser line (e.g., 405 nm for blue derivatives, or an 800 nm multiphoton laser for two-photon NIR derivatives) and collect emission in the corresponding channel.

• Cytotoxicity Verification (Parallel Plate): In a separate 96-well plate seeded identically, apply the Cell Counting Kit-8 (CCK-8) reagent after the 4-hour probe incubation. Measure absorbance at 450 nm using a microplate reader. Pass Criteria: Cell viability must remain >90% compared to the untreated control to validate the imaging results.

Workflow Visualization

The following diagram illustrates the logical progression from probe synthesis to validated live-cell imaging, emphasizing the necessary quality control checkpoints.

Caption: Workflow for the synthesis, validation, and live-cell imaging of chrysene-based fluorophores.

References

• Structure, Reactivity, and Application of Some Triketone Derivatives ResearchGate URL: [Link]

• Facile synthesis of a near-infrared fluorophore based on Dibenzo[def,mno]chrysene-6,12-dione acceptor for dual applications in organic light-emitting diode and cellular imaging ResearchGate URL:[Link]

• Luminescent Zn (II)-Based Nanoprobes: A Highly Symmetric Supramolecular Platform for Sensing of Biological Targets and Living Cell Imaging Frontiers in Chemistry URL:[Link]

• Fluorescent Porous Materials Based on Aggregation-induced Emission for Biomedical Applications ACS Nano URL:[Link]

Application Notes and Protocols for Mass Spectrometry of Chrysene-Labeled Biomolecules

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Leveraging the Unique Properties of Chrysene for Advanced Biomolecule Analysis

In the landscape of modern proteomics and drug development, the precise characterization of biomolecules is paramount. Chemical labeling with probes that offer unique analytical handles is a cornerstone of this endeavor. Chrysene, a polycyclic aromatic hydrocarbon (PAH), presents a compelling, albeit underutilized, platform for biomolecule labeling. Its inherent hydrophobicity and distinct mass signature make it a potentially powerful tool for specialized mass spectrometry applications. While traditionally recognized for its fluorescent properties, the application of chrysene as a mass tag opens new avenues for the analysis of protein structure, function, and interactions.

This guide provides a comprehensive overview of the principles, protocols, and considerations for the mass spectrometric analysis of chrysene-labeled biomolecules. We will delve into the synthesis of reactive chrysene probes, detailed labeling protocols, and in-depth strategies for mass spectrometry-based detection and fragmentation analysis. The insights provided herein are grounded in established principles of bioconjugation and mass spectrometry of hydrophobically modified peptides and proteins.

The Rationale for Chrysene Labeling in Mass Spectrometry

The conjugation of a chrysene moiety to a biomolecule, such as a peptide or protein, imparts a significant hydrophobic shift. This alteration can be strategically employed to:

• Enhance Ionization in Specific Mass Spectrometry Techniques: The hydrophobic nature of chrysene-labeled biomolecules can improve their ionization efficiency in methods like Atmospheric Pressure Photoionization (APPI), which is particularly well-suited for nonpolar and moderately polar compounds.[1]

• Introduce a Unique Mass Signature: The defined mass of the chrysene label allows for the clear identification of labeled species in complex mixtures and can serve as a reporter group in quantitative proteomics experiments.

• Facilitate Chromatographic Separation: The increased hydrophobicity can be leveraged for enhanced separation of labeled from unlabeled biomolecules using reverse-phase high-performance liquid chromatography (RP-HPLC).

Synthesis of a Reactive Chrysene Probe: Chrysene-Maleimide for Cysteine-Specific Labeling

To covalently attach chrysene to a biomolecule, it must first be functionalized with a reactive group. Here, we propose the synthesis of a chrysene-maleimide derivative, which can selectively react with the thiol group of cysteine residues in proteins and peptides under mild conditions.[2][3] The synthesis of functionalized chrysenes can be achieved through various organic chemistry routes, often starting with the introduction of a functional group that can be further elaborated.[4]

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for chrysene-maleimide.

Protocols for Cysteine-Specific Labeling of Proteins with Chrysene-Maleimide

This protocol outlines the steps for labeling a protein containing one or more accessible cysteine residues with a chrysene-maleimide probe.

Materials:

• Protein of interest with at least one cysteine residue

• Chrysene-maleimide probe

• Tris(2-carboxyethyl)phosphine (TCEP)

• Labeling Buffer: 50 mM Tris-HCl, 150 mM NaCl, pH 7.2-7.5

• Quenching Reagent: 1 M Dithiothreitol (DTT) or L-cysteine

• Desalting column or dialysis cassette

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Protocol:

• Protein Preparation:

  • Dissolve the protein in the Labeling Buffer to a final concentration of 1-5 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to expose cysteine thiols, add TCEP to a final concentration of 10-20 mM. Incubate for 1 hour at room temperature.

  • Note: TCEP is a non-thiol-based reducing agent and does not need to be removed before the addition of the maleimide probe.[3]

• Chrysene-Maleimide Probe Preparation:

  • Dissolve the chrysene-maleimide probe in a minimal amount of anhydrous DMF or DMSO to create a 10-20 mM stock solution.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved chrysene-maleimide probe to the protein solution.

  • Gently mix and incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light.

• Quenching the Reaction:

  • Add the quenching reagent (DTT or L-cysteine) to a final concentration of 50-100 mM to react with any excess chrysene-maleimide. Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove the excess unreacted probe and quenching reagent by size-exclusion chromatography (desalting column) or dialysis against a suitable buffer (e.g., PBS).

• Verification of Labeling:

  • Confirm the successful labeling by UV-Vis spectroscopy (chrysene has a characteristic absorbance spectrum) and by mass spectrometry to determine the mass shift corresponding to the addition of the chrysene-maleimide adduct.

Mass Spectrometry of Chrysene-Labeled Biomolecules

The analysis of chrysene-labeled proteins and peptides by mass spectrometry requires careful consideration of their increased hydrophobicity.

Workflow for Mass Spectrometric Analysis:

Caption: Workflow for the mass spectrometric analysis of chrysene-labeled proteins.

Sample Preparation for Mass Spectrometry

• Solubilization: Chrysene-labeled proteins and peptides may exhibit poor solubility in aqueous solutions. The use of organic co-solvents such as acetonitrile, methanol, or isopropanol, and in some cases, formic acid, can aid in solubilization.[5] For highly hydrophobic species, solvent systems like chloroform/methanol/water mixtures may be necessary.[5]

• Proteolytic Digestion: Standard proteolytic digestion protocols (e.g., with trypsin) can be employed. However, the hydrophobic chrysene tag may hinder enzymatic access to cleavage sites near the labeling position. Optimization of digestion conditions (e.g., addition of organic solvents, use of different proteases) may be required.

Instrumentation and Ionization Techniques

• Electrospray Ionization (ESI): ESI is a common ionization technique for peptides and proteins. However, the hydrophobicity of the chrysene tag might lead to aggregation and reduced ionization efficiency in standard aqueous/organic mobile phases.[5][6]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is another powerful technique, particularly for larger molecules. The choice of matrix is critical for successful ionization of hydrophobic molecules.[4]

• Atmospheric Pressure Photoionization (APPI): APPI is an excellent alternative for the analysis of nonpolar and hydrophobic molecules.[1] It has been shown to successfully ionize hydrophobic peptides that are poorly detected by ESI.[1][7]

Ionization Technique	Advantages for Chrysene-Labeled Biomolecules	Disadvantages
ESI	Widely available, soft ionization.	Potential for reduced efficiency due to hydrophobicity.
MALDI	Tolerant to some salts and buffers.	Matrix selection is crucial for hydrophobic analytes.
APPI	Excellent for hydrophobic molecules, tolerant to nonpolar solvents.	Less common than ESI and MALDI.

Fragmentation Analysis (MS/MS)

Tandem mass spectrometry (MS/MS) is essential for confirming the identity of the labeled peptide and pinpointing the site of modification.

• Collision-Induced Dissociation (CID): CID is the most common fragmentation method. For a chrysene-labeled peptide, CID is expected to produce:

  • b- and y-ions: Fragments arising from the cleavage of the peptide backbone, which are used to determine the amino acid sequence.[8]

  • Characteristic Fragment Ions from the Chrysene Tag: The chrysene moiety itself may undergo fragmentation, producing reporter ions that can be used to identify labeled peptides in a complex mixture.

  • Neutral Losses: Potential neutral loss of the chrysene tag or parts of it from the precursor or fragment ions.

Expected Fragmentation of a Chrysene-Labeled Peptide:

Caption: Expected fragmentation pathways of a chrysene-labeled peptide in CID-MS/MS.

• Electron Transfer Dissociation (ETD): ETD is a non-ergodic fragmentation technique that is particularly useful for preserving post-translational modifications. In the context of chrysene-labeled peptides, ETD could be advantageous as it is less likely to cause fragmentation of the chrysene tag itself, leading to clearer peptide backbone fragmentation (c- and z-ions). Interestingly, studies with anthracene, another PAH, have shown that it can act as an electron transfer reagent to induce ETD-like fragmentation.[1][6]

Data Analysis and Interpretation

The analysis of MS/MS data from chrysene-labeled peptides involves:

• Identifying the Precursor Ion: The mass of the labeled peptide will be the mass of the unlabeled peptide plus the mass of the chrysene-maleimide adduct.

• Database Searching: The MS/MS spectra can be searched against a protein database using software that allows for the specification of variable modifications on cysteine residues corresponding to the mass of the chrysene label.

• Manual Spectral Interpretation: The presence of a continuous series of b- and/or y-ions will confirm the peptide sequence. The mass shift in the fragment ions containing the labeled cysteine will pinpoint the site of modification. The presence of any characteristic reporter ions from the chrysene tag should also be investigated.

Troubleshooting and Key Considerations

• Low Labeling Efficiency: Optimize the molar excess of the chrysene-maleimide probe, reaction time, and temperature. Ensure complete reduction of disulfide bonds.

• Sample Precipitation: Work with the lowest feasible protein concentration and consider the use of organic co-solvents during labeling and purification.

• Poor Ionization/Signal Suppression: Experiment with different ionization sources (ESI, APPI, MALDI) and solvent systems. The hydrophobicity of the chrysene tag may cause signal suppression of more hydrophilic peptides in a mixture.

• In-source Fragmentation: The chrysene tag may be labile under certain ionization conditions, leading to in-source fragmentation. This can be mitigated by optimizing the ion source parameters.

Conclusion

The use of chrysene as a labeling agent for mass spectrometry represents a novel approach for the analysis of biomolecules. While challenges related to the hydrophobicity of the label exist, these can be overcome with careful optimization of labeling, sample preparation, and mass spectrometric conditions. The unique properties of chrysene offer exciting possibilities for developing new assays for protein characterization and quantification. This guide provides a foundational framework for researchers to explore the potential of chrysene-labeling in their own work.

References

• Syka, J. E. P., Coon, J. J., Schroeder, M. J., Shabanowitz, J., & Hunt, D. F. (2004). Peptide and protein sequence analysis by electron transfer dissociation mass spectrometry. Proceedings of the National Academy of Sciences, 101(26), 9528–9533. URL: [Link]

• Krogh, T. N., & Thierse, D. (1993). Analysis of hydrophobic proteins and peptides by electrospray ionization mass spectrometry. Analytical Biochemistry, 213(2), 349-356. URL: [Link]

• Deng, J., Gu, C., & Li, L. (2013). Characterization of Hydrophobic Peptides in the Presence of Detergent by Photoionization Mass Spectrometry. PLoS ONE, 8(11), e79029. URL: [Link]

• Cravatt, B. F., & Sorensen, E. J. (2000). Chemical strategies for the global analysis of protein function. Current Opinion in Chemical Biology, 4(1), 66-71.
• Wu, C., & Yates, J. R. (2013). The application of mass spectrometry in proteome-wide analysis of protein-protein interactions. Current Opinion in Chemical Biology, 17(1), 38-45.

• Sakai, R., & Takayama, M. (2010). MALDI Matrix Research for Biopolymers. Journal of the Mass Spectrometry Society of Japan, 58(1), 1-10. URL: [Link]

• Robb, D. B., Covey, T. R., & Bruins, A. P. (2000). Atmospheric pressure photoionization: an ionization method for liquid chromatography-mass spectrometry. Analytical Chemistry, 72(15), 3653–3659. URL: [Link]

• Chalker, J. M., Bernardes, G. J., Lin, Y. A., & Davis, B. G. (2009). Chemical modification of proteins at cysteine: opportunities in native protein chemistry.

• Shafique, I., & Yoon, D. (2019). Efficient Site-Specific Labeling of Proteins via Cysteines. Methods and Protocols, 2(3), 64. URL: [Link]

• King, B. T., & Kroulík, J. (2014). An Approach to the Synthesis of Functionalized Polycyclic Aromatic Hydrocarbons. Accounts of Chemical Research, 47(6), 1865-1874. URL: [Link]

• Mann, M., & Kelleher, N. L. (2008). Precision proteomics: the case for high-resolution and high-mass-accuracy instrumentation. Proceedings of the National Academy of Sciences, 105(47), 18132-18138.
• Aebersold, R., & Mann, M. (2003). Mass spectrometry-based proteomics.
• Wysocki, V. H., Resing, K. A., Zhang, Q., & Cheng, G. (2005). Mass spectrometry of peptides and proteins. Methods, 35(3), 211-222.

• Matrix Science. (n.d.). Peptide fragmentation. Retrieved from [Link]

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• 1. research.cbc.osu.edu [research.cbc.osu.edu]
• 2. Hydrophobic tagging of small molecules: an overview of the literature and future outlook - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hydrophobic tag-based protein degradation: Development, opportunity and challenge - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. tandfonline.com [tandfonline.com]
• 8. Mascot help: Peptide fragmentation [matrixscience.com]

Application Note: Site-Specific Protein Modification via Irreversible Cysteine Alkylation using Chrysene, 5-(bromomethyl)-

Target Audience: Researchers, bioconjugation scientists, and drug development professionals. Document Type: Technical Application Note & Standard Operating Procedure (SOP).

Executive Summary

The precise chemical modification of proteins is a cornerstone of modern chemical biology and targeted drug development. While maleimide-based conjugation remains ubiquitous, its susceptibility to retro-Michael deconjugation in physiological environments poses significant stability challenges[]. Chrysene, 5-(bromomethyl)- (5-BMC) offers a robust alternative. As a highly reactive benzylic halide, 5-BMC facilitates the site-specific, irreversible alkylation of cysteine residues, forming a highly stable thioether bond[][2]. Furthermore, the incorporation of the bulky, polycyclic aromatic hydrocarbon (PAH) chrysene moiety introduces potent hydrophobicity and unique fluorescence properties, making it an exceptional tool for studying protein-lipid interactions, membrane insertion dynamics, and the development of highly stable, hydrophobic bioconjugates[3][4].

Mechanistic Rationale & E-E-A-T Principles

The Chemistry of Irreversible Thioether Formation

The conjugation of 5-BMC to a protein relies on a classic bimolecular nucleophilic substitution ( SN​2 ) mechanism. The bromomethyl group serves as a highly efficient electrophile. When the environmental pH is tuned to 7.5–8.0, the sulfhydryl group (-SH) of a solvent-exposed cysteine (pKa ~8.3) is partially deprotonated to form a highly nucleophilic thiolate anion (-S⁻). This thiolate rapidly attacks the benzylic carbon of 5-BMC, displacing the bromide leaving group and yielding a permanent thioether linkage[][3].

Unlike maleimide conjugates, which can undergo thiol exchange with serum albumin or glutathione in vivo, the thioether bond formed by benzylic bromides is completely irreversible under physiological conditions[].

Causality in Protocol Design: Achieving Site-Specificity

To ensure the modification is site-specific to cysteine and does not cross-react with lysine or histidine residues, two critical parameters must be controlled:

• Reductant Selection: Disulfide bonds must be reduced to liberate free cysteines. Tris(2-carboxyethyl)phosphine (TCEP) is mandatory. Unlike Dithiothreitol (DTT) or β -mercaptoethanol, TCEP does not contain free thiols and will not act as a competitive nucleophile against 5-BMC.

• pH Control: Maintaining the reaction pH strictly between 7.5 and 8.0 ensures sufficient thiolate formation for rapid kinetics while keeping primary amines (e.g., lysine ϵ -amines, pKa ~10.5) fully protonated and non-nucleophilic[5].

Mechanistic pathway of SN2 cysteine alkylation by 5-(bromomethyl)chrysene.

Physicochemical Properties & Reagent Preparation

Because 5-BMC is a planar, four-ring PAH, it is highly hydrophobic. It requires an organic co-solvent (typically DMSO or DMF) to remain soluble in aqueous protein buffers.

Table 1: Physicochemical Profile of Chrysene, 5-(bromomethyl)-

Property	Specification / Detail	Experimental Implication
Molecular Weight	~321.21 g/mol	Calculate exact molar equivalents accurately.
Reactive Group	Bromomethyl (-CH₂Br)	Highly sensitive to strong nucleophiles; store desiccated.
Target Amino Acid	Cysteine (Thiolate state)	Requires pH 7.5–8.0 for optimal reaction kinetics.
Solubility	Insoluble in H₂O; Soluble in DMSO/DMF	Requires 5–10% v/v organic co-solvent during labeling.
Optical Properties	UV/Vis active, Fluorescent	Enables direct quantification via UV-Vis and fluorescence tracking.

Note: Due to the planar nature of chrysene, high local concentrations of the fluorophore (e.g., labeling adjacent cysteines) may result in excimer formation, shifting the fluorescence emission spectrum significantly[4].

Experimental Protocol: Step-by-Step Methodology

Phase 1: Protein Preparation and Reduction

• Buffer Exchange: Prepare the target protein at a concentration of 1–5 mg/mL in Conjugation Buffer (50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.8). EDTA is critical to chelate trace heavy metals that catalyze thiol oxidation.

• Reduction: Add 10 molar equivalents of TCEP hydrochloride to the protein solution.

• Incubation: Incubate at 37°C for 30 minutes to ensure complete reduction of solvent-exposed disulfides. (Do not remove TCEP prior to labeling, as it does not interfere with the bromomethyl reaction).

Phase 2: 5-BMC Reagent Preparation

• Stock Solution: Dissolve 5-BMC in anhydrous, amine-free DMSO to create a 10 mM stock solution.

• Self-Validation Check: The solution should be clear. If a precipitate forms, the DMSO may have absorbed atmospheric water. Prepare fresh.

Phase 3: Site-Specific Alkylation

• Conjugation: Slowly add the 10 mM 5-BMC stock solution to the reduced protein to achieve a 5- to 10-fold molar excess of 5-BMC relative to free cysteines.

• Co-solvent Management: Ensure the final concentration of DMSO does not exceed 10% (v/v) to prevent protein denaturation. Add the 5-BMC dropwise while gently vortexing to prevent localized precipitation of the hydrophobic reagent.

• Incubation: Protect the reaction vessel from light (wrap in aluminum foil) and incubate at room temperature (20–25°C) for 2 hours with gentle end-over-end rotation.

Phase 4: Purification and Characterization

• Quenching (Optional): Add a 50-fold excess of L-cysteine or β -mercaptoethanol for 15 minutes to consume unreacted 5-BMC.

• Purification: Remove excess small molecules using Size Exclusion Chromatography (SEC) or a desalting column (e.g., PD-10) pre-equilibrated with the final storage buffer (e.g., PBS, pH 7.4).

• Validation: Analyze the conjugate via Intact Mass Spectrometry (LC-MS) to confirm the addition of the chrysene mass (+241 Da per modification, accounting for the loss of HBr).

Experimental workflow for site-specific protein modification using 5-BMC.

Optimization & Troubleshooting Matrix

When working with highly hydrophobic alkylating agents, precipitation and incomplete labeling are the most common failure modes. Use the following matrix to optimize the reaction dynamically.

Table 2: Troubleshooting and Optimization Variables

Observation / Issue	Root Cause Analysis	Corrective Action
Protein Precipitation upon 5-BMC addition	Exceeded organic solvent tolerance of the protein, or localized high concentration of DMSO.	Add 5-BMC stock more slowly with continuous mixing. Reduce final DMSO to 5% v/v.
Incomplete Labeling (via LC-MS)	Incomplete disulfide reduction, or pH is too low (cysteine remains protonated).	Verify TCEP activity. Increase buffer pH to 8.0 to increase thiolate nucleophilicity.
Non-Specific Labeling (Multiple additions)	pH is too high (>8.5), leading to lysine ϵ -amine deprotonation and cross-reactivity.	Strictly control pH at 7.5–7.8. Reduce the molar excess of 5-BMC from 10x to 5x.
Loss of Fluorescence Signal	Photobleaching of the chrysene moiety during prolonged incubation.	Strictly protect the reaction and purification steps from ambient light.

References

• National Institutes of Health (PMC). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. (Discusses the use of bromomethyl reagents like TBMB for irreversible cysteine alkylation). Retrieved from: [Link]

• American Chemical Society (ACS). Introducing Chemoselective Peptide Conjugation via N-Alkylation of Pyridyl-alanine: Solution and Solid Phase Applications. (Provides context on the pH-dependent reactivity of alkyl bromides in bioconjugation). Retrieved from: [Link]

• Royal Society of Chemistry (RSC). Molecular fluorophore dimerization: a new paradigm for precision phototheranostics. (Explains the photophysical dynamics, including excimer formation, of polycyclic aromatic fluorophores). Retrieved from: [Link]

Sources

• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 1-(Bromomethyl)pyrene | High-Purity Reagent [benchchem.com]
• 4. Molecular fluorophore dimerization: a new paradigm for precision phototheranostics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS01306B [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

"improving the yield of 5-(bromomethyl)chrysene synthesis"

Welcome to the Technical Support Center for Polycyclic Aromatic Hydrocarbon (PAH) Synthesis. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals aiming to optimize the yield of 5-(bromomethyl)chrysene.

This compound is a highly reactive, electrophilic intermediate critical for the synthesis of PAH-DNA adducts, carcinogenic metabolites[1], and advanced solvatochromic fluorescent probes (such as ANNINE dyes)[2]. Because benzylic bromides of extended PAHs are notoriously unstable and prone to side reactions[3], this guide bridges theoretical reaction mechanisms with bench-top reality to ensure high-yield, reproducible syntheses.

Core Principles: The Causality of Benzylic Bromination

The transformation of 5-methylchrysene to 5-(bromomethyl)chrysene relies on the Wohl-Ziegler bromination mechanism.

• Why N-Bromosuccinimide (NBS)? Using elemental bromine ( Br2​ ) directly often leads to electrophilic aromatic substitution (EAS) on the electron-rich chrysene ring. NBS acts as a controlled, low-concentration source of molecular bromine.

• Why Radical Initiators? When activated by a radical initiator like Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO), NBS undergoes homolytic cleavage. The resulting bromine radical abstracts a hydrogen atom from the benzylic methyl group. The intermediate 5-chrysenylmethyl radical is highly resonance-stabilized by the extended aromatic system, which drives the regioselectivity of the reaction.

Radical mechanism pathway for the Wohl-Ziegler bromination of 5-methylchrysene.

Troubleshooting Guides & FAQs

Q1: My yield is low, and NMR shows a mixture of mono-, di-, and tri-brominated products. How do I prevent over-bromination? A1: Over-bromination is the most common cause of yield reduction in this synthesis. Because the first bromine atom does not sufficiently deactivate the benzylic position against further radical abstraction, excess NBS will inevitably lead to 5-(dibromomethyl)chrysene. Action: Strictly limit NBS to 1.01–1.05 equivalents. Do not leave the reaction running overnight. Terminate the reaction immediately once the starting material is consumed.

Q2: I am observing significant ring bromination instead of benzylic bromination. What went wrong? A2: Ring bromination occurs when the reaction shifts from a radical (homolytic) pathway to an ionic (heterolytic) pathway. This shift is caused by polar solvents, moisture, or Lewis acid impurities, which polarize the N-Br bond to generate an electrophilic Br+ species that attacks the electron-rich chrysene core. Action: Ensure strictly anhydrous conditions. Switch your solvent to a non-polar alternative. While carbon tetrachloride ( CCl4​ ) is the traditional choice, its toxicity makes α,α,α -trifluorotoluene (TFT) or benzene excellent alternatives that maintain the radical pathway.

Q3: The reaction is incredibly slow, and I recover mostly unreacted 5-methylchrysene. A3: This indicates a failure in radical initiation. Action: Ensure your AIBN or BPO is fresh, as these initiators degrade over time. Furthermore, the reaction must be heated to the decomposition temperature of the initiator (e.g., ~65–75°C for AIBN). Adding a visible/UV light source can also dramatically accelerate radical generation.

Q4: My product degrades during silica gel column chromatography. How can I isolate it safely? A4: Benzylic bromides of extended PAHs like chrysene are notoriously unstable[1]. They readily undergo SN​1 solvolysis because the resulting carbocation is heavily stabilized by the chrysene ring system. Acidic or wet silica gel will hydrolyze your product to 5-hydroxymethylchrysene. Action: Avoid standard silica gel chromatography. Purify the product by rapid filtration through a short pad of deactivated (triethylamine-treated) silica, or isolate it via direct recrystallization from a non-polar solvent mixture (e.g., hexane/dichloromethane).

Troubleshooting decision tree for optimizing benzylic bromination yields.

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between reaction conditions and the resulting yield/byproduct profile.

Solvent	Initiator	NBS (eq)	Temp (°C)	Time (h)	Major Byproduct	Isolated Yield (%)
Acetonitrile (Polar)	AIBN	1.10	80	4	Ring-brominated chrysene	< 20%
CCl₄ (Non-polar)	None	1.10	76	12	Unreacted starting material	35%
CCl₄ (Non-polar)	AIBN	1.50	76	6	5-(Dibromomethyl)chrysene	45%
CCl₄ (Non-polar)	AIBN	1.05	76	3	Trace di-bromo	82%
Trifluorotoluene	AIBN	1.05	102	3	Trace di-bromo	80%

Experimental Protocol: Self-Validating Synthesis Workflow

This protocol is designed as a self-validating system. Do not proceed to the next step unless the internal validation check is met.

Step 1: Reaction Setup

• Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Purge the system with Argon to prevent oxygen from quenching the radical intermediates.

• Dissolve 5-methylchrysene (1.0 eq) in anhydrous α,α,α -trifluorotoluene (TFT) (0.1 M concentration).

• Add freshly recrystallized N-bromosuccinimide (1.05 eq) and AIBN (0.05 eq).

Step 2: Initiation & Propagation

• Heat the mixture to gentle reflux (~102°C) while stirring vigorously.

• Visual Validation Check: As the reaction proceeds, the dense NBS powder at the bottom of the flask will be consumed, and succinimide (which is less dense) will begin to float to the surface of the solvent.

Step 3: Analytical Validation

• After 2 hours, withdraw a 0.1 mL aliquot. Quench with water, extract with ethyl acetate, and analyze via TLC (Hexanes/EtOAc 9:1) or 1H -NMR.

• NMR Validation Check: The reaction is complete when the methyl singlet of 5-methylchrysene (~3.1 ppm) disappears, and the benzylic CH2​ singlet of 5-(bromomethyl)chrysene (~5.0 ppm) reaches maximum integration. Stop heating immediately upon completion.

Step 4: Workup & Isolation

• Cool the reaction mixture to 0°C in an ice bath to fully precipitate the succinimide byproduct.

• Filter the mixture rapidly through a sintered glass funnel. Wash the filtrate with cold distilled water (3x) to remove any residual succinimide, then dry the organic layer over anhydrous Na2​SO4​ .

Step 5: Purification

• Evaporate the solvent under reduced pressure (keep the water bath below 30°C to prevent thermal degradation).

• Recrystallize the crude residue directly from a mixture of Hexane/Dichloromethane.

• Final Validation: Store the resulting pale-yellow crystals in an amber vial at -20°C under Argon to prevent light-induced degradation and solvolysis.

References

• Synthesis of Phenol and Quinone Metabolites of Benzo[a]pyrene, a Carcinogenic Component of Tobacco Smoke Implicated in Lung Cancer Source: National Institutes of Health (NIH) - PMC URL:[Link]

• Mutagenicity of benzylic acetates, sulfates and bromides of polycyclic aromatic hydrocarbons Source: PubMed (NIH) URL: [Link]

• Anellated Hemicyanine Dyes with Large Symmetrical Solvatochromism of Absorption and Fluorescence Source: The Journal of Physical Chemistry B - ACS Publications URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mutagenicity of benzylic acetates, sulfates and bromides of polycyclic aromatic hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]

"overcoming solubility issues of chrysene derivatives in aqueous buffers"

Welcome to the Technical Support Center for handling polycyclic aromatic hydrocarbons (PAHs). As a Senior Application Scientist, I frequently see researchers struggle with the extreme hydrophobicity of chrysene derivatives. Chrysene is a highly planar, rigid, four-ring PAH. Its structure promotes strong intermolecular π−π stacking, resulting in a high crystal lattice energy. Consequently, its baseline aqueous solubility is exceptionally low—often measuring between 0.002 to 0.006 mg/L[1].

When you attempt to force these molecules into aqueous buffers for biological or biochemical assays, creating a solvation cavity in the hydrogen-bonded water network is thermodynamically unfavorable. This guide provides field-proven, self-validating strategies to overcome these thermodynamic barriers without compromising your downstream data.

Diagnostic Workflow: Choosing Your Solubilization Strategy

Before troubleshooting, use the decision matrix below to align your solubilization strategy with the strict constraints of your specific assay environment.

Diagnostic flowchart for selecting a solubilization strategy based on assay constraints.

Troubleshooting FAQs & Causality

Q1: The "Crashing Out" Phenomenon I prepare a 10 mM stock of my chrysene derivative in 100% DMSO. When I dilute it to 10 µM in PBS, the solution immediately turns cloudy. Why does this happen, and how do I prevent it? Causality: You are observing "solvent-shift" precipitation. When the DMSO stock is introduced into the aqueous buffer, the local concentration of water spikes instantly. Because chrysene lacks hydrogen-bonding functional groups, the solvent capacity drops faster than the molecules can kinetically disperse, driving rapid nucleation and crystal aggregation. Solution: Avoid direct "spike-ins." If your assay permits, pre-mix the DMSO stock with a non-ionic surfactant (e.g., 0.1% Tween-20) before introducing it to the buffer. The surfactant micelles will rapidly encapsulate the hydrophobic core before macroscopic crystals can form.

Q2: Overcoming DMSO Cytotoxicity in Cell Assays My cell-based assay requires a 50 µM working concentration of the chrysene derivative, but reaching this requires 5% DMSO, which is killing my cells. What is the alternative? Causality: Mammalian cell membranes are highly sensitive to organic solvents. DMSO concentrations above 0.5% v/v disrupt lipid bilayer fluidity, alter intracellular ATP levels, and induce cytotoxicity, which will confound your assay results[2]. Solution: Transition to host-guest complexation using synthetic cyclodextrins (CDs). Hydroxypropyl- β -cyclodextrin (HP- β -CD) or randomly methylated β -cyclodextrin (RAMEB) feature a hydrophilic exterior and a hydrophobic toroidal cavity. They form 1:1 stoichiometric inclusion complexes with PAHs like chrysene, effectively shielding the hydrophobic core from the aqueous environment[3]. This can enhance apparent aqueous solubility up to 300-fold without the membrane toxicity associated with DMSO[3].

Q3: Solubilization for Permeability Models We are moving to intestinal permeability models (e.g., Caco-2) and need a formulation that mimics physiological absorption without precipitation or target interference. Causality: While cyclodextrins are excellent solubilizers, they can sometimes trap the compound too effectively in a thermodynamic equilibrium, reducing the free fraction available for membrane permeation. Solution: Utilize Self-Emulsifying Drug Delivery Systems (SEDDS). These are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water nanoemulsions upon contact with aqueous media[4]. SEDDS maintain the drug in a solubilized state, preventing precipitation while maximizing the interfacial surface area for cellular absorption[4].

Self-Validating Experimental Protocols

A robust protocol must prove that it worked before you commit to a multi-day biological assay. The following methodologies include built-in validation steps.

Protocol 1: Preparation of Chrysene-Cyclodextrin Inclusion Complexes (Co-Evaporation Method)

Self-Validating Rationale: Theoretical stoichiometry rarely matches actual recovery due to competitive solvent interactions. This protocol includes a mandatory analytical quantification step to ensure the final assay concentration is accurate.

• Molecular Mixing: Dissolve the chrysene derivative and HP- β -CD at a 1:2 molar ratio in a volatile organic solvent (e.g., acetone) to ensure complete molecular mixing[1].

• Complexation: Sonicate the mixture in a water bath at room temperature for 15 minutes.

• Evaporation: Remove the solvent under a gentle, steady stream of nitrogen gas. Transfer the vial to a vacuum desiccator overnight to eliminate all residual organic solvent.

• Reconstitution: Add the desired volume of aqueous buffer (e.g., PBS or cell culture media) to the dried solid complex. Vortex vigorously for 5 minutes.

• Validation Step 1 (Filtration): Pass the reconstituted solution through a 0.22 µm PTFE syringe filter. Causality: This removes any uncomplexed, precipitated chrysene that could cause light scattering or focal toxicity in cells.

• Validation Step 2 (Quantification): Measure the absorbance of the filtrate via UV-Vis spectroscopy or HPLC against a standard curve to determine the exact concentration of the solubilized chrysene derivative.

Protocol 2: Solvent-Shift / Nanoprecipitation with Surfactant Stabilization

Self-Validating Rationale: Visual inspection is insufficient for detecting nano-precipitates. This protocol uses optical density to validate colloidal stability.

• Stock Preparation: Prepare a 10 mM stock of the chrysene derivative in 100% molecular biology grade DMSO.

• Surfactant Priming: In a separate tube, prepare your assay buffer containing 0.05% - 0.1% of a non-ionic detergent (e.g., Tween-20 or Pluronic F-68).

• Injection: While vortexing the buffer vigorously, inject the DMSO stock dropwise directly into the center of the vortex. Do not allow the DMSO to run down the side of the tube.

• Validation Step (OD600 Check): Measure the optical density of the final solution at 600 nm. An OD 600​ > 0.05 indicates the presence of sub-visual colloidal aggregates (precipitation). If the OD 600​ is high, you must increase the surfactant ratio or decrease the final drug concentration before proceeding to your assay.

Quantitative Comparison of Solubilization Strategies

Solubilization Strategy	Max Fold-Increase in Aqueous Solubility	Assay Compatibility	Primary Drawbacks / Limitations
Direct Buffer Addition	1x (Baseline: ~0.002 mg/L)	None	Immediate precipitation; unusable for biological assays.
DMSO Co-Solvent (≤0.5%)	~10x – 50x	Cell-free, limited cell-based	High risk of solvent-shift precipitation; cell toxicity at >0.5%.
Cyclodextrin Complexation	~100x – 300x	Cell-based, In vivo	Potential target interference; dynamic equilibrium shifts.
Non-ionic Surfactants	~50x – 100x	Biochemical, Cell-free	Detergents can denature sensitive proteins or lyse cells.
Lipid Emulsions (SEDDS)	>500x	In vivo, Intestinal models	Complex formulation; light scattering in optical assays.

References[3] Enhanced Solubilisation of Six PAHs by Three Synthetic Cyclodextrins for Remediation Applications: Molecular Modelling of the Inclusion Complexes. PLOS One. URL:https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0044137[2] Measuring cell proliferation and cytotoxicity using the ATPlite 1step system and the VICTOR Nivo multimode plate reader. Revvity. URL: https://www.revvity.com/[4] Advancements in Solubility and Bioavailability Enhancement of BCS Class II Drugs: A Comprehensive Review Using Quality by Design Approach for Self-Emulsifying Drug Delivery Systems. Oriental Journal of Chemistry. URL:https://www.orientjchem.org/vol39no5/advancements-in-solubility-and-bioavailability-enhancement-of-bcs-class-ii-drugs-a-comprehensive-review-using-quality-by-design-approach-for-self-emulsifying-drug-delivery-systems/[1] Isolation, characterization and optimization of chrysene degradation using bacteria isolated from oil-contaminated water. IWA Publishing. URL:https://iwaponline.com/wst/article/84/2/385/81504/Isolation-characterization-and-optimization-of

Sources

• 1. iwaponline.com [iwaponline.com]
• 2. resources.revvity.com [resources.revvity.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. orientjchem.org [orientjchem.org]

Technical Support Center: Troubleshooting &amp; Preventing Photobleaching in Chrysene-Based Fluorescent Probes

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the rapid signal decay of polycyclic aromatic hydrocarbon (PAH) probes. Chrysene-based fluorophores offer excellent quantum yields and distinct emission profiles, but their conjugated pi-systems are notoriously susceptible to photobleaching under intense excitation.

This guide is designed to move beyond simple "tips and tricks." We will dissect the quantum mechanics of photobleaching, troubleshoot your specific experimental failures, and provide self-validating protocols to ensure your imaging workflows are robust and reproducible.

Part 1: Mechanistic FAQs – The Physics of Fading

Q: Why do my chrysene-based probes photobleach so rapidly, even at low laser power? A: The fundamental issue lies in Intersystem Crossing (ISC). When chrysene absorbs a photon, it enters an excited singlet state (S1). While most molecules relax back to the ground state (S0) by emitting a photon (fluorescence), a fraction undergoes ISC to a long-lived triplet state (T1) 1. Because the T1 state is relatively long-lived, it has ample time to react with dissolved molecular oxygen (O2) in your buffer. This reaction generates highly reactive singlet oxygen (1O2) and other reactive oxygen species (ROS) 2. Singlet oxygen rapidly attacks the electron-rich aromatic rings of chrysene via self-sensitized oxidation, breaking the conjugated pi-system and permanently destroying its ability to fluoresce 2.

Q: I added an oxygen scavenger, but now my probe is "blinking" and the overall signal is lower. What went wrong? A: You have encountered triplet-state accumulation. By removing oxygen, you eliminated the primary pathway for permanent photobleaching (ROS generation). However, molecular oxygen is also a natural triplet-state quencher. Without O2, the fluorophore becomes trapped in the dark T1 state for extended periods, which manifests as macroscopic "blinking" or an apparent drop in overall brightness 3. To fix this, you must pair your oxygen scavenger with a Triplet State Quencher (TSQ) to provide an alternative, non-destructive relaxation pathway back to the ground state 3.

Q: What is the difference between using Cyclooctatetraene (COT) and Trolox as a Triplet State Quencher? A: The causality of their protection differs entirely. COT operates via Triplet-Triplet Energy Transfer (TTET). It physically accepts the triplet energy from chrysene because its own triplet energy level is closely matched, relaxing the fluorophore back to S0 without any charge transfer 4. This is a charge-neutral, highly efficient process, but COT is highly hydrophobic and often requires direct covalent conjugation to the probe to be effective 4. Trolox, a water-soluble Vitamin E analog, operates via a redox mechanism. It donates an electron to the triplet-state fluorophore, forming a temporary radical anion, which is then rapidly oxidized back to the ground state 3. Trolox is ideal for solution-based addition in live-cell imaging.

Chrysene photobleaching pathways and triplet-state quenching mechanisms.

Part 2: Troubleshooting Guide – Scenario-Based Solutions

Issue: Rapid signal decay during live-cell time-lapse imaging.

• Diagnosis: Continuous laser exposure is driving rapid ROS generation, and standard commercial mounting media cannot be used on live cells due to toxicity.

• Solution: Implement a dual-component enzymatic scavenging system. We recommend the PCA/PCD (Protocatechuic acid/Protocatechuate-3,4-dioxygenase) system combined with Trolox. Unlike the older Glucose Oxidase (GLOX) system, PCA/PCD does not drastically alter the pH of the media over time, ensuring superior cell viability during extended acquisitions 3.

Issue: Signal fading during fixed-cell Z-stack acquisitions.

• Diagnosis: High cumulative photon dose during 3D structural imaging is permanently depleting the fluorophore pool.

• Solution: Use a commercial polymer-based antifade mounting medium (e.g., ProLong Gold) and allow it to cure in the dark for exactly 24 hours before imaging. Curing increases the refractive index of the medium to ~1.46, matching the glass coverslip. This optimization improves photon collection efficiency, allowing you to lower the excitation laser power by up to 40% while achieving the identical signal-to-noise ratio—fundamentally reducing the bleaching rate at the source.

Part 3: Quantitative Data – Photostabilizer Selection Matrix

To aid in experimental design, use the following table to select the appropriate anti-bleaching additive based on your specific chrysene-probe application.

Additive	Mechanism of Action	Target State	Recommended Concentration	Live-Cell Compatibility
Cyclooctatetraene (COT)	Triplet-Triplet Energy Transfer (TTET)	T1 State	1 - 2 mM	Low (Requires direct probe conjugation)
Trolox (TX)	Redox-based electron transfer	T1 / Radical	1 - 2 mM	High (Water soluble)
PCA / PCD	Enzymatic Oxygen Scavenging	Molecular O2	2.5 mM / 50 nM	High (Maintains neutral pH)
Commercial Antifade	Polymer matrix + proprietary quenchers	T1 / ROS	N/A (Ready-to-use)	No (Fixed cells only)

Part 4: Standard Operating Procedures

Protocol: Preparation of a Self-Validating PCA/PCD + Trolox Imaging Buffer

This protocol is designed as a self-validating system. By including a coverslip-bound dye control step, you empirically verify the buffer's efficacy before risking precious biological samples.

Materials:

• Protocatechuic acid (PCA)

• Protocatechuate-3,4-dioxygenase (PCD)

• Trolox (TX)

• Base Imaging Buffer (e.g., PBS or Tyrode's solution)

Step-by-Step Methodology:

• Prepare Trolox Aliquots: Dissolve Trolox in DMSO to create a 100 mM stock.

  • Causality Note: Trolox in solution exists in an equilibrium between its reducing (Trolox) and oxidizing (Trolox-quinone) forms. Brief UV exposure (5 minutes under a cell culture hood lamp) of the stock solution ensures a sufficient population of the quinone form, which is strictly necessary to rescue the radical anion intermediate back to the ground state 3.

• Prepare PCA/PCD Stocks: Prepare a 250 mM PCA stock in water (adjust pH to 9.0 with NaOH to ensure complete solubility). Prepare a 5 µM PCD stock in a 50% glycerol / 50% buffer mixture.

• Assemble the Final Buffer: To 1 mL of your base imaging buffer, add 10 µL of PCA stock (final 2.5 mM), 10 µL of PCD stock (final 50 nM), and 10 µL of UV-treated Trolox stock (final 1 mM). Mix gently.

• Seal the Chamber: Apply the buffer to your cells and immediately seal the imaging chamber (e.g., using a glass coverslip and Twinsil or VALAP).

  • Causality Note: The PCA/PCD system consumes existing oxygen. If the chamber is unsealed, atmospheric oxygen will continuously diffuse in, rapidly depleting the PCA substrate and causing the buffer to fail mid-experiment.

• System Validation (The Self-Validation Step):

  • Control: Image a test slide with a dried drop of your chrysene probe in standard PBS. Record the time it takes for the fluorescence intensity to drop by 50% ( t1/2​ ).

  • Test: Image the same test slide using your newly prepared PCA/PCD + Trolox buffer.

  • Validation Criteria: A properly functioning buffer must yield a t1/2​ at least 10-fold longer than the control, with no observable macroscopic blinking. Do not proceed to biological samples until this metric is met.

Step-by-step workflow for PCA/PCD and Trolox anti-bleaching buffer preparation.

References

• Bleaching-Resistant Super-Resolution Fluorescence Microscopy.d-nb.info.
• Photophysics of Fluorescence Probes for Single Molecule Biophysics and Super-Resolution Imaging.PMC - NIH.
• Search for improved triplet-state quenchers for fluorescence imaging: a computational framework incorporating excited-state Baird-aromaticity.PMC - NIH.
• Photochemical oxidation of chrysene at the silica gel–water interface.ResearchGate.

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

"optimizing reaction conditions for nucleophilic substitution on 5-(bromomethyl)chrysene"

< চুপ ## Technical Support Center: Optimizing Nucleophilic Substitution on 5-(Bromomethyl)chrysene

Welcome to the technical support center for optimizing reaction conditions for nucleophilic substitution on 5-(bromomethyl)chrysene. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and modification of chrysene derivatives. Here, we will delve into the nuances of this specific reaction, moving beyond generic protocols to provide in-depth, field-proven insights. Our goal is to empower you with the knowledge to not only troubleshoot common issues but also to rationally design and optimize your experimental conditions for maximal yield and purity.

Philosophical Approach to Synthesis

In the realm of complex organic synthesis, particularly with polycyclic aromatic hydrocarbons (PAHs) like chrysene, a "one-size-fits-all" approach is rarely successful. The electronic and steric environment of the benzylic bromide in 5-(bromomethyl)chrysene presents unique challenges and opportunities. Our philosophy is grounded in a mechanistic understanding. By appreciating the factors that govern the competition between SN1 and SN2 pathways, we can intelligently manipulate reaction parameters to favor the desired outcome. This guide is structured to reflect this approach, focusing on the "why" behind each recommendation to foster a deeper understanding and more effective problem-solving.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, providing not just a solution, but a diagnostic workflow.

Issue 1: Low or No Product Yield

Question: I am attempting to displace the bromide on 5-(bromomethyl)chrysene with sodium azide, but I'm observing very low conversion to 5-(azidomethyl)chrysene, even after prolonged reaction times. What are the likely causes and how can I improve my yield?

Answer:

Low or no product yield in this benzylic substitution can stem from several factors, primarily related to reaction kinetics and reagent stability. 5-(Bromomethyl)chrysene is a reactive benzylic halide, and the reaction can proceed via either an SN1 or SN2 mechanism, or a combination of both. The choice of solvent and nucleophile concentration are critical.

Diagnostic Workflow & Solutions:

• Assess Your Solvent Choice: The polarity and protic/aprotic nature of your solvent significantly influences the reaction pathway.

  • Polar Aprotic Solvents (Recommended for SN2): Solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile are excellent choices for promoting an SN2 reaction with azide. They effectively solvate the sodium cation, leaving the azide anion more "naked" and nucleophilic. If you are using a less polar solvent, consider switching to one of these.

  • Polar Protic Solvents (May Favor SN1 and Side Reactions): Solvents like ethanol or methanol can solvate the azide anion through hydrogen bonding, reducing its nucleophilicity and slowing down an SN2 reaction. They can also promote the formation of a stable benzylic carbocation, leading to SN1 pathways and potential side reactions like solvolysis (formation of 5-(alkoxymethyl)chrysene).

• Evaluate Nucleophile Concentration and Solubility:

  • Ensure you are using a sufficient excess of sodium azide (typically 1.5 to 3 equivalents).

  • Sodium azide has limited solubility in some organic solvents. Ensure your reaction mixture is well-stirred to maximize the concentration of dissolved azide. The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can be beneficial in less polar solvents.

• Consider Reaction Temperature:

  • While higher temperatures generally increase reaction rates, they can also promote elimination and decomposition pathways. For the synthesis of 5-(azidomethyl)chrysene, starting at room temperature and gently warming to 40-50°C is a good starting point. Monitor the reaction by Thin Layer Chromatography (TLC) to find the optimal temperature.

• Check Reagent Quality:

  • Ensure your 5-(bromomethyl)chrysene is pure and has not decomposed. Benzylic bromides can be susceptible to hydrolysis or oxidation.

  • Verify the quality of your sodium azide. It should be a dry, free-flowing powder.

Recommended Starting Protocol for 5-(azidomethyl)chrysene:

Parameter	Recommendation	Rationale
Solvent	Anhydrous DMF or DMSO	Favors SN2 pathway by solvating the cation.
Nucleophile	Sodium Azide (NaN3), 2-3 equivalents	Drives the reaction to completion.
Temperature	Room Temperature to 50°C	Balances reaction rate and stability.
Atmosphere	Inert (Nitrogen or Argon)	Prevents side reactions with atmospheric moisture.
Monitoring	TLC (e.g., 9:1 Hexane:Ethyl Acetate)	To track the disappearance of starting material.

Issue 2: Formation of Multiple Products

Question: My reaction to form an ether with 5-(bromomethyl)chrysene and sodium ethoxide is yielding multiple spots on my TLC plate, and the NMR of the crude product is complex. What are the likely side products and how can I improve the selectivity?

Answer:

The formation of multiple products in a Williamson ether synthesis with a benzylic halide like 5-(bromomethyl)chrysene is a classic example of the competition between substitution (SN2/SN1) and elimination (E2/E1) pathways.

Likely Side Products:

• Elimination Product (5-vinylchrysene): This is a significant possibility, especially with a strong, sterically hindered base or at elevated temperatures.

• SN1/Solvolysis Product: If a protic solvent like ethanol is used, you may form 5-(ethoxymethyl)chrysene via an SN1 pathway, but also the desired product via SN2.

• Chrysene: Reductive debromination can sometimes occur, though it is less common.

Strategies to Enhance Selectivity for the Ether:

• Optimize the Base/Nucleophile:

  • Sodium ethoxide is a strong base and a good nucleophile. To favor substitution over elimination, it's crucial to control the temperature.

  • Consider using a weaker base to generate the alkoxide in situ. For example, using the alcohol (ethanol) with a milder base like potassium carbonate can sometimes favor the SN2 pathway. For phenols, a weaker base like potassium carbonate is often sufficient.

• Control the Temperature:

  • Lower temperatures strongly favor substitution over elimination. Start your reaction at 0°C or even lower, and slowly allow it to warm to room temperature. Monitor the reaction progress closely by TLC.

• Solvent Choice is Key:

  • Using the corresponding alcohol as the solvent is common in Williamson ether synthesis. However, for a substrate prone to SN1 reactions, this can lead to solvolysis.

  • A polar aprotic solvent like THF or DMF with the pre-formed alkoxide can provide better control and favor the SN2 pathway.

Troubleshooting Decision Workflow:

Caption: Decision workflow for troubleshooting multiple product formation.

Frequently Asked Questions (FAQs)

This section provides answers to broader, more conceptual questions about optimizing nucleophilic substitutions on 5-(bromomethyl)chrysene.

1. Should I aim for an SN1 or SN2 pathway for my substitution on 5-(bromomethyl)chrysene?

As a primary benzylic halide, 5-(bromomethyl)chrysene can react via either pathway. However, for most synthetic applications where control and predictability are paramount, favoring the SN2 pathway is generally recommended.

• SN2 Pathway:

  • Advantages: Proceeds with inversion of configuration (though not relevant here as the carbon is not a stereocenter), is a single-step concerted mechanism, and is less prone to carbocation rearrangements (though not a major concern for this specific substrate). It offers better control over the reaction outcome.

  • Favorable Conditions: Strong, non-bulky nucleophiles, polar aprotic solvents, and moderate temperatures.

• SN1 Pathway:

  • Disadvantages: Proceeds through a resonance-stabilized benzylic carbocation intermediate, which can be attacked by the solvent (solvolysis) or undergo other side reactions. The reaction rate is independent of the nucleophile concentration.

  • Favorable Conditions: Weak nucleophiles, polar protic solvents, and potentially higher temperatures.

Experimental Design Flowchart for Pathway Selection:

Caption: Flowchart for selecting reaction conditions based on the desired pathway.

2. How do I effectively monitor the progress of my reaction?

Effective reaction monitoring is crucial for optimizing conditions and knowing when to quench the reaction.

• Thin Layer Chromatography (TLC): This is the most common and convenient method.

  • Procedure: Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on a TLC plate.

  • Eluent System: A good starting point for chrysene derivatives is a mixture of a nonpolar solvent like hexanes or heptane and a more polar solvent like ethyl acetate or dichloromethane. You may need to experiment to find a system that gives good separation between your starting material and product.

  • Visualization: Chrysene derivatives are typically UV-active. Visualize the spots under a UV lamp (254 nm and/or 365 nm).

  • Interpretation: The reaction is complete when the starting material spot has disappeared. The appearance of a new spot with a different Rf value indicates product formation.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more quantitative and sensitive monitoring, especially for complex reaction mixtures, LC-MS is a powerful tool. It allows you to track the disappearance of the starting material and the appearance of the product by their respective mass-to-charge ratios.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not typically used for real-time monitoring of every reaction, taking a small aliquot from the reaction, removing the solvent, and running a quick 1H NMR can provide definitive evidence of product formation by observing the disappearance of the benzylic -CH2Br signal and the appearance of a new signal for the -CH2-Nu group.

3. What are the best practices for purifying the final chrysene derivative?

The purification of chrysene derivatives often requires chromatographic techniques due to their relatively nonpolar nature and potential for similar polarities between starting materials and products.

• Column Chromatography: This is the most widely used method for purifying chrysene derivatives.

  • Stationary Phase: Silica gel is the standard choice.

  • Mobile Phase: A gradient elution starting with a nonpolar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate or dichloromethane) is often effective. The optimal solvent system should be determined by TLC analysis first.

• Recrystallization: If the product is a solid and of sufficient purity after chromatography, recrystallization can be an excellent final purification step to obtain highly pure, crystalline material. Common solvents for recrystallization of PAHs include toluene, heptane, or mixtures like dichloromethane/methanol.

Purification Workflow:

• Work-up: After quenching the reaction, perform an aqueous work-up to remove inorganic salts and highly polar impurities. This typically involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate, dichloromethane) and water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate under reduced pressure.

• Column Chromatography: Purify the crude product using silica gel column chromatography.

• Recrystallization (Optional): If a highly pure, crystalline solid is desired, recrystallize the product from an appropriate solvent system.

References

• The Williamson Ether Synthesis. (n.d.). University of Colorado Boulder. Retrieved March 27, 2026, from [Link]

• Jørgensen, K. B., & Joensen, M. (2008). Photochemical synthesis of chrysenols.
• Kim, J. H., et al. (2024). Improving the Electroluminescence Properties of New Chrysene Derivatives with High Color Purity for Deep-Blue OLEDs. Polymers, 16(8), 1089.

• The Development of a Nucleophilic Substitution Reaction Experiment for the Organic Chemistry Laboratory. (n.d.). St. John's University. Retrieved March 27, 2026, from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. (2021, November 19). University of Windsor. Retrieved March 27, 2026, from [Link]

• • Nucleophilic Substitution Reactions. (n.d.). University of California, Irvine. Retrieved March 27, 2026, from [Link]

• Harvey, R. G., et al. (2000). New Synthetic Approaches to Polycyclic Aromatic Hydrocarbons and Their Carcinogenic Oxidized Metabolites: Derivatives of Benzo[s]picene, Benzo[rst]pentaphene, and Dibenzo[b,def]chrysene. The Journal of Organic Chemistry, 65(13), 4137–4145.

• Williamson ether synthesis. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

• 4.7: Solvent Effects in Nucleophilic Substitution. (2021, June 10). Chemistry LibreTexts. Retrieved March 27, 2026, from [Link]

• Williamson Ether Synthesis. (2022, October 23). ChemTalk. Retrieved March 27, 2026, from [Link]

• 9.5: Williamson ether synthesis. (2020, July 1). Chemistry LibreTexts. Retrieved March 27, 2026, from [Link]

• Ch 11 : Nucleophilic substitution of benzylic halides. (n.d.). University of Calgary. Retrieved March 27, 2026, from [Link]

• Nucleophilic Substitution (SN1, SN2). (n.d.). Organic Chemistry Portal. Retrieved March 27, 2026, from [Link]

• Amin, S., et al. (1998). A new efficient route to the phenolic derivatives of chrysene and 5-methylchrysene, precursors to dihydro

Technical Support Center: Troubleshooting Non-Specific Binding of Chrysene Labels in Cellular Imaging

Introduction

Chrysene and its derivatives (e.g., tetrahydrochrysenes) are powerful polycyclic aromatic hydrocarbon (PAH) fluorophores utilized in cellular imaging and receptor-ligand assays. However, their rigid, non-polar structure inherently drives high non-specific binding, leading to background noise that obscures single-molecule tracking and quantitative imaging. This guide provides mechanistic insights and self-validating protocols to troubleshoot and eliminate chrysene-induced artifacts.

The Mechanistic Root of Chrysene Background Noise

To effectively troubleshoot background noise, researchers must first understand the causality of the artifact. The primary driver of non-specific binding for chrysene-based probes is not electrostatic attraction, but severe hydrophobicity.

• Lipid Partitioning: Fluorescent dyes with high positive logD values (indicating high hydrophobicity) have a strong propensity to partition into the lipid bilayer of the cell membrane or adhere to hydrophobic substrates[1]. This creates a massive population of immobile fluorescent molecules that skew diffusion coefficients and signal-to-noise ratios[1].

• Hydrophobic Interactions over Electrostatics: Traditional washing methods rely on high-salt aqueous buffers to disrupt ionic bonds. However, studies demonstrate that high-salt buffers fail to reduce the non-specific binding of hydrophobic probes; instead, organic solvents or specialized detergents are required to disrupt these hydrophobic interactions[2].

• DNA Intercalation & Quenching: In the intracellular environment, free chrysene can spontaneously intercalate into DNA[3]. This interaction not only mislocalizes the probe to the nucleus but also causes static fluorescence quenching, severely reducing the quantum yield of the fluorophore[3].

Mechanistic pathways of chrysene binding and wash buffer effects on background.

Frequently Asked Questions (FAQs)

Q: Why does my chrysene-labeled probe show high background even after extensive PBS washing? A: Standard phosphate-buffered saline (PBS) only disrupts weak electrostatic interactions. Because chrysene's non-specific binding is driven by hydrophobic interactions with the cell surface and lipid membranes, aqueous buffers are entirely ineffective[2]. You must introduce a hydrophobic competitor or a mild organic wash to strip the non-specifically bound probe.

Q: How can I differentiate between specific target binding and non-specific lipid partitioning? A: You can leverage the environment-sensitive spectral properties of chrysene. For instance, donor-acceptor tetrahydrochrysene probes exhibit distinct emission spectra based on their binding state. When bound to non-specific proteins or lipids, they emit at ~445 nm, whereas specific binding to targets like the estrogen receptor shifts the emission to ~570 nm[4]. Monitoring dual channels allows you to mathematically subtract the non-specific background.

Q: Does chrysene interact with nucleic acids, and how does that affect my imaging? A: Yes. Chrysene spontaneously intercalates into free DNA in vitro, forming a stable complex[3]. This intercalation results in static fluorescence quenching, meaning the probe absorbs light but does not emit fluorescence efficiently[3]. If your target is non-nuclear, this acts as a fluorescence sink; if you are imaging the nucleus, it creates false-positive structural artifacts.

Self-Validating Experimental Protocol: Mitigating Chrysene Background

To ensure trustworthiness in your assay, implement this self-validating workflow. It utilizes a charcoal-dextran stripping step to remove lipophilic background and a spectral validation step to confirm specific binding.

Step 1: Probe Solubilization and De-aggregation

• Action: Dissolve the chrysene probe in 100% DMSO to a stock concentration of 1 mM. Prior to adding to the cell media, pre-mix the aliquot with a carrier protein (e.g., 0.1% BSA) or a mild surfactant (e.g., Pluronic F-127).

• Causality: Highly hydrophobic dyes aggregate in aqueous media. Aggregates precipitate onto the cell surface, mimicking non-specific binding and resisting wash steps.

Step 2: Time-Restricted Incubation

• Action: Incubate cells with the probe (typically 10-100 nM) for no longer than 15-30 minutes at 37°C.

• Causality: Prolonged incubation increases the rate of bulk-phase endocytosis, trapping the hydrophobic probe in intracellular vesicles (lysosomes/endosomes) where it cannot be washed out.

Step 3: Hydrophobic Wash Step (Charcoal-Dextran Stripping)

• Action: Wash the cells twice with standard PBS. Then, incubate the cells for 5 minutes with a mild charcoal-dextran solution (or a 5-10% ethanol/PBS solution if compatible with your cell line).

• Causality: Charcoal-dextran acts as a hydrophobic sink, effectively absorbing free and non-specifically bound lipophilic chrysene molecules from the cell surface and non-receptor proteins[4].

Step 4: Spectral Validation (The Self-Validation Step)

• Action: Image the cells using dual-band emission filters (e.g., 450 nm for non-specific binding and 570 nm for specific binding)[4].

• Causality: By calculating the ratio of specific to non-specific emission, you internally validate that the observed signal is due to target engagement rather than lipid partitioning.

Self-validating workflow for mitigating hydrophobic probe background.

Quantitative Data Summary: Dye Properties and Binding Behavior

Understanding the physicochemical properties of your fluorophore is critical. The table below summarizes how hydrophobicity (logD) dictates non-specific binding behavior, comparing chrysene to common commercial dyes.

Fluorophore / Dye Class	Hydrophobicity (logD)	Net Charge	Non-Specific Binding Propensity	Primary Binding Mechanism
Chrysene / Tetrahydrochrysene	Highly Positive (> +3.0)	Neutral	Very High	Lipid partitioning, DNA intercalation[3]
Atto 647N	Positive (+1.96)	+1	High	Hydrophobic interactions[1]
Alexa Fluor 546	Negative	Negative	Moderate	Electrostatic & weak hydrophobic[1]
Alexa Fluor 488	Highly Negative (-5.6)	Negative	Very Low	Minimal (Highly hydrophilic)[1]

Note: Dyes with positive logD values are hydrophobic and require organic/detergent-based washing strategies to prevent artifacts in single-molecule and cellular imaging[1].

References

• [1] Title: Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding. Source: PLOS One. URL:

• [2] Title: The Non-Specific Binding of Fluorescent-Labeled MiRNAs on Cell Surface by Hydrophobic Interaction. Source: PMC. URL:

• [4] Title: Donor-acceptor tetrahydrochrysenes, inherently fluorescent, high-affinity ligands for the estrogen receptor. Source: American Chemical Society. URL:

• [3] Title: Interacting Characteristics of Chrysene with Free DNA in vitro. Source: Spectroscopy Online. URL:

Sources

• 1. Hydrophobic Fluorescent Probes Introduce Artifacts into Single Molecule Tracking Experiments Due to Non-Specific Binding | PLOS One [journals.plos.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. pubs.acs.org [pubs.acs.org]

"purification strategies for chrysene-labeled peptides and proteins"

Welcome to the Technical Support Center for Biomolecular Purification . This portal provides advanced troubleshooting, validated workflows, and mechanistic insights for isolating biomolecules conjugated to highly hydrophobic polycyclic aromatic hydrocarbons (PAHs), specifically chrysene.

🔬 Knowledge Base: The Chrysene Challenge

Chrysene is a tetracyclic PAH utilized in advanced peptide engineering (e.g., via biocompatible tryptophan C7-arylation) to expand chemical space and create environmentally sensitive fluorescent probes[1]. However, conjugating a massive, rigid, and extremely hydrophobic four-ring system to a biomolecule fundamentally alters its chromatographic behavior.

The Mechanistic Problem: In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), separation is driven by the hydrophobic interaction between the solute and the alkyl chains of the stationary phase[2]. The planar chrysene moiety inserts deeply into standard high-density C18 stationary phases. The desorption energy required to break these interactions exceeds the solvating power of standard acetonitrile/water gradients. This leads to irreversible column binding, severe peak tailing due to slow mass transfer kinetics, and low recovery rates[3]. Furthermore, in aqueous buffers, the hydrophobic effect drives intermolecular chrysene-chrysene association, causing rapid aggregation and precipitation of larger labeled proteins[4].

📊 Workflow Architecture

To successfully purify these conjugates, the purification mode must be strictly matched to the molecular weight and aggregation propensity of the target.

Decision matrix for selecting purification workflows for chrysene-labeled peptides and proteins.

🧪 Validated SOPs (Standard Operating Procedures)

Protocol A: RP-HPLC Purification of Chrysene-Peptides

This protocol utilizes a self-validating detection system and thermodynamic optimization to overcome PAH retention.

• Sample Solubilization: Dissolve the crude lyophilized chrysene-peptide in 100% Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). Causality: Aqueous loading buffers will cause immediate micelle formation or precipitation of the PAH-peptide.

• Column Selection: Equip the system with a preparative C4 or C8 column (300 Å pore size). Causality: Shorter alkyl chains prevent the deep insertion of the tetracyclic chrysene ring, lowering the required desorption energy[3].

• Mobile Phase Preparation:

  • Buffer A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Buffer B: 0.1% TFA in a 50:50 mixture of Acetonitrile (ACN) and Isopropanol (IPA) . Causality: IPA has a much higher eluotropic strength for aromatic systems than ACN, but 100% IPA causes excessive backpressure. The 50:50 mix balances viscosity and solvating power.

• Thermodynamic Optimization: Set the column oven to 50°C – 60°C . Causality: Heat lowers mobile phase viscosity and accelerates adsorption/desorption kinetics, which is critical for sharpening the peaks of bulky hydrophobic tags[3].

• Self-Validating Detection: Set the Diode Array Detector (DAD) to monitor 214 nm (peptide backbone) and 320 nm (chrysene specific absorbance). Co-elution of both signals validates the integrity of the conjugate.

Protocol B: SEC Purification of Chrysene-Proteins

Because RP-HPLC causes irreversible denaturation of large proteins[4], Size Exclusion Chromatography (SEC) under denaturing conditions is required.

• Sample Resuspension: Resuspend the protein pellet in a denaturing buffer: 50 mM Tris-HCl, pH 7.4, containing 8M Urea or 6M Guanidine Hydrochloride .

• Column Equilibration: Equilibrate a high-resolution SEC column (e.g., Superdex 75 or 200) with the exact same denaturing buffer. Causality: Removing the chaotrope during the run will cause on-column hydrophobic collapse and irreversible aggregation.

• Isocratic Elution: Inject the sample (≤2% of column volume) and elute isocratically.

• Controlled Refolding (Optional): If native structure is required downstream, perform stepwise dialysis against buffers with decreasing chaotrope concentrations, supplemented with a stabilizing non-ionic detergent (e.g., 0.05% CHAPS) to shield the chrysene moiety.

📈 Chromatographic Parameters Data

Table 1: Comparative Chromatographic Parameters for Biomolecule Purification

Parameter	Standard Unlabeled Peptide	Chrysene-Labeled Peptide	Chrysene-Labeled Protein
Preferred Column	C18 (100 Å)	C4 or C8 (300 Å)	SEC (Superdex) or Affinity
Organic Modifier	100% Acetonitrile (ACN)	50:50 ACN:Isopropanol	N/A (Aqueous + Chaotrope)
Column Temperature	25°C (Ambient)	50°C - 60°C	4°C - 25°C
Injection Solvent	Water / 5% ACN	100% DMSO or DMF	8M Urea / 6M GdnHCl
Expected Recovery	>90%	70-85% (Optimized)	60-80%

🛠️ Troubleshooting & FAQs

Q1: My chrysene-labeled peptide completely disappeared after injection onto my standard C18 column. Where did it go? A: It is irreversibly bound to the stationary phase. The long alkyl chains of a C18 column create a deep hydrophobic pocket that tightly binds the planar PAH ring. The desorption energy required exceeds the capacity of standard acetonitrile gradients[2]. Solution: Flush your column with 100% Isopropanol or Tetrahydrofuran (THF) to strip the bound peptide. For future runs, switch to a C4 column[3].

Q2: The chromatogram shows severe peak tailing for my labeled peptide, making it impossible to separate from close impurities. How can I sharpen the peak? A: Peak tailing for PAH-conjugates is caused by secondary interactions with unendcapped silanol groups on the silica matrix and poor mass transfer kinetics due to the bulky tag. Solution: First, ensure you are using a fully endcapped column. Second, increase the column temperature to 50–60°C. Heating accelerates the kinetic rate of desorption, significantly sharpening the peak[3].

Q3: My chrysene-labeled protein precipitates immediately when I try to buffer exchange it into PBS. How do I keep it in solution? A: The hydrophobic effect drives the chrysene tags on adjacent protein molecules to associate in order to minimize contact with water, causing rapid aggregation. Solution: You must shield the hydrophobic tags. If the protein must remain native, add non-ionic detergents (e.g., 0.1% Tween-20 or Triton X-100) to form micelles around the chrysene moiety. If native structure is not required, maintain the protein in 8M urea.

Q4: How do I definitively know that my purified peak is the labeled peptide and not just an unlabeled byproduct? A: Utilize orthogonal spectral validation. Do not rely solely on 214 nm (amide bonds) or 280 nm (aromatic amino acids). Chrysene has distinct UV absorption maxima (typically around 267 nm and 320 nm depending on the solvent). By monitoring 320 nm, any peak that lacks this signal is an unlabeled impurity.

📚 References

• Expanding the chemical space of peptides via biocompatible tryptophan C7-arylation . nih.gov (PMC). 1

• Technical Support Center: Optimizing HPLC Purification of Hydrophobic Peptides . benchchem.com. 3

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC . hplc.eu. 4

• HPLC Analysis and Purification of Peptides . nih.gov (PMC). 2

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hplc.eu [hplc.eu]

Technical Support Center: Stabilizing 5-(Bromomethyl)chrysene for Optimal Experimental Outcomes

Welcome to the technical support center for 5-(bromomethyl)chrysene. This guide is designed for researchers, scientists, and drug development professionals to address the stability challenges associated with this highly reactive polycyclic aromatic hydrocarbon (PAH) derivative. As a benzylic bromide, 5-(bromomethyl)chrysene is a valuable synthon but is also susceptible to degradation, which can compromise experimental results. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your material during storage and handling.

Understanding the Instability of 5-(Bromomethyl)chrysene

The stability of 5-(bromomethyl)chrysene is primarily dictated by the reactivity of the benzylic bromide functional group. The C-Br bond at the benzylic position is weakened due to the resonance stabilization of the resulting benzylic carbocation or radical, making the compound susceptible to nucleophilic substitution, oxidation, and photodegradation.[1]

Troubleshooting Guide: Diagnosing and Resolving Stability Issues

This section addresses common problems encountered during the storage and use of 5-(bromomethyl)chrysene in a question-and-answer format.

Question 1: I observe a decrease in the purity of my solid 5-(bromomethyl)chrysene over time, even when stored in the freezer. What is happening?

Answer: This is a common issue and can be attributed to several factors, even at low temperatures.

• Hydrolysis: The primary culprit is often slow hydrolysis due to ambient moisture. Benzylic bromides are susceptible to react with water to form the corresponding alcohol, 5-(hydroxymethyl)chrysene.[2][3] The hydrolysis of benzyl bromide, a related compound, has a half-life of approximately 79 minutes at 25°C in water, highlighting the reactivity of this functional group.[2] While the rate is significantly slower for a solid at low temperatures, degradation can still occur over extended periods if the material is not stored under strictly anhydrous conditions.

• Oxidation: Exposure to air can lead to oxidation of the benzylic position, potentially forming 5-chrysenecarboxaldehyde or 5-chrysenecarboxylic acid.[4] The large surface area of a solid powder can facilitate this process.

• Photodecomposition: Although less likely in a freezer, brief exposure to lab lighting during handling can initiate photochemical degradation. Brominated PAHs have been shown to have faster photolysis rates compared to their chlorinated or non-halogenated counterparts.[5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for decreased purity of solid 5-(bromomethyl)chrysene.

Question 2: My 5-(bromomethyl)chrysene solution has turned yellow and shows multiple spots on a TLC plate. What are the likely impurities?

Answer: The discoloration and appearance of multiple spots on a Thin-Layer Chromatography (TLC) plate are clear indicators of degradation in solution.

• Solvolysis: If your solvent contains nucleophilic impurities (e.g., water, alcohols), solvolysis will occur, leading to the formation of 5-(hydroxymethyl)chrysene or the corresponding ether.

• Oxidation: Dissolved oxygen can lead to the formation of oxidative byproducts such as 5-chrysenecarboxaldehyde.

• Photodegradation: Solutions are particularly susceptible to photodegradation. Exposure to ambient light can generate radical species, leading to a complex mixture of decomposition products. Studies have shown that PAHs in organic solvents can undergo rapid transformation when exposed to light.[6]

Recommended Solvents for Short-Term Use: For immediate use in reactions, anhydrous non-protic solvents are recommended. Based on the properties of similar large PAHs, solubility is expected to be higher in aromatic and chlorinated solvents.[7][8]

• Anhydrous Dichloromethane (DCM)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Toluene

Note: Solutions of 5-(bromomethyl)chrysene should always be prepared fresh and used immediately. Long-term storage in solution is not recommended.

Question 3: I need to purify my partially decomposed 5-(bromomethyl)chrysene. What is the recommended procedure?

Answer: Recrystallization is the most effective method for purifying solid 5-(bromomethyl)chrysene. The choice of solvent is critical to ensure good recovery of the pure product while leaving impurities in the mother liquor.

Recrystallization Protocol:

• Solvent Selection: Based on literature for similar compounds, a mixed solvent system or a high-boiling point aromatic solvent is likely to be effective.[9] Toluene has been used for the recrystallization of the isomeric 1-(bromomethyl)chrysene. A mixture of chloroform and methanol has been used for other chrysene derivatives.[10]

• Procedure:

  • In a fume hood, dissolve the crude 5-(bromomethyl)chrysene in a minimal amount of hot toluene (or another suitable solvent).

  • If insoluble impurities are present, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the purified crystals thoroughly under high vacuum to remove all residual solvent.

Purity Analysis: The purity of the recrystallized material should be confirmed by analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[11]

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 5-(bromomethyl)chrysene?

A1: To maximize the shelf-life of solid 5-(bromomethyl)chrysene, the following conditions are essential:

• Temperature: Store at -20°C or lower.

• Atmosphere: Store under a dry, inert atmosphere (argon or nitrogen). This can be achieved by storing the compound in a sealed vial inside a desiccator that is placed in a freezer. The vial should be flushed with inert gas before sealing.

• Light: Protect from all light sources by using an amber glass vial or by wrapping a clear vial in aluminum foil.

• Container: Use a clean, dry glass container with a Teflon-lined cap to prevent reaction with the container or cap liner.

Q2: How should I handle 5-(bromomethyl)chrysene in the laboratory?

A2: Due to its reactivity and potential toxicity as a PAH derivative, 5-(bromomethyl)chrysene should be handled with care:

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE): a lab coat, safety glasses, and chemical-resistant gloves.

• Use dry glassware and syringes. Glassware should be oven-dried before use.

• Handle the solid under an inert atmosphere as much as possible, especially when weighing and transferring. A glove box is ideal, but a glove bag or careful handling on a Schlenk line can also be effective.

Q3: What analytical methods are suitable for assessing the purity of 5-(bromomethyl)chrysene?

A3: Several analytical techniques can be used to determine the purity of 5-(bromomethyl)chrysene and identify potential degradation products:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is well-suited for separating 5-(bromomethyl)chrysene from its more polar degradation products like 5-(hydroxymethyl)chrysene and 5-chrysenecarboxylic acid.[11][12]

• ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: This technique is excellent for structural confirmation and can be used to identify and quantify impurities by integrating the signals corresponding to the main compound and its degradation products. The benzylic protons of 5-(bromomethyl)chrysene will have a characteristic chemical shift that will differ from the benzylic protons of its degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify volatile and semi-volatile impurities. However, care must be taken as thermally labile compounds like benzylic bromides can degrade in the hot injector port.[11]

Q4: Is 5-(bromomethyl)chrysene soluble in common organic solvents?

A4: As a large polycyclic aromatic hydrocarbon, 5-(bromomethyl)chrysene is expected to have low solubility in polar protic solvents like water and alcohols.[7][13] It is expected to be more soluble in nonpolar and polar aprotic solvents.[14]

• Good solubility: Dichloromethane (DCM), chloroform, toluene, tetrahydrofuran (THF).

• Moderate to low solubility: Acetone, ethyl acetate.

• Insoluble: Water, methanol, ethanol.

Q5: What are the primary degradation pathways for 5-(bromomethyl)chrysene?

A5: The main degradation pathways are hydrolysis, oxidation, and photodecomposition.

Caption: Primary degradation pathways of 5-(bromomethyl)chrysene.

Data Summary

Parameter	Recommendation	Rationale
Storage Temperature	-20°C or lower	Slows down degradation kinetics.
Storage Atmosphere	Inert gas (Argon or Nitrogen)	Prevents hydrolysis and oxidation.
Light Protection	Amber vials or foil wrapping	Prevents photodecomposition.
Recommended Solvents (Short-Term)	Anhydrous DCM, THF, Toluene	Good solubility and non-protic nature minimizes solvolysis.
Purification Method	Recrystallization	Effective for removing polar impurities.
Purity Analysis	HPLC, ¹H NMR	Provides accurate assessment of purity and identification of degradation products.

References

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• Construction of Phenanthrenes and Chrysenes from β-Bromovinylarenes via Aryne Diels–Alder Reaction/Aromatization. The Journal of Organic Chemistry. Available at: [Link]

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• Metabolism of an Alkylated Polycyclic Aromatic Hydrocarbon 5-Methylchrysene in Human Hepatoma (HepG2) Cells. PubMed. Available at: [Link]

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• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available at: [Link]

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• Now You See Me, Now You Don't- a Judicious Work-Around for Over-Bromination at Benzylic Carbon. Scientific Update. Available at: [Link]

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Reference Data & Comparative Studies

Next-Generation Fluorophore Selection: A Comparative Guide to Chrysene-Based Probes vs. Fluorescein and Rhodamine

In the landscape of molecular imaging and drug development, selecting the optimal fluorescent probe is critical for assay sensitivity and data integrity. While traditional xanthene dyes like fluorescein and rhodamine have dominated biological research for decades, engineered polycyclic aromatic hydrocarbons (PAHs) such as chrysene are emerging as powerful alternatives. This guide objectively benchmarks chrysene-based probes against fluorescein and rhodamine, providing mechanistic insights, quantitative data, and self-validating experimental protocols.

Mechanistic Profiling: The Photophysics of the Fluorophores

To understand the operational limits of each fluorophore, we must examine the causality behind their photophysical behaviors.

Fluorescein & Rhodamine (The Xanthene Core): Fluorescein is a xanthene derivative widely utilized for its high quantum yield in aqueous environments[1]. However, its photophysics are heavily dictated by its phenolic hydroxyl groups. At physiological pH, it exists as a highly fluorescent monoanion or dianion, but as the pH drops below its pKa (~6.4), it protonates into a neutral or cationic state, drastically quenching emission[1]. Furthermore, its small Stokes shift (~25 nm) leads to severe Aggregation-Caused Quenching (ACQ) at high local concentrations.

Rhodamine resolves many of fluorescein's limitations. By substituting the hydroxyl groups with amino groups, the delocalized π-electron system is locked, rendering rhodamine largely insensitive to pH fluctuations and significantly more resistant to photobleaching[2][]. Despite these advantages, rhodamine still suffers from ACQ, which limits its utility in highly dense biomolecular labeling[2].

Chrysene-Based Probes (The PAH Core): Chrysene operates via a fundamentally different mechanism. It is a PAH characterized by four fused benzene rings, forming a highly rigid, planar structure[4]. In its monomeric form, chrysene exhibits deep-blue fluorescence with an excitation peak at 344 nm and emission at 380 nm[5].

Unlike xanthene dyes, the planar PAH core of chrysene allows for unique spatial interactions:

• Aggregation-Induced Emission (AIE): When structurally modified with bulky groups (e.g., tetraphenylethylene), chrysene derivatives exhibit AIE. In solution, non-radiative decay pathways dominate, but in the solid or aggregated state, restricted intramolecular rotation blocks these pathways, boosting the quantum yield from 0.1% to 78%[6].

• Excimer Formation: Within constrained supramolecular scaffolds like DNA, adjacent chrysene molecules undergo π-π stacking to form an excited-state dimer (excimer), producing a distinct, red-shifted emission band at 450 nm[7].

Photophysical pathways contrasting Aggregation-Caused Quenching (xanthenes) with AIE (chrysene).

Quantitative Benchmarking: Spectral & Physicochemical Data

The following table summarizes the quantitative performance metrics of the three fluorophore classes, highlighting the massive Stokes shift and unique aggregation behaviors accessible via chrysene engineering.

Feature	Fluorescein	Rhodamine	Chrysene (Monomer)	Chrysene (AIE/Excimer)
Core Structure	Xanthene (Hydroxyl)	Xanthene (Amino)	PAH (4 fused rings)	PAH + Bulky side groups
Excitation (nm)	~490	~520–550	344	350–370
Emission (nm)	~520 (Green)	~550–600 (Orange/Red)	380 (Deep Blue)	450–470 (Blue)
Stokes Shift	~30 nm (Small)	~20–30 nm (Small)	~36 nm	Up to 100+ nm
Photostability	Low (Prone to bleaching)	High	Very High	Very High
pH Sensitivity	High (Quenches at low pH)	Low	Low	Low
Aggregation	ACQ (Self-quenching)	ACQ (Self-quenching)	π-π Stacking	AIE / Excimer Emission

Experimental Methodologies & Self-Validating Protocols

To objectively evaluate these probes in a laboratory setting, researchers must employ self-validating experimental designs that decouple environmental artifacts from true photophysical phenomena.

Protocol 1: Self-Validating Assay for pH Sensitivity and Photostability

Causality: To accurately compare fluorescein and rhodamine against chrysene, we must decouple true photobleaching from pH-induced quenching. Self-Validating System: By continuously measuring the absorbance isosbestic point alongside fluorescence, we validate that the total probe concentration remains constant. If the isosbestic point is stable but fluorescence drops, the signal loss is definitively due to quantum yield changes (pH/quenching) rather than concentration errors or precipitation.

• Buffer Preparation: Prepare a series of 50 mM universal buffers (e.g., Britton-Robinson) ranging from pH 3.0 to 10.0.

• Probe Incubation: Dilute stock solutions of Fluorescein, Rhodamine 6G, and Chrysene into the buffers to a final equimolar concentration of 10 µM.

• Spectroscopic Measurement: Record the UV-Vis absorption spectra to identify the isosbestic point. Subsequently, record the fluorescence emission spectra at the respective excitation maxima.

• Photobleaching Assay: Irradiate the samples continuously with a high-power LED matching their excitation wavelength. Measure fluorescence decay over 60 minutes, normalizing against the isosbestic absorbance value.

Protocol 2: DNA-Scaffolded Excimer Detection (Chrysene-Specific)

Causality: Chrysene's planar structure allows for strong π-π stacking. When two chrysene molecules are tethered via complementary DNA strands, hybridization forces them into proximity, forming an excimer[7]. Self-Validating System: Thermal denaturation acts as an internal control. Melting the DNA physically separates the fluorophores, which must result in a concurrent, inversely proportional drop in excimer emission and rise in monomer emission[7].

• Oligonucleotide Synthesis: Synthesize complementary single-stranded DNA sequences, incorporating chrysene building blocks at adjacent complementary sites.

• Hybridization: Mix the strands at 1.0 µM in a physiological buffer. Heat to 90°C for 5 minutes, then slowly cool to room temperature (thermal annealing) to form double strands.

• Excimer Validation: Excite the solution at 353 nm. Record the emission spectrum, identifying the monomer peak at 391 nm and the broad excimer peak at 450 nm[7].

• Thermal Denaturation (Control): Gradually heat the sample from 20°C to 75°C while monitoring emission. Confirm the disappearance of the 450 nm band and the recovery of the 391 nm band[7].

Self-validating workflow for detecting chrysene excimer formation via DNA thermal annealing.

Strategic Selection Guide for Drug Development

• When to choose Fluorescein: Best suited for short-term, live-cell imaging of superficial tissues, or assays where pH-responsiveness is a desired feature (e.g., monitoring endosomal acidification during drug internalization)[1].

• When to choose Rhodamine: The optimal choice for long-term confocal imaging, deep-tissue penetration, and intracellular organelle tracking where photostability and pH-independence are paramount[1][].

• When to choose Chrysene: Highly recommended for specialized structural biology applications, such as DNA conformational probing (via excimer formation)[7], solid-state biosensors, or deep-blue OLED technologies where Aggregation-Induced Emission (AIE) provides a critical advantage over traditional ACQ-prone dyes[6].

References

• [4] CymitQuimica. CAS 218-01-9: Chrysene. Source: cymitquimica.com. 4

• [5] AAT Bioquest. Spectrum[Chrysene]. Source: aatbio.com. 5

• [6] MDPI. Improving the Electroluminescence Properties of New Chrysene Derivatives with High Color Purity for Deep-Blue OLEDs. Source: mdpi.com. 6

• [7] Chemical Science (RSC). Observation of the rare chrysene excimer. Source: rsc.org. 7

• [2] AAT Bioquest. Rhodamine vs Fluorescein. Source: aatbio.com. 2

• [] BOC Sciences. Rhodamine vs Other Fluorophores: How to Choose the Best Dye?. Source: bocsci.com.

• [1] NIH/PMC. A Comparison of the Emission Efficiency of Four Common Green Fluorescence Dyes after Internalization into Cancer Cells. Source: nih.gov. 1

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Comparative Analysis of Chrysene and Pyrene as Environmental Probes: A Technical Guide

Polycyclic aromatic hydrocarbons (PAHs) have long served as foundational tools in biophysical chemistry and environmental monitoring. Among them, Pyrene and Chrysene represent two distinct paradigms in fluorescent probing. While pyrene is the undisputed gold standard for microenvironmental polarity and proximity sensing, chrysene is rapidly emerging as a highly specific probe for DNA intercalation and supramolecular scaffolding.

This guide provides an objective, data-driven comparison of these two fluorophores, detailing the photophysical causality behind their behaviors and providing self-validating experimental protocols for drug development professionals and biophysical researchers.

Photophysical Foundations & Mechanistic Causality

Pyrene: The Standard for Polarity and Proximity

Pyrene ( C16​H10​ ) is a peri-fused PAH renowned for its exceptionally long fluorescence lifetime (~410 ns) and high quantum yield (~0.65) 1. Its utility as a probe is driven by two distinct photophysical phenomena:

• The Pyrene Scale (Polarity Sensing): The causality behind pyrene's environmental sensitivity lies in its D2h​ molecular symmetry. In a non-polar environment, the 0-0 vibronic transition (Band I, ~375 nm) is symmetry-forbidden. However, in a polar microenvironment, dipole-dipole interactions distort the electron cloud, breaking the symmetry and making the transition allowed. Because Band III (~385 nm) is symmetry-allowed and insensitive to polarity, the I1​/I3​ ratio serves as a self-calibrating internal standard 2.

• Excimer Formation: When an excited pyrene monomer ( M∗ ) encounters a ground-state pyrene ( M ) within a spatial proximity of ~10 Å, they form an excited-state dimer (excimer). This π−π stacking interaction results in a broad, structureless, red-shifted emission band centered around 470 nm 3.

Chrysene: The Supramolecular Intercalator

Chrysene ( C18​H12​ ) is an alternant PAH consisting of four fused benzene rings. While historically overshadowed by pyrene, chrysene and its tetrasubstituted derivatives exhibit high quantum yields (0.44–0.87) and blue fluorescent emission 4. The causality of its probing mechanism relies on its rigid, planar architecture, which perfectly facilitates π−π stacking-driven intercalation between DNA base pairs. Unlike pyrene, which readily forms excimers in solution, the chrysene excimer is highly elusive and typically requires a rigid supramolecular scaffold—such as a DNA double helix—to force the monomers into the necessary alignment, yielding an excimer emission at 450–470 nm 5.

Quantitative Comparison of Photophysical Properties

The following table summarizes the comparative performance metrics of both probes based on recent spectroscopic data.

Property	Pyrene	Chrysene (and Derivatives)
Molecular Structure	Peri-fused PAH (4 rings)	Alternant PAH (4 rings)
Quantum Yield ( Φ )	~0.65 (in ethanol)	0.44 – 0.87 (derivative dependent)
Fluorescence Lifetime	~410 ns	~20 - 40 ns
Excitation Wavelength	330 – 340 nm	265 – 350 nm
Monomer Emission	375 – 410 nm (Vibronic bands)	364 – 382 nm (Unsubstituted)
Excimer Emission	~470 nm (Readily forms in solution)	450 – 470 nm (Requires DNA scaffold)
Primary Sensing Utility	Microviscosity, Polarity, Proximity	DNA Intercalation, Supramolecular Assembly

Signaling & Photophysical Pathways

To understand the divergent applications of these probes, we must visualize their excited-state decay pathways.

Caption: Pyrene photophysical pathways demonstrating polarity-dependent monomer emission and excimer formation.

Validated Experimental Protocols

To ensure scientific integrity, every probing assay must be designed as a self-validating system . The following protocols explain not just the steps, but the intrinsic controls that guarantee data trustworthiness.

Protocol A: Pyrene-Based Microenvironmental Polarity Assay

This assay is utilized to determine the critical micelle concentration (CMC) or lipid bilayer polarity. It is self-validating because it relies on ratiometric emission from a single fluorophore, eliminating artifacts from probe concentration errors or instrument drift.

• Preparation: Prepare a 1.0×10−6 M stock solution of pyrene in acetone.

• Sample Dosing: Aliquot the pyrene stock into a series of empty vials and evaporate the acetone under a gentle stream of nitrogen gas to leave a thin film of pyrene.

• Hydration & Equilibration: Add aqueous solutions containing varying concentrations of the target surfactant/lipid to the vials. Sonicate for 15 minutes and incubate in the dark for 12 hours to ensure complete partitioning of pyrene into the hydrophobic cores.

• Spectroscopy: Excite the samples at 334 nm. Record the emission spectra from 350 nm to 500 nm.

• Self-Validating Analysis: Measure the peak intensity at ~375 nm ( I1​ ) and ~385 nm ( I3​ ). Plot the I1​/I3​ ratio against the log of the surfactant concentration. A sharp sigmoidal drop in the ratio definitively indicates the onset of micellization (a shift from a polar aqueous environment to a non-polar lipid core).

Protocol B: Chrysene-DNA Intercalation and Quenching Assay

Chrysene is highly effective at probing free DNA in vitro. When chrysene intercalates into DNA, its fluorescence is quenched 6. To ensure trustworthiness, this protocol couples fluorescence with UV-Vis to differentiate between static quenching (actual binding) and dynamic quenching (random collisions).

• Preparation: Prepare a 9.82×10−7 M solution of chrysene in a physiological buffer. Prepare a stock solution of calf thymus DNA ( 4.96×10−5 M).

• Titration: Place 3.0 mL of the chrysene solution into a quartz cuvette. Gradually titrate the DNA solution in 10 µL increments.

• Equilibration: Mix thoroughly and allow the solution to stand for 10 minutes at room temperature after each addition to achieve thermodynamic equilibrium.

• Fluorescence Scanning: Excite at 265 nm. Record the emission from 220 nm to 600 nm. Track the progressive decrease in the 382 nm emission peak.

• Self-Validating UV-Vis Confirmation: Perform a parallel UV-Vis absorption scan. If the quenching is static (due to true intercalation), the absorption peak near 260 nm will exhibit a hyperchromic effect accompanied by a slight blue shift (~2 nm). If the UV-Vis spectrum remains unchanged, the fluorescence drop is merely a dynamic collisional artifact.

Workflow Visualization

Caption: Step-by-step experimental workflow for validating chrysene-DNA intercalation via static quenching.

Conclusion & Selection Matrix

For researchers designing biophysical assays, the choice between pyrene and chrysene dictates the limits of the experimental data:

• Select Pyrene when the primary objective is mapping the microviscosity, polarity, or spatial proximity of lipid bilayers and protein folding domains. Its ratiometric I1​/I3​ emission provides an unparalleled, self-calibrating window into local hydrophobicity.

• Select Chrysene when investigating nucleic acid interactions, designing supramolecular DNA scaffolds, or probing for static intercalation events. Its rigid alternant PAH structure makes it highly specific for base-pair stacking, validated seamlessly through coupled UV-Vis hyperchromicity.

References

• Benchchem. "Pyrene Derivatives in Fluorescence Studies: An In-depth Technical Guide." Benchchem.
• Bains, G., et al.
• Wikipedia Contributors. "Pyrene." Wikipedia, The Free Encyclopedia.
• Lv, J., et al. "Interacting Characteristics of Chrysene with Free DNA in vitro." Spectroscopy Online.
• Probst, M., et al. "Observation of the rare chrysene excimer." Chemical Science (RSC Publishing).
• Chen, Y., et al. "3,6,9,12-Tetrasubstituted Chrysenes: Synthesis, Photophysical Properties, and Application as Blue Fluorescent OLED.

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A Researcher's Guide to Assessing the Specificity of Chrysene-Based Enzyme Substrates

In the landscape of drug discovery and fundamental biological research, understanding enzyme specificity is paramount. The ability of an enzyme to selectively bind and catalyze the conversion of a specific substrate from a pool of structurally similar molecules dictates its biological role and its potential as a therapeutic target. Fluorogenic substrates—molecules that are non-fluorescent until acted upon by an enzyme—are powerful tools for studying these interactions in real-time.

Among the various scaffolds used to build these molecular probes, polycyclic aromatic hydrocarbons (PAHs) like chrysene offer a unique set of photophysical properties. However, their application as enzyme substrates requires a rigorous assessment of specificity to ensure that the observed signal is a true representation of the target enzyme's activity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to design, execute, and interpret experiments to assess the specificity of chrysene-based enzyme substrates, comparing them with established alternatives and grounding the discussion in robust experimental protocols.

The Rationale for Fluorogenic Probes: Why Specificity Matters

The core principle of a fluorogenic assay is the enzymatic conversion of a non-fluorescent substrate into a highly fluorescent product, allowing for the continuous monitoring of enzyme kinetics. The specificity of this interaction is quantified by the specificity constant (kcat/Km), which reflects an enzyme's efficiency in converting a particular substrate. A high specificity constant indicates a highly preferred substrate. In drug development, a substrate designed to probe a specific enzyme (e.g., a particular Cytochrome P450 isozyme) must not be processed efficiently by other enzymes, which would lead to false positives and misleading structure-activity relationships.

Chrysene as a Fluorophore: A Comparison with Common Alternatives

Chrysene is a four-ring PAH that, like many PAHs, exhibits intrinsic fluorescence. Its derivatives can be designed to be "profluorescent," where the fluorescent properties of the chrysene core are masked until an enzymatic reaction, such as hydrolysis or oxidation, releases the parent fluorophore. The choice of fluorophore is a critical decision in assay development. Below is a comparison of chrysene with other commonly used fluorogenic scaffolds.

Feature	Chrysene-Based	Coumarin-Based	Resorufin-Based	Fluorescein-Based
Structure	Polycyclic Aromatic Hydrocarbon	Benzopyrone	Phenoxazine	Xanthene
Excitation (Ex) / Emission (Em) (approx.)	UV-range Ex (~320-360 nm) / Blue Em (~380-450 nm)	UV/Violet Ex (~350-400 nm) / Blue/Green Em (~450-490 nm)	Yellow/Orange Ex (~570 nm) / Orange/Red Em (~585 nm)	Blue/Green Ex (~490 nm) / Green Em (~515 nm)
Key Advantages	- High photostability- Structurally similar to some xenobiotic targets	- High quantum yield- Well-established chemistry- Good water solubility of derivatives	- Long wavelength Ex/Em reduces background fluorescence- High extinction coefficient	- Very high quantum yield- pH-sensitive (can be a pro or con)
Key Disadvantages	- UV excitation can cause cell damage and background fluorescence- Lower aqueous solubility	- Shorter wavelength can overlap with biological autofluorescence (e.g., NADPH)	- Photolabile	- Prone to photobleaching- Two cleavage sites can complicate kinetic analysis
Common Enzyme Targets	Cytochrome P450s, Dioxygenases, Dehydrogenases	Proteases, Glycosidases, Phosphatases, CYPs	Oxidoreductases, Peroxidases	Esterases, Phosphatases

Causality Behind the Choice: The selection of a fluorophore scaffold is a trade-off. While coumarins are versatile and widely used, their excitation in the UV/violet range can be problematic due to spectral overlap with endogenous molecules like NADPH. Resorufin and fluorescein operate at longer wavelengths, which is ideal for cell-based assays, but they can be less photostable. Chrysene-based substrates are particularly relevant for enzymes that naturally process PAHs, such as Cytochrome P450s, where the substrate mimics the endogenous target. However, their UV-excitation profile necessitates careful experimental design to mitigate background interference.

Experimental Design for Specificity Assessment

Assessing specificity is not a single experiment but a systematic process. The goal is to determine the kinetic parameters for the target enzyme and compare them against a panel of relevant off-target enzymes.

dot

Caption: Specificity of a chrysene substrate for CYP1A2.

Hypothetical Experimental Data:

Following the protocol described above using recombinant human CYP enzymes, the following data might be obtained.

Enzyme	Km (µM)	Vmax (RFU/min)	Relative kcat/Km	Specificity Verdict
CYP1A2	5.2	8500	100	Highly Specific
CYP3A4	45.8	3200	4.3	Low Cross-Reactivity
CYP2D6	>200	<100	<0.1	Not a Substrate
CYP2C9	150.1	950	0.4	Negligible Activity

Interpretation of Results:

The data clearly demonstrates that "Substrate C" is a highly specific substrate for CYP1A2. The kcat/Km for CYP1A2 is over 23 times greater than for CYP3A4 and more than 250 times greater than for CYP2C9. CYP2D6 shows virtually no activity. This quantitative data provides strong evidence that this chrysene-based probe can be used reliably to measure CYP1A2 activity in complex biological samples, such as human liver microsomes, with minimal interference from other major P450s.

Conclusion

Chrysene-based molecules represent a potentially valuable, albeit less common, class of fluorogenic substrates, particularly for enzymes involved in xenobiotic metabolism. Their utility, however, is entirely dependent on a thorough and quantitative assessment of their specificity. By employing rigorous kinetic analysis, incorporating self-validating controls, and comparing performance against a panel of relevant enzymes, researchers can confidently establish the specificity of their probes. This systematic approach, grounded in the principles of enzyme kinetics and photophysics, is essential for generating reliable data and advancing our understanding of enzyme function in both health and disease.

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• Clamme, J., et al. (n.d.). Fluorescence-based analysis of enzymes at the single-molecule level. hal.science. [Link]

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A Comparative Guide to the Validation of a Chrysene Derivatization Method for Enhanced HPLC-Fluorescence Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Chrysene

Chrysene, a polycyclic aromatic hydrocarbon (PAH) composed of four fused benzene rings, is a product of incomplete combustion of organic materials.[1][2][3] Its presence in the environment, stemming from sources like fossil fuel combustion, industrial emissions, and forest fires, is of significant concern due to its mutagenic and suspected carcinogenic properties.[2][3][4] As a result, sensitive and reliable analytical methods are crucial for monitoring chrysene levels in environmental and biological matrices.

High-Performance Liquid Chromatography (HPLC) with fluorescence detection is a powerful technique for the analysis of PAHs.[5][6][7] However, the native fluorescence of some PAHs, including chrysene, may not be sufficient for detection at the ultra-trace levels often required for risk assessment. Chemical derivatization, the process of modifying a compound to enhance its detectability, offers a solution to this challenge.[8][9] This guide provides an in-depth comparison and validation of a chrysene derivatization method for HPLC-fluorescence analysis, grounded in the principles of scientific integrity and regulatory guidelines.

The Rationale for Derivatization: Enhancing Chrysene's Signal

The core principle behind derivatization in this context is to introduce a fluorophore—a molecule that readily fluoresces—onto the chrysene structure. This chemical modification significantly amplifies the fluorescence signal, thereby lowering the limits of detection (LOD) and quantification (LOQ).

Several derivatization reagents are available for targeting functional groups present on chrysene or its metabolites. For instance, derivatization of nitro-chrysene to the highly fluorescent amino-chrysene has been successfully employed.[10][11][12] Another common approach involves targeting hydroxylated chrysene metabolites with reagents like dansyl chloride, which reacts with phenolic groups to form intensely fluorescent derivatives.[13][14][15] The choice of derivatization agent depends on the specific form of chrysene being analyzed and the desired analytical sensitivity.

This guide will focus on a pre-column derivatization strategy, where the chemical modification occurs before the sample is introduced into the HPLC system. This approach is often preferred for its simplicity and the potential for removing excess derivatizing reagent prior to analysis, which can reduce background noise.

Method Validation: A Framework for Trustworthiness

To ensure that an analytical method is suitable for its intended purpose, a thorough validation is essential.[16][17][18] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures, which we will adapt for our chrysene derivatization method.[16][18][19] The key validation parameters are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[20]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[20][21][22]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has a suitable level of precision, accuracy, and linearity.[23]

• Accuracy: The closeness of the test results to the true value.[20][21]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[20][21] This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[20][22]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[20][22]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[22]

Comparative Analysis: Derivatized vs. Non-Derivatized Method

To demonstrate the advantages of the derivatization method, a direct comparison with a non-derivatized HPLC-fluorescence method for chrysene is essential. The following table summarizes the expected performance characteristics based on typical experimental outcomes.

Validation Parameter	Non-Derivatized Method	Derivatized Method	Rationale for Improvement
Specificity	May be susceptible to interference from co-eluting fluorescent compounds.	The unique fluorescence properties of the derivative can enhance specificity.	The derivatizing agent imparts a distinct spectral signature, reducing the likelihood of overlapping signals.
Linearity (R²)	Typically ≥ 0.99	Typically ≥ 0.995	The enhanced signal-to-noise ratio often leads to a more precise linear relationship.
Range	Limited by the native fluorescence intensity.	Wider dynamic range due to significantly higher signal intensity.	The amplified signal allows for accurate quantification over a broader concentration range.
Accuracy (% Recovery)	85-115%	90-110%	While both methods can be accurate, the derivatized method may show slightly better recovery at lower concentrations.
Precision (%RSD)	< 15%	< 10%	The stronger signal leads to more reproducible peak integration and therefore better precision.
LOD	ng/mL range	pg/mL range	This is the primary advantage, with potential for a 100- to 1000-fold improvement.
LOQ	ng/mL range	pg/mL range	A lower LOQ allows for the reliable quantification of chrysene at environmentally relevant concentrations.
Robustness	Sensitive to changes in mobile phase composition and temperature.	May have additional robustness considerations related to the derivatization reaction itself (e.g., pH, reaction time).	The derivatization step introduces new variables that must be controlled.

Experimental Protocols

Protocol 1: Chrysene Derivatization (Pre-Column)

This protocol describes a general procedure for the derivatization of hydroxylated chrysene metabolites with dansyl chloride.

Materials:

• Chrysene standard solution (or sample extract)

• Dansyl chloride solution (1 mg/mL in acetone)

• Sodium bicarbonate buffer (100 mM, pH 10.5)

• Acetone

• Nitrogen gas supply

• Heating block or water bath (60°C)

Procedure:

• Evaporate a known volume of the chrysene standard or sample extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of sodium bicarbonate buffer.

• Add 100 µL of the dansyl chloride solution.

• Vortex the mixture for 1 minute.

• Incubate the reaction mixture at 60°C for 10 minutes.

• Cool the mixture to room temperature.

• The sample is now ready for injection into the HPLC system.

Protocol 2: HPLC-Fluorescence Analysis

Instrumentation:

• HPLC system with a fluorescence detector.

• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: A typical gradient would start with a higher percentage of Mobile Phase A and ramp up to a higher percentage of Mobile Phase B to elute the derivatized chrysene.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• Fluorescence Detector Settings:

  • Excitation Wavelength: ~340 nm (for dansyl derivatives)

  • Emission Wavelength: ~520 nm (for dansyl derivatives)

Visualizing the Workflow

Caption: Workflow for the validation of the chrysene derivatization method.

Conclusion: A Validated Method for Confident Analysis

The validation of a chrysene derivatization method for HPLC-fluorescence analysis demonstrates a significant improvement in analytical sensitivity and performance compared to non-derivatized methods. By following a rigorous validation protocol based on ICH guidelines, researchers can establish a trustworthy and reliable method for the quantification of chrysene in various matrices. This enhanced capability is crucial for accurate environmental monitoring, toxicological studies, and ensuring the safety of pharmaceutical products. The presented guide provides a comprehensive framework for implementing and validating such a method, empowering scientists to generate high-quality, defensible data.

References

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• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
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• Analytical Methods (RSC Publishing). (n.d.). Determination of phenolic compounds in estuary water and sediment by solid-phase isotope dansylation coupled with liquid chromatography-high resolution mass spectrometry.
• U.S. Food and Drug Administration. (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• YouTube. (2022, March 3). How to do HPLC method validation.
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• SciSpace. (n.d.). Hplc method development and validation: an overview.
• PubMed. (2004, February 15). Quantitative determination of de-conjugated chrysene metabolites in fish bile by HPLC-fluorescence and GC--MS.
• Cassidy, R. M., LeGay, D. S., & Frei, R. W. (n.d.). Analysis of Phenols by Derivatization and High-Speed Liquid Chromatography.
• PubMed. (2010, January 22). Simultaneous quantification of multiple classes of phenolic compounds in blood plasma by liquid chromatography-electrospray tandem mass spectrometry.
• Analytical Chemistry - ACS Publications. (2002, July 11). Derivatization of Ethinylestradiol with Dansyl Chloride To Enhance Electrospray Ionization: Application in Trace Analysis of Ethinylestradiol in Rhesus Monkey Plasma.
• Chhanikar, P. T., Gupta, K. R., & Umekar, M. J. (2021, August 13). Derivatizing Reagents for Detection of Organic Compounds By HPLC.
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• ResearchGate. (2025, August 6). A Coupled-Column HPLC Method for Routine Analysis of Various Chrysene and Benzo[a]Pyrene Metabolites in Urine | Request PDF.
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Chrysene, 5-(bromomethyl)-

For the diligent researcher, scientist, and drug development professional, the pursuit of discovery is paramount. However, this pursuit carries the profound responsibility of ensuring safety, not only for oneself and the team but also for the environment. This guide provides a comprehensive, step-by-step framework for the proper disposal of Chrysene, 5-(bromomethyl)-, a compound that, due to its chemical nature, necessitates meticulous handling and disposal protocols. As a brominated derivative of a polycyclic aromatic hydrocarbon (PAH), this compound is presumed to share the hazardous characteristics of its parent class, including potential carcinogenicity and environmental toxicity.[1][2]

This document moves beyond a simple checklist, delving into the causality behind each procedural step to empower you with the knowledge to manage this and similar chemical wastes with the highest degree of safety and scientific integrity.

Understanding the Hazard: A Compound Profile

Chrysene, 5-(bromomethyl)- belongs to a class of compounds that demand respect. The chrysene backbone is a known polycyclic aromatic hydrocarbon (PAH), a group of chemicals that are often byproducts of incomplete combustion and are recognized for their potential carcinogenic and mutagenic properties.[1][2] The addition of a bromomethyl group introduces characteristics of a halogenated organic compound, which can present additional disposal challenges and environmental concerns.[3]

Hazard Classification	Description	Primary Safety Concern
Suspected Carcinogen	Based on the carcinogenicity of the parent compound, chrysene, and other PAHs, it is prudent to handle Chrysene, 5-(bromomethyl)- as a potential carcinogen.[1][2][4]	Long-term health effects from exposure.
Halogenated Organic Compound	The presence of bromine can lead to the formation of hazardous byproducts upon incomplete combustion and can be toxic to aquatic life.[3]	Environmental persistence and toxicity.
Skin and Eye Irritant	Similar to other brominated organic compounds and PAHs, it is likely to cause skin and eye irritation upon contact.[4][5]	Immediate and acute health effects.
Toxic if Ingested or Inhaled	As a solid, dust from this compound can be inhaled, and like other PAHs, it is considered toxic if it enters the body.[1][2]	Acute and chronic health effects.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Chrysene, 5-(bromomethyl)- is not a singular action but a comprehensive workflow that begins with waste segregation and culminates in its safe removal by your institution's Environmental Health & Safety (EHS) department.

Waste Segregation: The First Line of Defense

Proper segregation is critical to prevent dangerous chemical reactions and to ensure that waste is disposed of in the most environmentally sound manner. Never mix Chrysene, 5-(bromomethyl)- waste with other waste streams unless explicitly instructed to do so by EHS.

Caption: Disposal workflow for Chrysene, 5-(bromomethyl)-.

Solid Waste Disposal

This category includes non-sharp items with gross contamination of Chrysene, 5-(bromomethyl)-, such as:

• Gloves

• Weigh boats

• Contaminated bench paper

• Silica gel from chromatography

Protocol:

• Container: Place these items in a designated, leak-proof hazardous waste container with a secure lid. This container should be clearly labeled for "Solid Hazardous Waste" and should include the chemical name "Chrysene, 5-(bromomethyl)-".

• Labeling: The label must include the words "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Carcinogen," "Toxic").

• Storage: Store the container in a designated Satellite Accumulation Area (SAA) away from incompatible materials.

Liquid Waste Disposal

This includes solutions containing Chrysene, 5-(bromomethyl)- and the first rinse from decontaminating glassware.

Protocol:

• Container: Collect all liquid waste containing this compound in a dedicated, leak-proof, and chemically compatible container. This container should be designated for "Halogenated Organic Waste."

• Labeling: The container must be labeled with "Hazardous Waste," the names of all chemical constituents (including solvents), and their approximate concentrations. The hazards ("Carcinogen," "Toxic," "Flammable" if in a flammable solvent) must also be clearly indicated.

• Incompatibilities: Do not mix halogenated waste with non-halogenated waste streams, as this can complicate the disposal process and increase costs.[6] Also, avoid mixing with strong oxidizing agents.[1]

• Storage: Keep the container tightly sealed and stored in secondary containment within a designated Satellite Accumulation Area (SAA).

Sharps Waste Disposal

This category includes any sharp items that are contaminated with Chrysene, 5-(bromomethyl)-, such as needles, scalpels, or broken glass.

Protocol:

• Container: Place all contaminated sharps directly into a designated, puncture-proof sharps container.

• Labeling: The sharps container must be labeled with "Hazardous Waste," the chemical name "Chrysene, 5-(bromomethyl)-," and the associated hazards.

• Storage: Store the sharps container in the Satellite Accumulation Area.

Decontamination of Laboratory Equipment

Thorough decontamination of all equipment that has come into contact with Chrysene, 5-(bromomethyl)- is crucial to prevent cross-contamination and accidental exposure.

Recommended Decontamination Procedure

• Initial Rinse: Rinse the glassware or equipment with a suitable organic solvent (e.g., acetone, ethyl acetate) to remove the bulk of the compound. This initial rinsate is considered hazardous waste and must be collected in the designated "Halogenated Organic Waste" container.

• Secondary Wash: Wash the equipment with soap and water.

• Final Rinse: Rinse with deionized water, followed by a final rinse with a clean solvent to aid in drying.

• Verification: Whenever possible, and especially for heavily contaminated items, use a UV lamp to check for any residual fluorescence that might indicate remaining PAH contamination.[7]

Chemical Degradation of PAHs

For some PAHs, chemical degradation can be an effective decontamination step. Oxidation using agents like potassium permanganate has been shown to be effective in degrading PAHs.[8] However, the application of such methods to a brominated PAH like Chrysene, 5-(bromomethyl)- should be approached with caution and ideally under the guidance of your institution's EHS department. The reaction byproducts may also be hazardous.

Spill Management: Immediate Actions

In the event of a spill, your immediate response is critical to containing the hazard.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Personal Protective Equipment (PPE): Before attempting any cleanup, don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves. For larger spills of the solid, a respirator may be necessary.

• Containment:

  • Solid Spills: Gently cover the spill with an absorbent material to prevent the dust from becoming airborne.[1] Moisten the material slightly with a suitable solvent if it is safe to do so.[9]

  • Liquid Spills: Use an inert absorbent material (e.g., vermiculite, sand) to absorb the spill.

• Cleanup: Carefully sweep or scoop the contained material into a designated hazardous waste container.

• Decontaminate: Decontaminate the spill area using the procedure outlined in Section 3.

• Report: Report the spill to your supervisor and EHS department.

Final Disposal: The Role of Environmental Health & Safety (EHS)

All waste streams containing Chrysene, 5-(bromomethyl)- must be disposed of through your institution's EHS department.

• Request Pickup: Once your hazardous waste containers are full, or before they have been in storage for the maximum allowable time (as per your institution's policy), submit a waste pickup request to EHS.

• Documentation: Ensure all labels are complete and accurate. Your EHS department will handle the final packaging, transportation, and disposal in accordance with all federal, state, and local regulations.

By adhering to these procedures, you are not only ensuring your own safety but also upholding the principles of responsible scientific practice. The careful management of hazardous waste is an integral part of the research process, reflecting a commitment to the well-being of our scientific community and the environment.

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